Trioctylamine-d6

Core Science & Biosynthesis

Trioctylamine-d6: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine. Due to the limited availability of specific experimental data for the deuterated compound, this guide leverages the extensive information available for the non-deuterated Trioctylamine and integrates established principles of isotopic labeling to offer a thorough understanding of its properties, synthesis, and applications.

Core Concepts and Properties

Trioctylamine-d6 is a stable isotope-labeled version of Trioctylamine where six hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[1] The key advantage of using a deuterated internal standard is that it exhibits nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished from the non-labeled analyte by the mass spectrometer.[1]

Physicochemical Properties

The physicochemical properties of Trioctylamine-d6 are expected to be very similar to those of its non-deuterated counterpart, with a slight increase in molecular weight and density.[1] The properties of the parent compound, Trioctylamine, are well-documented.[2][3]

Table 1: Physicochemical Properties of Trioctylamine and Predicted Properties for Trioctylamine-d6

Property	Trioctylamine	Trioctylamine-d6 (Predicted)	Reference(s)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N	[3][4]
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol	[3][4]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[2][5]
Melting Point	-34 °C	Similar to Trioctylamine	[2][3]
Boiling Point	365-367 °C at 1 atm	Similar to Trioctylamine	[2][3]
Density	0.810 g/cm³ at 20 °C	Slightly higher than Trioctylamine	[2][3]
Solubility	Insoluble in water; soluble in organic solvents (e.g., chloroform, ethers, alcohols)	Similar to Trioctylamine	[2][5]
Flash Point	>110 °C	Similar to Trioctylamine	[3]

Synthesis of Trioctylamine-d6

A specific, documented synthesis protocol for Trioctylamine-d6 is not widely available in peer-reviewed literature. However, plausible synthetic routes can be extrapolated from general methods for the deuteration of amines.[1] Two primary strategies are proposed: reductive amination and N-alkylation.[6]

Plausible Synthetic Pathways

1. Reductive Amination: This pathway involves the reaction of dioctylamine (B52008) with a deuterated octanal (B89490) (octanal-d₂) in the presence of a deuterated reducing agent (e.g., sodium borodeuteride, NaBD₄).[1]

2. N-Alkylation: This approach involves the reaction of a deuterated secondary amine (di-n-octylamine-dₓ) with a deuterated alkyl halide (e.g., 1-bromooctane-dᵧ) in the presence of a base.[6]

A general workflow for the synthesis and purification of deuterated Trioctylamine is outlined below.

References

• 1. benchchem.com [benchchem.com]
• 2. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]
• 3. Trioctylamine - Wikipedia [en.wikipedia.org]
• 4. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Trioctylamine (TOA) - Top Chemical Supplier | LYZhongdaChem [lyzhongdachem.com]
• 6. benchchem.com [benchchem.com]

Core Chemical and Physical Properties

An In-depth Technical Guide to Trioctylamine-d6

This technical guide offers a comprehensive overview of Trioctylamine-d6, the deuterated form of the tertiary amine Trioctylamine (B72094). Given the limited availability of specific data for the deuterated compound, this document leverages the extensive information available for its non-deuterated counterpart, Trioctylamine (CAS No. 1116-76-3), and integrates established principles of isotopic labeling.[1] This guide is intended for researchers, scientists, and drug development professionals utilizing Trioctylamine-d6 in their work.

The properties of Trioctylamine-d6 are expected to be very similar to those of Trioctylamine, with the primary difference being its molecular weight due to the presence of deuterium (B1214612) atoms.[1] The exact mass will vary depending on the number and position of the deuterium atoms. This guide considers a hypothetical Trioctylamine-d6 where six hydrogen atoms have been replaced by deuterium (C₂₄H₄₅D₆N).[1]

Table 1: Comparison of Physicochemical Properties

Property	Trioctylamine (CAS: 1116-76-3)	Trioctylamine-d6 (Predicted)	Reference(s)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N	[1][2]
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[1][4]
Boiling Point	365-367 °C at 1 atm	Expected to be very similar to Trioctylamine	[1][2][4]
Melting Point	-34 °C to -39 °C	Expected to be very similar to Trioctylamine	[1][2]
Density	~0.81 g/cm³ at 20 °C	Expected to be slightly higher than Trioctylamine	[1][2]
Solubility	Insoluble in water; soluble in chloroform, alcohols, ethers.[1][2][4][5]	Expected to be very similar to Trioctylamine	[1]
Stability	Air sensitive; stable under normal conditions.[2][4][6]	Expected to be very similar to Trioctylamine

Synthesis of Trioctylamine-d6

Proposed Synthetic Pathway: Reductive Amination

One potential pathway involves the reaction of dioctylamine (B52008) with a deuterated octyl-containing electrophile or the reductive amination of a deuterated aldehyde with dioctylamine using a deuterated reducing agent.[1][7]

Caption: A plausible reductive amination pathway for the synthesis of Trioctylamine-d6.[7]

Experimental Protocol: Hypothetical Reductive Amination

The following is a hypothetical protocol derived from established chemical principles.[7]

• Dissolution: Dissolve Dioctylamine (1.0 equivalent) in a suitable anhydrous solvent (e.g., methanol-d4) under an inert atmosphere.

• Aldehyde Addition: Cool the solution to 0°C and add Octanal-d₂ (1.1 equivalents) dropwise.

• Iminium Formation: Allow the reaction mixture to stir at room temperature for 2 hours to facilitate the formation of the iminium ion intermediate.

• Reduction: Cool the mixture back to 0°C and slowly add a solution of a deuterated reducing agent, such as sodium borodeuteride (1.5 equivalents), in methanol-d4.

• Completion: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Workup and Purification: Quench the reaction with water, extract the product with an organic solvent, dry the organic phase, and purify the crude product using column chromatography or distillation under high vacuum to yield Trioctylamine-d6.

Applications in Research and Drug Development

The primary application of Trioctylamine-d6 is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis using mass spectrometry (MS), particularly liquid chromatography-mass spectrometry (LC-MS).[1][8][9] Its key advantage is that it behaves almost identically to the non-deuterated analyte during sample preparation, chromatography, and ionization, but is easily distinguished by its mass.[8][9] This allows for the correction of variations in extraction efficiency, matrix effects, and instrument response, leading to more accurate and precise quantification.[1]

Table 2: Potential Applications of Trioctylamine-d6

Application Area	Description	Reference(s)
Pharmacokinetic Studies	As an internal standard for the quantification of drugs or metabolites containing a trioctylamine moiety in biological matrices.	[1]
Metabolic Profiling	To accurately measure the levels of endogenous compounds that are structurally similar to trioctylamine.	[1]
Environmental Analysis	For the precise quantification of Trioctylamine or related compounds as environmental contaminants.	[1]
Process Chemistry	To monitor the efficiency of extraction processes that utilize Trioctylamine by spiking samples with a known amount of the deuterated standard.	[1]
Mechanistic Studies	To investigate kinetic isotope effects in reactions involving Trioctylamine, such as metal extraction, to gain insights into reaction mechanisms.	[10]

Experimental Protocols

Protocol: Quantitative Analysis by LC-MS/MS using Trioctylamine-d6 as an Internal Standard

This section details a representative method for the determination of an analyte (e.g., Trioctylamine) in a biological matrix like plasma.[9]

Caption: General workflow for quantitative bioanalysis using a deuterated internal standard.[8]

Methodology:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of a plasma sample, add 20 µL of the Trioctylamine-d6 internal standard working solution (e.g., 50 ng/mL).[9]

  • Add 300 µL of cold acetonitrile to precipitate proteins.[9]

  • Vortex the mixture for 1 minute to ensure thorough mixing.[9]

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.[9]

  • Carefully transfer the supernatant to a clean vial for analysis.[9]

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[9]

  • Mobile Phase A: 0.1% formic acid in water.[9]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[9]

  • Flow Rate: 0.4 mL/min.[9]

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a 2-minute re-equilibration.[9]

  • Injection Volume: 5 µL.[9]

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).[11]

  • Detection: Multiple Reaction Monitoring (MRM).[8]

  • MRM Transition (Hypothetical): For Trioctylamine-d6, a potential transition would be from a precursor ion (Q1) of m/z 359.7 to a specific product ion (Q3), which must be determined empirically.[11] The corresponding transition for the non-deuterated analyte would also be monitored.

Protocol: Metal Extraction using Trioctylamine

Trioctylamine is a highly effective extractant for various metals.[10] When protonated by an acid, it forms an ammonium (B1175870) salt that functions as a liquid anion exchanger, extracting anionic metal complexes from aqueous solutions.[10] The following protocol for gold extraction can be adapted for mechanistic studies using Trioctylamine-d6.

Caption: Principle of metal extraction via anion exchange with protonated Trioctylamine.[10]

Methodology for Gold(III) Extraction:

• Preparation of the Organic Phase:

  • Dissolve a known concentration of Trioctylamine in a suitable organic diluent (e.g., toluene).[10]

  • Prepare the active extractant (ionic liquid A327H⁺Cl⁻) by reacting the Trioctylamine solution with a 1 M hydrochloric acid solution.[10]

• Extraction Procedure:

  • Prepare an aqueous feed solution containing a known concentration of gold(III) in hydrochloric acid (e.g., 5.1 x 10⁻⁵ M Au(III) in 4 M HCl).[10]

  • In a separatory funnel, mix equal volumes of the organic and aqueous phases.[10]

  • Shake the funnel vigorously for a predetermined time (e.g., 10 minutes) to reach equilibrium.[10]

  • Allow the phases to separate completely.[10]

• Analysis:

  • Collect the aqueous phase (raffinate) and the organic phase (loaded solvent).[10]

  • Determine the concentration of the metal ion remaining in the aqueous phase using techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis to calculate the extraction efficiency.[10]

Stability and Storage

While specific stability data for Trioctylamine-d6 is not available, recommendations can be made based on the properties of the non-deuterated form and general principles for deuterated compounds.[6][12] Trioctylamine is air-sensitive and should be stored accordingly.[2][4]

Table 3: Recommended Storage Conditions

Form	Storage Temperature	Recommended Duration	Recommendations	Reference(s)
Neat Compound	2-8°C (Refrigerated)	Long-term	Store in a tightly sealed, light-resistant container under an inert atmosphere (e.g., Argon or Nitrogen).	[2][5][13]
In Solution	-20°C to -80°C	Up to 6 months	Prepare aliquots in a suitable dry solvent to avoid repeated freeze-thaw cycles.	[12]

Safety and Handling

No specific Safety Data Sheet (SDS) is available for Trioctylamine-d6.[1] It should be handled with the same precautions as non-deuterated Trioctylamine, which is a hazardous substance.[1] Always consult the SDS for Trioctylamine (CAS 1116-76-3) before handling and work in a well-ventilated fume hood.[14][15]

Table 4: Hazard Information for Trioctylamine

Hazard	Description	Precautionary Measures	Reference(s)
Skin Irritation	Causes skin irritation.	Wear protective gloves and clothing.	[1][2][15]
Eye Irritation	Causes serious eye irritation.	Wear eye and face protection.	[1][2][15]
Respiratory Irritation	May cause respiratory irritation.	Use in a well-ventilated area or with respiratory protection.	[1][2][15]
Reproductive Toxicity	May damage fertility or the unborn child.	Obtain special instructions before use. Do not handle until all safety precautions have been read and understood.	[1][2]
Organ Damage	Causes damage to organs through prolonged or repeated exposure.	Do not breathe dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling.	[1][2]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.	Avoid release to the environment.	[1][2]

Conclusion

Trioctylamine-d6 is a valuable analytical tool, primarily serving as a gold-standard internal standard for mass spectrometry-based quantification.[8] While specific experimental data for the deuterated form is limited, its properties can be reliably predicted from its non-deuterated analogue.[1] The protocols and data presented in this guide provide a strong foundation for researchers, scientists, and drug development professionals to effectively utilize Trioctylamine-d6 in their analytical and research applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Trioctylamine - Wikipedia [en.wikipedia.org]
• 3. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]
• 5. Trioctylamine｜lookchem [lookchem.com]
• 6. Trioctylamine Supplier | Tertiary C8 Amine for Extraction Use [sx-chem.ltd]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 三辛胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine (B72094). Due to the limited availability of specific data for the deuterated compound, this guide leverages the extensive information available for the non-deuterated Trioctylamine (CAS No. 1116-76-3) and integrates established principles of isotopic labeling to offer a thorough understanding of its properties, potential applications, and relevant experimental considerations.

Core Compound Details

Trioctylamine-d6 is a deuterated form of Trioctylamine, a tertiary amine with three octyl chains attached to a central nitrogen atom. The deuterated version typically has deuterium (B1214612) atoms replacing hydrogen atoms at specific positions, most commonly on the alpha-carbons to the nitrogen, to enhance its utility in certain analytical applications. While a specific CAS number for Trioctylamine-d6 is not readily found in public databases, a deuterated version, "TRI(OCTYL-1,1-D2)AMINE," is listed as a synonym for Trioctylamine in PubChem, indicating its existence.[1][2]

Chemical Structure:

The chemical structure of Trioctylamine consists of a central nitrogen atom bonded to three n-octyl groups. In Trioctylamine-d6, it is hypothesized that six deuterium atoms replace the hydrogen atoms on the carbon atoms directly attached to the nitrogen (the alpha-carbons).

• Trioctylamine: N(CH₂CH₂CH₂CH₂CH₂CH₂CH₂CH₃)₃

• Trioctylamine-d6 (hypothetical): N(CD₂CH₂CH₂CH₂CH₂CH₂CH₂CH₃)₃

Molecular Formula:

• Trioctylamine: C₂₄H₅₁N[1]

• Trioctylamine-d6 (hypothetical): C₂₄H₄₅D₆N[1]

Physicochemical Properties

The physicochemical properties of Trioctylamine-d6 are expected to be very similar to those of its non-deuterated counterpart, with the primary difference being its molecular weight due to the presence of deuterium atoms.[1] The following table summarizes the known properties of Trioctylamine and the predicted properties for Trioctylamine-d6.

Property	Trioctylamine (CAS: 1116-76-3)	Trioctylamine-d6 (Hypothetical)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	365-367 °C at 1 atm	Expected to be very similar to Trioctylamine
Melting Point	-34 °C	Expected to be very similar to Trioctylamine
Density	0.81 g/cm³ at 20 °C	Expected to be slightly higher than Trioctylamine
Solubility	Insoluble in water; soluble in organic solvents like chloroform, ethanol, and ether.[1]	Expected to be very similar to Trioctylamine
Flash Point	>110 °C	Expected to be very similar to Trioctylamine

Applications in Research and Drug Development

The primary application of Trioctylamine is as an extractant in various industrial and laboratory processes, including the extraction of organic acids and precious metals.[1] The deuterated form, Trioctylamine-d6, is particularly valuable as an internal standard in quantitative analysis using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[1]

The key advantages of using a deuterated internal standard are:[1]

• Similar Chemical and Physical Properties: It behaves almost identically to the non-deuterated analyte during sample preparation, chromatography, and ionization.

• Mass Differentiation: It is easily distinguishable from the analyte by the mass spectrometer due to the mass difference between hydrogen and deuterium.

• Improved Accuracy and Precision: It allows for the correction of variations in extraction efficiency, matrix effects, and instrument response, leading to more reliable and accurate quantification.

Specific applications of Trioctylamine-d6 as an internal standard include:

• Pharmacokinetic Studies: For the quantification of drugs or metabolites containing a trioctylamine moiety in biological matrices.[1]

• Metabolic Profiling: To accurately measure the levels of endogenous compounds that are structurally similar to trioctylamine.[1]

Experimental Protocols

Plausible Synthesis of Trioctylamine-d6 via Reductive Amination

One common approach involves the reductive amination of a deuterated aldehyde with a suitable amine.[1]

Materials:

• Dioctylamine (B52008)

• Octanal-d₂ (Deuterated Aldehyde)

• Deuterated Reducing Agent (e.g., Sodium borodeuteride, NaBD₄)

• Anhydrous solvent (e.g., Dichloromethane)

• Methanol-d4

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve dioctylamine (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0°C.

• Add Octanal-d₂ (1.1 equivalents) dropwise to the solution.

• Stir the reaction mixture at room temperature for 2 hours to facilitate the formation of the iminium ion intermediate.

• Cool the reaction mixture back to 0°C.

• Slowly add a solution of sodium borodeuteride (1.5 equivalents) in methanol-d4.

• Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by slowly adding water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to give the crude product.

• Purify the crude product by vacuum distillation to obtain pure Trioctylamine-d6.

General Protocol for Quantitative Analysis using Trioctylamine-d6 as an Internal Standard

This protocol outlines the general steps for using Trioctylamine-d6 as an internal standard in an LC-MS/MS analysis.

1. Preparation of Standard Solutions:

• Prepare stock solutions of both the non-deuterated Trioctylamine (analyte) and Trioctylamine-d6 (internal standard) in a suitable organic solvent (e.g., methanol).

2. Sample Preparation:

• To the unknown samples, add a constant and known concentration of the Trioctylamine-d6 internal standard.

• Perform an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and the internal standard from the sample matrix.

3. LC-MS/MS Analysis:

• Inject the extracted samples onto an appropriate LC column for chromatographic separation.

• The mass spectrometer should be set up to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard (Multiple Reaction Monitoring - MRM).

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte standards.

• Determine the concentration of the analyte in the unknown samples by using the peak area ratio and the calibration curve.

Visualizations

Caption: Plausible synthesis and purification workflow for Trioctylamine-d6.

Caption: General workflow for quantitative analysis using Trioctylamine-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]

Trioctylamine-d6 molecular weight

An In-depth Technical Guide to Trioctylamine-d6

Introduction

This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine. This document is intended for researchers, scientists, and drug development professionals. Due to the limited availability of specific data for the deuterated compound, this guide leverages the extensive information available for the non-deuterated Trioctylamine (CAS No. 1116-76-3) and integrates established principles of isotopic labeling to offer a thorough understanding of its properties, potential applications, and relevant experimental considerations.

Trioctylamine-d6 is primarily utilized as a stable isotope-labeled (SIL) internal standard in quantitative analysis by mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[1] The key advantage of using a deuterated internal standard is its near-identical chemical and physical behavior to the analyte, while being distinguishable by its higher mass.[1] This allows for accurate correction of variability during sample preparation, chromatography, and ionization, leading to more precise and reliable quantification.[1]

Chemical and Physical Properties

The properties of Trioctylamine-d6 are expected to be very similar to its non-deuterated counterpart, with the primary difference being its molecular weight due to the presence of six deuterium (B1214612) atoms. The exact mass and properties depend on the specific location and number of deuterium atoms. This guide assumes a common synthetic variant where six hydrogen atoms have been replaced by deuterium.

Molecular Weight Calculation

The molecular weight of Trioctylamine (C₂₄H₅₁N) is 353.67 g/mol .[2][3] For Trioctylamine-d6 (C₂₄H₄₅D₆N), six hydrogen atoms (atomic weight ≈ 1.008 g/mol ) are replaced by six deuterium atoms (atomic weight ≈ 2.014 g/mol ).

• Mass difference per atom: 2.014 g/mol (D) - 1.008 g/mol (H) = 1.006 g/mol

• Total mass increase: 6 * 1.006 g/mol = 6.036 g/mol

• Calculated Molecular Weight of Trioctylamine-d6: 353.67 g/mol + 6.036 g/mol ≈ 359.71 g/mol .[4]

Data Summary

The following table summarizes and compares the physicochemical properties of Trioctylamine and the predicted properties for Trioctylamine-d6.

Property	Trioctylamine (CAS: 1116-76-3)	Trioctylamine-d6 (Predicted)	Reference
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N	[2][4][5]
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol	[2][3][4]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[4][6]
Melting Point	-34.6 °C	Similar to Trioctylamine	[2]
Boiling Point	365-367 °C at 1 atm	Similar to Trioctylamine	[2]
Density	0.81 g/cm³	Slightly higher than Trioctylamine	[2]
Solubility in water	0.050 mg/L	Similar to Trioctylamine	[2]

Synthesis and Quality Control

Synthetic Pathway Overview

While specific synthetic routes are often proprietary, a general approach for synthesizing deuterated amines involves the reductive amination of a deuterated carbonyl compound or the alkylation of an amine with a deuterated alkyl halide. A plausible pathway for Trioctylamine-d6 could involve the reaction of dioctylamine (B52008) with a deuterated octyl-containing electrophile.

A plausible reaction scheme for the synthesis of a deuterated Trioctylamine.

Experimental Protocol: Isotopic Purity Determination by Mass Spectrometry

The determination of isotopic purity is critical for ensuring the quality of Trioctylamine-d6 as an internal standard.[7] High-resolution mass spectrometry (HRMS) is the primary method for quantifying the relative abundance of each isotopologue.[7]

Objective: To determine the isotopic distribution and purity of a Trioctylamine-d6 sample.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF) coupled with an HPLC system.

Methodology:

• Sample Preparation:

  • Accurately prepare a stock solution of Trioctylamine-d6 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL using the same solvent.

• Instrumental Analysis:

  • Chromatography: While direct infusion can be used, LC separation is recommended to resolve the analyte from potential impurities.

    • Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Full scan (profile mode) over a mass range that includes the molecular ions of all expected isotopologues (e.g., m/z 350-370).

    • Resolution: Set to >60,000 to resolve isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for the protonated molecules [M+H]⁺ of each expected isotopologue (d0 to d6+).

  • Integrate the peak areas for each isotopologue from the full-scan mass spectrum.

  • Calculate the relative percentage of each isotopologue by dividing its peak area by the sum of all isotopologue peak areas.

  • Isotopic purity is defined as the percentage of the desired d6 species. A typical acceptance criterion is ≥ 98%.

Applications

Primary Application: Internal Standard for Bioanalysis

Trioctylamine-d6 is an ideal internal standard for the quantification of Trioctylamine or structurally similar analytes in complex biological matrices (e.g., plasma, urine).[1]

Bioanalytical method workflow using a deuterated internal standard.

Other Potential Applications

• Ion-Pairing Reagent: In reversed-phase liquid chromatography, tertiary amines can be used as ion-pairing reagents to improve the retention and separation of acidic or anionic analytes.[1]

• Mechanistic Studies: The use of Trioctylamine-d6 can help elucidate reaction mechanisms. By comparing reaction rates with its non-deuterated counterpart, researchers can investigate the kinetic isotope effect (KIE), providing insight into bond-breaking steps.[8]

• Metal Extraction: Trioctylamine is an effective extractant for various metals.[8] Trioctylamine-d6 could be used in studies to understand the extraction mechanism and explore potential isotope effects on extraction efficiency and selectivity.[8]

Safety and Handling

Safety information for Trioctylamine-d6 should be considered equivalent to that of Trioctylamine. It is very toxic to aquatic life with long-lasting effects. Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses). Handle in a well-ventilated area and wash hands thoroughly after handling.

Conclusion

Trioctylamine-d6 is a valuable analytical tool for researchers, particularly in the field of drug development and bioanalysis. While specific data on the deuterated compound is limited, its utility as an internal standard in mass spectrometry is well-established based on the principles of isotopic labeling.[4] The information provided in this guide, drawn from knowledge of Trioctylamine and standard practices for deuterated compounds, offers a solid foundation for its application in developing highly accurate and precise analytical methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. Trioctylamine - Wikipedia [en.wikipedia.org]
• 3. haihangchem.com [haihangchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Trioctylamine (TOA) - Top Chemical Supplier | LYZhongdaChem [lyzhongdachem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to Trioctylamine-d6

This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated analog of Trioctylamine (B72094). Given the limited availability of specific data for the deuterated compound, this document leverages the extensive information available for the non-deuterated form, Trioctylamine (CAS Number: 1116-76-3), and integrates established principles of isotopic labeling to offer a thorough understanding of its properties, potential applications, and relevant experimental considerations.[1] No specific CAS number for Trioctylamine-d6 is readily available in the public domain.

Quantitative Data Summary

The physicochemical properties of Trioctylamine are summarized in the table below. These values provide a close approximation for Trioctylamine-d6, with a slight increase in molecular weight due to the presence of deuterium (B1214612) atoms.

Property	Value
CAS Number	1116-76-3 (for non-deuterated Trioctylamine)
Molecular Formula	C₂₄H₅₁N
Molecular Weight	353.67 g/mol
Density	0.809 g/mL at 25 °C
Melting Point	-34.6 °C
Boiling Point	164-168 °C at 0.7 mmHg
Refractive Index	n20/D 1.449
Flash Point	168 °C (closed cup)
Solubility	Insoluble in water, soluble in chloroform.[2][3]

Key Applications in Research and Development

The primary application of Trioctylamine-d6 is as an internal standard in quantitative analytical methods, particularly in mass spectrometry-based techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The use of a deuterated standard offers significant advantages, including:

• Mass Differentiation: It is easily distinguished from the non-deuterated analyte by the mass spectrometer.[1]

• Co-elution: It has nearly identical chromatographic behavior to the analyte, ensuring simultaneous analysis.

• Improved Accuracy and Precision: It effectively corrects for variations in sample preparation (extraction efficiency), matrix effects, and instrument response, leading to more reliable and accurate quantification.[1]

Potential application areas for Trioctylamine-d6 as an internal standard include:[1]

• Pharmacokinetic Studies: For the quantification of drugs or metabolites that have a trioctylamine moiety.

• Metabolic Profiling: To accurately measure endogenous compounds with structural similarities to trioctylamine.

• Environmental Analysis: For the precise measurement of Trioctylamine or related compounds as environmental pollutants.[1]

• Process Chemistry: To monitor the efficiency of extraction processes that utilize Trioctylamine.[1]

The non-deuterated form, Trioctylamine, is widely used as an extractant for organic acids (like succinic and acetic acid) and precious metals in industrial and laboratory settings.[2][4]

Experimental Protocols

This protocol outlines the general steps for using Trioctylamine-d6 as an internal standard in an LC-MS/MS analysis.[1]

• Preparation of Standard Solutions:

  • Prepare a stock solution of the non-deuterated analyte (Trioctylamine) in a suitable organic solvent.

  • Prepare a separate stock solution of the internal standard (Trioctylamine-d6) in the same solvent.

• Calibration Curve Preparation:

  • Create a series of calibration standards by spiking a blank matrix (e.g., drug-free plasma) with known, varying concentrations of the analyte.

  • Add a constant, known concentration of the Trioctylamine-d6 internal standard to each calibration standard.

• Sample Preparation:

  • To the unknown samples (e.g., plasma, urine), add the same constant concentration of the Trioctylamine-d6 internal standard as used in the calibration curve.

• Extraction:

  • Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and the internal standard from the sample matrix.

• LC-MS/MS Analysis:

  • Inject the extracted samples onto an appropriate LC column for chromatographic separation.

  • The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Quantification:

  • Calculate the peak area ratio of the analyte to the internal standard for all samples and calibration standards.

  • Determine the concentration of the analyte in the unknown samples by comparing their peak area ratios to the calibration curve.

The following protocol for metal extraction using Trioctylamine can be adapted for studies involving Trioctylamine-d6 to investigate potential kinetic isotope effects.[4]

• Preparation of the Organic Phase:

  • Dissolve a known concentration of Trioctylamine (or Trioctylamine-d6) in an appropriate organic solvent, such as toluene.

  • React the Trioctylamine solution with 1 M hydrochloric acid to form the ionic liquid A327H⁺Cl⁻.

• Extraction Procedure:

  • Prepare an aqueous solution containing a known concentration of gold(III) in hydrochloric acid (e.g., 4 M).

  • In a separatory funnel, combine equal volumes of the organic phase and the aqueous gold(III) solution.

  • Shake the funnel vigorously for a set period (e.g., 10 minutes) to allow for the extraction to reach equilibrium.

  • Allow the two phases to separate completely.

• Analysis:

  • Carefully separate the aqueous phase (raffinate) and the organic phase.

  • Analyze the concentration of gold(III) remaining in the aqueous phase using a suitable analytical technique (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Mass Spectrometry) to determine the extraction efficiency.

Logical Workflow Diagram

The following diagram illustrates the general workflow for quantitative analysis using a deuterated internal standard like Trioctylamine-d6.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Plausible Synthesis of Trioctylamine-d6

Safety Information

No specific Safety Data Sheet (SDS) is available for Trioctylamine-d6.[1] However, it should be handled with the same precautions as its non-deuterated counterpart, Trioctylamine. Trioctylamine is classified as a hazardous substance with the following potential hazards:[1][2][3]

• Causes skin and serious eye irritation.[1][2][3]

• May cause respiratory irritation.[1][2][3]

• May damage fertility or the unborn child.[1][2][3]

• Causes damage to organs through prolonged or repeated exposure.[1][2][3]

• Very toxic to aquatic life with long-lasting effects.[2][3]

Standard laboratory safety practices, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), should be followed when handling this compound. Work should be conducted in a well-ventilated area.

References

• 1. benchchem.com [benchchem.com]
• 2. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]
• 3. Trioctylamine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

This technical guide provides a comprehensive overview of the safety data for Trioctylamine-d6. Due to the limited availability of a specific Safety Data Sheet (SDS) for the deuterated compound, this guide is based on the extensive information available for the non-deuterated form, Trioctylamine (CAS No. 1116-76-3). It is standard practice to handle isotopically labeled compounds with the same precautions as their non-labeled counterparts.

Physicochemical Properties

The physicochemical properties of Trioctylamine-d6 are expected to be very similar to those of Trioctylamine, with a minor increase in molecular weight due to the presence of deuterium.

Property	Value	Source
CAS Number	1116-76-3 (for Trioctylamine)	[1]
Molecular Formula	C₂₄H₅₁N	[2]
Molecular Weight	353.67 g/mol	[2]
Appearance	Clear, colorless to off-white liquid
Odor	Ammonia-like, rotten-egg like
Melting Point	-34 °C to -34.6 °C	[2]
Boiling Point	365-367 °C at 760 mmHg; 164-168 °C at 0.7 mmHg	[2]
Density	0.81 g/cm³ at 20 °C; 0.809 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.449	[2]
Flash Point	>230 °F (>110 °C)	[2]
Solubility in water	0.050 mg/L	[2]
Solubility in other solvents	Soluble in chloroform, alcohol, and ether	[2]

Hazard Identification and Classification

Trioctylamine is classified as a hazardous substance. The following table summarizes its hazard classifications according to the Globally Harmonized System (GHS).[3][4]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation
Reproductive Toxicity	1B	H360: May damage fertility or the unborn child
Specific Target Organ Toxicity - Repeated Exposure	1	H372: Causes damage to organs through prolonged or repeated exposure
Hazardous to the Aquatic Environment, Short-Term (Acute)	1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Long-Term (Chronic)	1 & 2	H410: Very toxic to aquatic life with long lasting effects; H411: Toxic to aquatic life with long lasting effects

Signal Word: Danger[2][4]

GHS Pictograms: [2]

• Health Hazard

• Irritant

• Environmental Hazard

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

The following diagram illustrates the relationship between the hazards of Trioctylamine and the recommended personal protective equipment.

Caption: Relationship between hazards and recommended PPE.

General Handling Workflow

The following workflow outlines the general procedures for the safe handling of Trioctylamine-d6.

Caption: General workflow for safe handling of Trioctylamine-d6.

Incompatible Materials

Avoid contact with strong oxidizing agents.[5]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[6]

• Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.[6]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[4][6]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.[3][5]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Ensure adequate ventilation.[1][6]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1][6]

• Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place in a suitable container for disposal.[1]

Toxicological Information

Detailed toxicological studies specifically for Trioctylamine-d6 are not available. The information for Trioctylamine indicates that it is a skin and eye irritant and may cause respiratory irritation.[3] Some sources also suggest potential for reproductive toxicity and organ damage through prolonged or repeated exposure.[2][4]

Ecological Information

Trioctylamine is very toxic to aquatic life with long-lasting effects.[2][4] Avoid release to the environment.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international regulations.

Application in Research

The primary application of deuterated compounds like Trioctylamine-d6 is as internal standards in quantitative analysis using mass spectrometry (e.g., LC-MS). The key advantages are its similar chemical and physical properties to the analyte and its mass difference, which allows for easy differentiation by the mass spectrometer.

Disclaimer: This guide is intended for informational purposes only and is based on the safety data available for non-deuterated Trioctylamine. Always consult the most current Safety Data Sheet for Trioctylamine and follow all applicable safety regulations and best practices in your laboratory.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. Trioctylamine - Wikipedia [en.wikipedia.org]
• 3. chemos.de [chemos.de]
• 4. echemi.com [echemi.com]
• 5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to the Material Safety of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological properties of Trioctylamine. This data should be considered directly applicable for the safe handling and use of Trioctylamine-d6.

Table 1: Physicochemical Properties of Trioctylamine

Property	Value	Reference
Chemical Formula	C₂₄H₅₁N	[1][2]
Molecular Weight	353.68 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	[4]
Odor	Characteristic, rotten-egg like	[1][5]
Melting Point	-34 °C / -29.2 °F	[2][5]
Boiling Point	365 - 367 °C / 689 - 692.6 °F @ 760 mmHg	[2][5]
Flash Point	> 163 °C / > 325.4 °F	[5]
Density	0.809 - 0.81 g/cm³ at 20 °C	[1][5]
Solubility	Insoluble in water; soluble in organic solvents like chloroform, alcohols, and ethers.	[1][4]
Vapor Density	12.1	[5]
Autoignition Temperature	315 °C / 599 °F	[5]

Table 2: GHS Hazard Classification for Trioctylamine

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Reproductive Toxicity	1B	H360: May damage fertility or the unborn child
Specific Target Organ Toxicity (Repeated Exposure)	1	H372: Causes damage to organs through prolonged or repeated exposure
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment, Acute Hazard	1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment, Chronic Hazard	1	H410: Very toxic to aquatic life with long lasting effects

Data compiled from multiple safety data sheets.[6][7][8]

Safety and Handling

Given the hazardous nature of Trioctylamine, stringent safety protocols must be followed when handling Trioctylamine-d6. The following sections detail the necessary precautions.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles or a face shield. Ensure eyewash stations are readily accessible.[5][7]
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing to prevent skin contact.[7]
Respiratory Protection	Use in a well-ventilated area. If exposure limits are likely to be exceeded, a NIOSH/MSHA approved respirator should be used.[5][7]

Handling and Storage

Safe handling and storage practices are crucial to prevent accidents and maintain the integrity of the compound.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[5] Use only in a well-ventilated area, preferably in a chemical fume hood.[6] Keep away from heat, sparks, and open flames.[9] Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Keep under an inert atmosphere (e.g., nitrogen or argon) as the material is air and moisture-sensitive.[5][8] Store locked up.[7]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7]
Skin Contact	Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, call a physician.[5][9]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get immediate medical attention.[5][9]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[5][9]

Experimental Protocols: Use as an Internal Standard in LC-MS

Trioctylamine-d6 is an ideal internal standard for the quantification of Trioctylamine and structurally related compounds in complex matrices using liquid chromatography-mass spectrometry (LC-MS).[9] Its key advantages include similar chemical and physical properties to the analyte and a distinct mass difference, allowing for accurate correction of variations during sample preparation and analysis.[7]

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Analyte (Trioctylamine): Accurately weigh approximately 10 mg of Trioctylamine and dissolve it in 10 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Internal Standard (Trioctylamine-d6): Accurately weigh approximately 10 mg of Trioctylamine-d6 and dissolve it in 10 mL of the same organic solvent.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the analyte stock solution to achieve the desired concentration range.

  • Prepare a working internal standard solution by diluting the Trioctylamine-d6 stock solution to a constant concentration (e.g., 100 ng/mL) with the same solvent.[9]

Sample Preparation

The choice of sample preparation method depends on the biological matrix. A known amount of the Trioctylamine-d6 internal standard working solution is added to all samples, calibration standards, and quality control samples at the beginning of the preparation process.[4]

• Protein Precipitation (for plasma/serum):

  • To 50 µL of the sample, add 150 µL of the working internal standard solution prepared in acetonitrile (B52724).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Transfer the supernatant for LC-MS analysis.[9]

• Liquid-Liquid Extraction (for cleaner extracts):

  • To 100 µL of the sample, add the working internal standard solution.

  • Add a basifying agent (e.g., 0.1 M NaOH) to ensure the amine is in its free base form.

  • Add an immiscible organic solvent (e.g., methyl tert-butyl ether).

  • Vortex thoroughly and centrifuge to separate the layers.

  • Transfer the organic layer, evaporate to dryness, and reconstitute in the mobile phase.[9]

• Solid-Phase Extraction (for low detection limits):

  • Condition a suitable SPE cartridge.

  • Load the sample (pre-treated and spiked with the internal standard).

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard with an appropriate solvent.

  • Evaporate the eluate and reconstitute in the mobile phase.[10]

LC-MS/MS Analysis

• Chromatography: Use a suitable C18 reversed-phase column with a gradient elution of mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific precursor-to-product ion transitions for both Trioctylamine and Trioctylamine-d6 using Multiple Reaction Monitoring (MRM).[7]

• Quantification: Calculate the peak area ratio of the analyte to the internal standard. Determine the concentration of the analyte in unknown samples by comparing this ratio to the calibration curve generated from the standards.[7]

Visualized Workflows

The following diagrams illustrate key workflows for handling Trioctylamine-d6 and its application in quantitative analysis.

Caption: Safe handling workflow for Trioctylamine-d6.

Caption: Workflow for quantitative analysis using an internal standard.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]

An In-depth Technical Guide to the Certificate of Analysis of Trioctylamine-d6

This technical guide provides a comprehensive overview of the analytical data and methodologies associated with Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine (B72094). This document is intended for researchers, scientists, and drug development professionals who utilize or are considering the use of Trioctylamine-d6 as an internal standard in quantitative mass spectrometry-based assays. Due to the limited public availability of a formal certificate of analysis for Trioctylamine-d6, this guide synthesizes expected physicochemical properties based on its non-deuterated counterpart and outlines detailed, representative experimental protocols for its application.[1][2]

Physicochemical Properties

The properties of Trioctylamine-d6 are anticipated to be very similar to those of Trioctylamine, with the primary distinction being its molecular weight due to the inclusion of six deuterium (B1214612) atoms.[1] A comparison of their properties is presented below.

Table 1: Comparison of Physicochemical Properties

Property	Trioctylamine	Trioctylamine-d6 (Predicted)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N
Molecular Weight	353.67 g/mol [1]	Approx. 359.71 g/mol [1]
Appearance	Colorless to pale yellow liquid[1]	Colorless to pale yellow liquid[1]
Boiling Point	365-367 °C[3][4][5]	Not specified
Density	0.805 - 0.812 g/mL (20 °C)[3]	Not specified
Melting Point	-34 °C[4][5]	Not specified
Solubility	Insoluble in water; soluble in chloroform[4][5]	Not specified
CAS Number	1116-76-3[6]	Not specified

Applications in Research and Drug Development

Trioctylamine is primarily used as an extractant in various industrial and laboratory settings.[1][7] The deuterated form, Trioctylamine-d6, is particularly valuable as an internal standard for quantitative analysis using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[1][2] The advantages of using a deuterated internal standard include:

• Similar Chemical and Physical Properties : It behaves nearly identically to the non-deuterated analyte during sample preparation, chromatography, and ionization.[1]

• Mass Differentiation : It is easily distinguished from the analyte by the mass spectrometer due to the mass difference between hydrogen and deuterium.[1]

• Improved Accuracy and Precision : It corrects for variations in extraction efficiency, matrix effects, and instrument response, leading to more reliable quantification.[1]

Trioctylamine-d6 is particularly useful in pharmacokinetic studies and metabolic profiling for the accurate quantification of drugs or metabolites containing a trioctylamine moiety.[1]

Experimental Protocols

While a specific, validated protocol for Trioctylamine-d6 is not widely published, the following sections outline detailed methodologies based on the established use of analogous deuterated standards.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1116-76-3・Trioctylamine・205-09272・209-09275[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 4. Trioctylamine - Wikipedia [en.wikipedia.org]
• 5. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]
• 6. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Physical Properties of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Trioctylamine-d6. Given the limited availability of specific experimental data for this deuterated compound, this guide leverages the extensive information available for its non-deuterated counterpart, Trioctylamine (CAS No. 1116-76-3). The physical properties of Trioctylamine-d6 are expected to be very similar to those of Trioctylamine, with the most significant difference being its molecular weight. This document integrates established principles of isotopic labeling to provide a thorough understanding for research and drug development applications.

Core Physicochemical Properties

Trioctylamine-d6 is a deuterated form of Trioctylamine, a tertiary amine. While a specific CAS number for Trioctylamine-d6 is not consistently found in public databases, its existence and use, particularly as an internal standard in mass spectrometry, are acknowledged. The primary role of deuteration is to increase the molecular mass, allowing for its differentiation from the non-deuterated analyte in analytical procedures.[1][2]

Data Presentation: Physical Properties of Trioctylamine and Estimated Properties for Trioctylamine-d6

The following table summarizes the key physical properties of Trioctylamine, which serve as a reliable proxy for the properties of Trioctylamine-d6. The molecular formula and weight for a hypothetically deuterated Trioctylamine-d6 (where six deuterium (B1214612) atoms replace hydrogen atoms on the alpha-carbons to the nitrogen) are provided for comparison.

Property	Trioctylamine (CAS: 1116-76-3)	Trioctylamine-d6 (Estimated)	References
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N	[1][3]
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol	[1][3][4]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[1][4]
Boiling Point	365-367 °C at 760 mmHg	Expected to be very similar to Trioctylamine	[3][4][5][6]
Melting Point	-34 °C to -34.6 °C	Expected to be very similar to Trioctylamine	[1][6][7][8]
Density	0.809 - 0.811 g/mL at 20-25 °C	Expected to be slightly higher than Trioctylamine	[3][4][9]
Refractive Index	n20/D 1.449	Expected to be very similar to Trioctylamine	[3][9]
Solubility	Insoluble in water; soluble in ethanol, ether, and chloroform.	Expected to have similar solubility	[3][8][9]
Vapor Pressure	<0.01 hPa at 20 °C	Expected to be very similar to Trioctylamine	[3]
Flash Point	>163 °C (>325.4 °F)	Expected to be very similar to Trioctylamine	[6]

Experimental Protocols and Methodologies

General Workflow for Physical Property Characterization

The following diagram illustrates a general workflow for the physical and chemical characterization of a liquid amine like Trioctylamine-d6.

Caption: General experimental workflow for characterizing the physical properties of a liquid amine.

Relationship Between Molecular Structure and Physical Properties

The physical properties of Trioctylamine-d6 are a direct consequence of its molecular structure. The long alkyl chains and the tertiary amine group dictate its behavior.

Caption: Logical relationship between the molecular structure of Trioctylamine-d6 and its key physical properties.

Applications in Research and Development

The primary application of deuterated compounds like Trioctylamine-d6 is as internal standards in quantitative analysis using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[1][2] The key advantages of using a deuterated internal standard are:

• Similar Chemical and Physical Properties : It behaves almost identically to the non-deuterated analyte during sample preparation, chromatography, and ionization.[2]

• Mass Differentiation : It is easily distinguishable from the analyte by the mass spectrometer due to the mass difference between hydrogen and deuterium.[1]

Safety and Handling

A specific Safety Data Sheet (SDS) for Trioctylamine-d6 is not widely available. Therefore, it should be handled with the same precautions as the non-deuterated Trioctylamine. Trioctylamine is considered a hazardous substance.[1]

• Skin and Eye Irritation : Causes skin and serious eye irritation.[1][10][11]

• Respiratory Irritation : May cause respiratory irritation.[1][10][11]

• Reproductive Toxicity : May damage fertility or the unborn child.[1]

• Aquatic Toxicity : Very toxic to aquatic life with long-lasting effects.[1][6]

Handling Recommendations:

• Use in a well-ventilated area or with appropriate respiratory protection.[1]

• Wear protective gloves, clothing, and eye/face protection.[1]

• Wash skin thoroughly after handling.[1]

• Avoid release to the environment.[1]

This guide provides a foundational understanding of the physical properties of Trioctylamine-d6, primarily based on the data of its non-deuterated analogue. Researchers should always consult the most current safety and handling information before use.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Tri-n-octylamine | 1116-76-3 [chemicalbook.com]
• 4. 1116-76-3・Trioctylamine・205-09272・209-09275[Detail Information]|Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 5. 1116-76-3 CAS MSDS (Tri-n-octylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Fatty Amine Trioctylamine For Sale | 1116-76-3 [whamine.com]
• 10. chemos.de [chemos.de]
• 11. cdhfinechemical.com [cdhfinechemical.com]

An In-Depth Technical Guide to the Solubility of Trioctylamine-d6 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Trioctylamine-d6 in a range of common organic solvents. Given the limited direct data on the deuterated form, this guide leverages extensive data available for its non-deuterated counterpart, Trioctylamine. The solubility of deuterated compounds is generally considered to be very similar to their non-deuterated analogues. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for these experimental processes.

Core Principles of Trioctylamine Solubility

Trioctylamine is a tertiary amine with three long alkyl (octyl) chains. Its solubility is primarily dictated by its molecular structure. The long, nonpolar hydrocarbon chains make it readily soluble in a variety of non-polar organic solvents.[1] Conversely, it is practically insoluble in highly polar solvents like water.[2] The nitrogen atom's lone pair of electrons can participate in intermolecular interactions, contributing to its solubility in certain polar aprotic and protic solvents.

Quantitative Solubility Data

The following tables summarize the available quantitative and qualitative solubility data for Trioctylamine, which serves as a strong proxy for Trioctylamine-d6.

Table 1: Quantitative Solubility of Trioctylamine in Various Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100g of Solvent)	Citation
Trichloromethane (Chloroform)	-60.0	134	[3]
-50.0	287	[3]
-40.0	1000	[3]
Ambient	Miscible (10 g/100mL)	[4]
Ethyl ether	-60.0	58	[3]
-50.0	147	[3]
-40.0	600	[3]
Ethyl acetate	-50.0	0.1	[3]
-40.0	4.2	[3]
-30.0	14.1	[3]
Butyl acetate	-60.0	11.5	[3]
-50.0	22.7	[3]
-40.0	325	[3]
Acetone	-60.0	0.2	[3]
-50.0	2.5	[3]
-40.0	11.1	[3]
-30.0	38.3	[3]
2-Butanone	-60.0	0.2	[3]
-50.0	3.0	[3]
-40.0	14.2	[3]
-30.0	51.5	[3]
1-Butanol	-40.0	0.2	[3]
-30.0	1.1	[3]
-20.0	4.7	[3]
-10.0	17.5	[3]
0.0	58.0	[3]
2-Ethylhexanol	-20.0	0.4	[3]
-10.0	1.9	[3]
0.0	7.0	[3]
10.0	22.5	[3]
20.0	67.0	[3]
Water	25	0.000005 g/100g (0.050 mg/L)	[5]

Table 2: Qualitative and Semi-Quantitative Solubility of Trioctylamine

Solvent	Solubility Description	Citation
Alcohols (general)	Soluble
Methanol	Slightly Soluble
95% Ethanol	Limited solubility, forms two immiscible liquid phases over a considerable concentration range	[3]
Isopropanol	Limited solubility, forms two immiscible liquid phases over a considerable concentration range	[3]
Ethers (general)	Soluble
Hydrocarbons (general)	Soluble	[6]
Benzene	Forms a simple eutectic mixture	[3]
Cyclohexane	Forms a simple eutectic mixture	[3]
Tetrachloromethane	Forms a simple eutectic mixture	[3]
Chlorinated Solvents	Soluble	[6]

Experimental Protocols for Solubility Determination

A precise determination of the solubility of Trioctylamine-d6 in organic solvents can be achieved using established methods. The following protocol outlines a general approach based on the shake-flask method, which is a standard procedure for determining the solubility of substances.

Objective: To quantitatively determine the solubility of Trioctylamine-d6 in a specific organic solvent at a defined temperature.

Materials:

• Trioctylamine-d6 (high purity)

• Selected organic solvent (analytical grade)

• Vials with tight-fitting caps

• Constant temperature shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (compatible with the solvent)

• A suitable analytical instrument for quantification (e.g., GC-MS or LC-MS)

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of Trioctylamine-d6 to a vial. The excess solid should be visually apparent.

  • Add a known volume or mass of the organic solvent to the vial.

  • Tightly cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a constant temperature shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation. This ensures the solution reaches saturation. The optimal equilibration time may need to be determined through preliminary experiments.

• Sample Withdrawal and Preparation:

  • After equilibration, allow the solution to stand undisturbed at the set temperature for a sufficient time to allow the excess solute to settle.

  • Carefully withdraw a sample from the clear supernatant using a pipette.

  • Immediately filter the sample using a syringe filter that is compatible with the solvent to remove any undissolved microparticles.

• Quantification:

  • Accurately dilute the filtered, saturated solution with a known volume of the same solvent to bring the concentration within the working range of the analytical instrument.

  • Analyze the diluted sample using a validated analytical method (e.g., Gas Chromatography-Mass Spectrometry - GC-MS or Liquid Chromatography-Mass Spectrometry - LC-MS) to determine the concentration of Trioctylamine-d6.

• Calculation of Solubility:

  • Using the concentration determined from the analysis and the dilution factor, calculate the concentration of the saturated solution.

  • Express the solubility in the desired units, such as g/100 mL or mol/L.

Visualization of Experimental Workflow

The logical progression of determining the solubility of Trioctylamine-d6 can be visualized as follows:

Caption: Workflow for determining the solubility of Trioctylamine-d6.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trioctylamine｜lookchem [lookchem.com]
• 5. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Trioctylamine (TOA) - Top Chemical Supplier | LYZhongdaChem [lyzhongdachem.com]

An In-depth Technical Guide to the Stability and Storage of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific stability and storage data for Trioctylamine-d6 are not extensively available in published literature. The following guide is based on the known properties of its non-deuterated analogue, Trioctylamine (CAS 1116-76-3), and general best practices for handling deuterated compounds. It is imperative that users conduct their own stability assessments for their specific applications and storage conditions.

Core Stability Profile

Trioctylamine-d6, as a deuterated form of the tertiary amine Trioctylamine, is expected to have a similar chemical stability profile to the parent compound. Trioctylamine is a colorless to pale yellow liquid that is insoluble in water but soluble in organic solvents such as chloroform, ethanol, and ether.[1] It is generally stable under recommended storage conditions but can be susceptible to degradation under certain circumstances.

Potential degradation pathways for tertiary amines like Trioctylamine can include oxidation and reactions with strong acids or bases. While specific degradation products for Trioctylamine-d6 have not been documented, a study on the chemical degradation of Trioctylamine in the presence of Chromium(VI) identified the formation of di-n-octylamine and N,N,N-octen-1-yl-dioctylamine, among other compounds.[2]

Recommended Storage Conditions

To ensure the long-term integrity and stability of Trioctylamine-d6, the following storage conditions are recommended, based on guidelines for Trioctylamine and general laboratory practice.[3][4][5]

Form	Storage Temperature	Atmosphere	Container	Additional Recommendations
Neat Liquid	Room Temperature (below 30°C)[5][6]	Inert gas (e.g., Argon, Nitrogen)	Tightly sealed, light-resistant	Store in a dry, well-ventilated area away from direct sunlight and heat sources.[5][7]
In Solution	-20°C (for long-term)	Inert gas (e.g., Argon, Nitrogen)	Tightly sealed vials with PTFE-lined caps	Prepare aliquots to minimize freeze-thaw cycles. Use a dry, aprotic solvent.

Proposed Experimental Protocols for Stability Assessment

The following are proposed methodologies for researchers to assess the stability of Trioctylamine-d6 in their specific laboratory settings. These protocols are adapted from general practices for stability testing of chemical compounds.

3.1. Protocol for Assessing Thermal Stability

• Objective: To determine the effect of elevated temperatures on the purity of Trioctylamine-d6.

• Methodology:

  • Prepare several aliquots of Trioctylamine-d6 in sealed, amber glass vials under an inert atmosphere.

  • Expose the vials to a range of temperatures (e.g., 40°C, 60°C, 80°C) for a defined period (e.g., 1, 2, 4, and 8 weeks).

  • Include a control sample stored at the recommended storage temperature (-20°C or room temperature).

  • At each time point, analyze the samples by a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), to assess for degradation products and changes in purity.

3.2. Protocol for Assessing Photostability

• Objective: To evaluate the susceptibility of Trioctylamine-d6 to degradation upon exposure to light.

• Methodology:

  • Prepare two sets of Trioctylamine-d6 samples: one in clear glass vials and another in amber, light-resistant vials (as a control).

  • Expose the clear vials to a controlled light source (e.g., a photostability chamber with a combination of visible and UV light).

  • Store the amber vials under the same temperature conditions but protected from light.

  • Analyze samples from both sets at predetermined intervals to quantify any photodegradation.

3.3. Protocol for Assessing Stability in Different Solvents

• Objective: To determine the stability of Trioctylamine-d6 in various solvents commonly used in experimental workflows.

• Methodology:

  • Prepare solutions of Trioctylamine-d6 at a known concentration in a range of solvents (e.g., methanol, acetonitrile, dichloromethane, DMSO).

  • Store the solutions at different temperatures (e.g., room temperature, 4°C, -20°C).

  • Analyze the solutions at initial, intermediate, and final time points over a period of several weeks or months to monitor for any degradation.

Logical Workflow for Handling and Storage

The following diagram illustrates the key decision points and steps for ensuring the stability of Trioctylamine-d6 from receipt to experimental use.

Caption: Workflow for ensuring the stability of Trioctylamine-d6.

Handling and Safety Precautions

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[4]

• Ventilation: Use in a well-ventilated area to avoid respiratory irritation.[7]

• Handling: Avoid contact with skin and eyes. Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke when using this product.[4]

• Incompatibilities: Avoid contact with strong oxidizing agents.[7]

By following these guidelines, researchers can minimize the risk of degradation and ensure the integrity of Trioctylamine-d6 for their analytical and research needs.

References

• 1. benchchem.com [benchchem.com]
• 2. [PDF] Chemical Degradation of a Mixture of tri-n-Octylamine and 1-Tridecanol in the Presence of Chromium(VI) in Acidic Sulfate Media | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. Trioctylamine Supplier | Tertiary C8 Amine for Extraction Use [sx-chem.ltd]
• 6. Trioctylamine - Wikipedia [en.wikipedia.org]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Synthesis of Deuterated Trioctylamine: A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds are invaluable tools in pharmaceutical research and development, offering the ability to modulate pharmacokinetic profiles and enhance metabolic stability through the kinetic isotope effect. The substitution of hydrogen with its heavier, stable isotope, deuterium (B1214612), can significantly strengthen carbon-hydrogen bonds, leading to a reduced rate of metabolism and a longer biological half-life. Trioctylamine (B72094), a tertiary amine, is a versatile chemical building block and extractant. Its deuterated analogue serves as a crucial internal standard in analytical studies, particularly in mass spectrometry-based quantification, and is a valuable tool for investigating reaction mechanisms.[1]

This technical guide provides a comprehensive overview of the primary synthetic routes for producing deuterated trioctylamine. While specific, documented synthesis protocols with detailed quantitative data are not extensively reported in peer-reviewed literature, this document outlines plausible and established methodologies derived from fundamental principles of amine synthesis and deuterium labeling.[2] The protocols and data presented herein are intended to provide a foundational framework for researchers to develop and optimize the synthesis of deuterated trioctylamine for their specific applications.

Proposed Synthetic Pathways

Two principal strategies are proposed for the synthesis of deuterated trioctylamine:

• Reductive Amination: This pathway involves the reaction of a deuterated secondary amine with a deuterated aldehyde, followed by the reduction of the intermediate iminium ion.[1]

• N-Alkylation: This classic approach entails the reaction of a deuterated secondary amine with a deuterated alkyl halide in the presence of a base.[1]

A third, multi-step approach involving the direct alkylation of ammonia (B1221849) with a deuterated alkyl halide can also be envisioned, proceeding through primary and secondary amine intermediates.[1]

Experimental Protocols

The following are proposed experimental protocols for the synthesis of deuterated trioctylamine. These methods are illustrative and may require optimization based on laboratory conditions and desired product specifications.

Protocol 1: Reductive Amination

This protocol details the synthesis of Trioctylamine-d51 via the reductive amination of Di-n-octylamine-d35 with Octanal-d16.

Materials:

• Di-n-octylamine-d35

• Octanal-d16

• Sodium borodeuteride (NaBD₄)

• Methanol-d4

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve Di-n-octylamine-d35 (1.0 equivalent) in dichloromethane.

• Add Octanal-d16 (1.1 equivalents) dropwise to the solution at 0°C.

• Stir the reaction mixture at room temperature for 2 hours to facilitate the formation of the iminium ion intermediate.[1]

• Cool the reaction mixture to 0°C and slowly add a solution of sodium borodeuteride (1.5 equivalents) in methanol-d4.[1]

• Allow the reaction to warm to room temperature and stir for an additional 12 hours.[1]

• Quench the reaction by the slow addition of a saturated sodium bicarbonate solution.[1]

• Separate the organic layer and extract the aqueous layer with dichloromethane.[1]

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography on silica gel to yield Trioctylamine-d51.[1]

Protocol 2: N-Alkylation

This protocol describes the synthesis of Trioctylamine-d51 via the N-alkylation of Di-n-octylamine-d34 with 1-Bromooctane-d17.

Materials:

• Di-n-octylamine-d34

• 1-Bromooctane-d17

• Anhydrous potassium carbonate

• Anhydrous acetonitrile

• Diethyl ether

• Deionized water

• Anhydrous sodium sulfate

Procedure:

• Combine Di-n-octylamine-d34 (1.0 equivalent), 1-Bromooctane-d17 (1.2 equivalents), and anhydrous potassium carbonate (2.0 equivalents) in anhydrous acetonitrile.

• Heat the reaction mixture to reflux and maintain for 24 hours, monitoring the reaction progress by TLC or GC-MS.[1]

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.[1]

• Concentrate the filtrate under reduced pressure.[1]

• Dissolve the residue in diethyl ether and wash with deionized water.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.[1]

• Purify by vacuum distillation to obtain pure Trioctylamine-d51.[1]

Data Presentation

The following tables summarize the expected quantitative data for the proposed syntheses. These values are illustrative and may vary depending on the specific experimental conditions and the purity of the starting materials.

Table 1: Expected Reaction Parameters for Reductive Amination

Parameter	Expected Value
Reaction Time	14 - 18 hours
Reaction Temperature	0°C to Room Temperature
Molar Ratio (Amine:Aldehyde:Reducer)	1 : 1.1 : 1.5
Expected Yield	75 - 85%
Expected Isotopic Purity	> 98%

Table 2: Expected Reaction Parameters for N-Alkylation

Parameter	Expected Value
Reaction Time	24 hours
Reaction Temperature	Reflux
Molar Ratio (Amine:Alkyl Halide:Base)	1 : 1.2 : 2
Expected Yield	80 - 90%
Expected Isotopic Purity	> 98%

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed synthetic pathways and a general workflow for the synthesis and purification of deuterated trioctylamine.

Caption: Reductive amination pathway for deuterated trioctylamine.[1]

Caption: N-Alkylation pathway for deuterated trioctylamine.[1]

Caption: General workflow for synthesis and purification.[1]

Conclusion

This technical guide provides a foundational framework for the synthesis of deuterated trioctylamine, a valuable compound for various research and development applications. The outlined reductive amination and N-alkylation pathways, along with the detailed experimental protocols, offer a starting point for the successful laboratory-scale production of this deuterated tertiary amine. Researchers are encouraged to optimize these procedures to achieve the desired yield and isotopic purity for their specific needs. The increasing importance of deuterated compounds in drug development and analytical chemistry underscores the value of robust and well-documented synthetic methodologies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Deuterium Switch: A Technical Guide to the Applications of Deuterated Amines in Research

For Researchers, Scientists, and Drug Development Professionals

The strategic replacement of hydrogen with its heavier, stable isotope, deuterium (B1214612), has emerged as a powerful tool in chemical and biomedical research. This "deuterium switch" can profoundly influence the physicochemical and biochemical properties of molecules, offering unique advantages in a variety of scientific applications. Among the diverse classes of organic compounds, deuterated amines hold a position of particular significance due to the prevalence of the amine functional group in pharmaceuticals, agrochemicals, and biological signaling molecules. This in-depth technical guide explores the core applications of deuterated amines in research, providing quantitative data, detailed experimental protocols, and visual representations of key concepts to empower researchers in leveraging this isotopic tool.

Enhancing Metabolic Stability and Modulating Pharmacokinetics

One of the most impactful applications of deuterated amines lies in the field of drug discovery and development. The substitution of hydrogen with deuterium at specific, metabolically labile positions within a drug molecule can significantly alter its metabolic fate. This is primarily due to the Deuterium Kinetic Isotope Effect (DKIE) , where the stronger carbon-deuterium (C-D) bond is cleaved at a slower rate by metabolic enzymes compared to the corresponding carbon-hydrogen (C-H) bond.[1][2] This seemingly subtle modification can lead to a cascade of beneficial pharmacokinetic consequences.

Incorporating deuterium at the α-C-H position of biologically active primary amines like tryptamine, amphetamine, and dopamine (B1211576) has been demonstrated to effectively slow metabolic oxidation.[3] By retarding the rate of metabolism, deuteration can lead to a longer drug half-life, increased systemic exposure (AUC), and potentially a reduced dosing frequency, thereby improving patient compliance and therapeutic efficacy.[2][4] Furthermore, deuteration can influence metabolic pathways, sometimes leading to a phenomenon known as "metabolic switching," where the metabolic burden is shifted away from the formation of toxic or inactive metabolites.[2]

The following table summarizes the impact of deuteration on the pharmacokinetic parameters of representative amine-containing drugs.

Drug	Deuterated Analog	Change in Pharmacokinetic Parameter	Reference
Tetrabenazine	Deutetrabenazine	Increased half-life and AUC of active metabolites	[5]
Enzalutamide	d3-ENT	In vitro intrinsic clearance reduced by 49.7% (rat) and 72.9% (human)	[6]
Methadone	d9-methadone	5.7-fold increase in AUC and 4.4-fold increase in Cmax in mice	[4]

Elucidating Reaction Mechanisms with the Kinetic Isotope Effect

The Deuterium Kinetic Isotope Effect (DKIE) is not only a tool for drug optimization but also a powerful probe for elucidating the mechanisms of chemical and enzymatic reactions. The magnitude of the KIE, expressed as the ratio of the rate constant for the non-deuterated substrate (kH) to the deuterated substrate (kD), provides valuable information about the transition state of the rate-determining step.[7][8]

A primary KIE (typically kH/kD > 2) is observed when a C-H bond to the isotopic hydrogen is broken in the rate-determining step.[8] The theoretical maximum for a primary KIE at room temperature is around 7, although values can be larger due to quantum tunneling effects.[7] Secondary KIEs, which are smaller (typically 0.7 < kH/kD < 1.5), occur when the deuterated position is not directly involved in bond breaking but is located near the reaction center.[7] These effects can provide insights into changes in hybridization or steric environment at the transition state.

The following table presents representative DKIE values observed in reactions involving amines.

Reaction	Amine Substrate	kH/kD	Significance	Reference
Flavin Amine Oxidase Reaction	Benzylamine	8.1	C-H bond cleavage is rate-determining	[9]
Flavin Amine Oxidase Reaction	N,N'-dibenzyl-1,4-diaminopropane	7	C-H bond cleavage is rate-determining	[9]
Amine Basicity	Methylamine, Dimethylamine, Benzylamine	Increased basicity upon deuteration	Lowered zero-point energy of the C-H bond adjacent to the nitrogen	[10]

Serving as a Gold Standard: Deuterated Internal Standards in Quantitative Analysis

In the realm of analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the "gold standard" for internal standards.[11] An ideal internal standard should behave chemically and physically identically to the analyte of interest throughout the entire analytical process, from sample preparation to detection. Deuterated amines, being nearly perfect chemical mimics of their non-deuterated counterparts, fulfill this requirement exceptionally well.[11]

When a known amount of a deuterated amine is spiked into a sample at the beginning of the workflow, it co-elutes with the analyte and experiences the same extraction efficiencies, matrix effects, and ionization suppression or enhancement in the mass spectrometer.[11] By measuring the ratio of the analyte signal to the deuterated internal standard signal, any variations in the analytical process can be effectively normalized, leading to highly accurate and precise quantification.

The following diagram illustrates a typical workflow for the quantitative analysis of an amine using a deuterated internal standard.

Workflow for Quantitative Analysis using a Deuterated Internal Standard.

Experimental Protocols

Synthesis of Deuterated Amines: A General Approach for Phenethylamine (B48288)

The synthesis of deuterated amines can be achieved through various methods, including the reduction of deuterated nitriles, amides, or oximes, or through direct C-H deuteration.[3] The following protocol provides a general, versatile, and metal-free synthesis of selectively deuterated phenethylamine.[12]

Materials:

• Ynamide precursor (e.g., N-benzyl-N-(phenylethynyl)anisole-4-sulfonamide)

• Deuterated triflic acid (TfOD) or non-deuterated triflic acid (TfOH)

• Deuterated triethylsilane (Et3SiD) or non-deuterated triethylsilane (Et3SiH)

• Anhydrous dichloromethane (B109758) (DCM)

• Sodium bicarbonate solution (saturated)

• Magnesium sulfate (B86663) (anhydrous)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the ynamide precursor (1.0 eq) in anhydrous DCM.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add the appropriate combination of triflic acid (deuterated or non-deuterated, 1.2 eq) and triethylsilane (deuterated or non-deuterated, 1.2 eq) dropwise.

  • For α-deuteration: Use TfOH and Et3SiD.

  • For β-deuteration: Use TfOD and Et3SiH.

  • For α,β-deuteration: Use TfOD and Et3SiD.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for the appropriate time (typically 1-4 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution. Separate the organic layer and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the deuterated N-protected phenethylamine.

• Deprotection: The protecting groups (e.g., anisylsulfonyl and benzyl) can be removed using standard literature procedures to yield the final deuterated phenethylamine.[12]

Note: The percentage of deuterium incorporation should be determined by 1H NMR and/or mass spectrometry.

Quantitative Analysis of Phenethylamine using a Deuterated Internal Standard by LC-MS

This protocol outlines a general procedure for the quantification of phenethylamine in a biological matrix (e.g., plasma or urine) using a deuterated phenethylamine internal standard.

Materials:

• Phenethylamine standard

• Deuterated phenethylamine internal standard (e.g., phenethylamine-d5)

• Biological matrix (e.g., drug-free plasma)

• Acetonitrile (B52724) (ACN) with 0.1% formic acid (FA)

• Water with 0.1% formic acid (FA)

• Solid-phase extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• LC-MS/MS system

Procedure:

• Preparation of Standards and Samples:

  • Prepare a stock solution of phenethylamine and the deuterated internal standard in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by spiking known concentrations of phenethylamine into the biological matrix.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Pre-treatment:

  • To an aliquot of each standard, QC, and unknown sample, add a fixed amount of the deuterated phenethylamine internal standard working solution.

  • Perform protein precipitation by adding a protein-precipitating solvent (e.g., acetonitrile) and vortexing. Centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the supernatant from the protein precipitation step onto the SPE cartridges.

  • Wash the cartridges to remove interferences.

  • Elute the analyte and internal standard with an appropriate elution solvent.

• LC-MS/MS Analysis:

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • LC Conditions: Use a suitable C18 column with a gradient elution of water with 0.1% FA and acetonitrile with 0.1% FA.

  • MS/MS Conditions: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both phenethylamine and its deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of phenethylamine in the QC and unknown samples from the calibration curve.

Visualizing Metabolic Pathways

The metabolism of amine-containing compounds can be complex, involving multiple enzymatic pathways. Visualizing these pathways is crucial for understanding the biotransformation of a drug and for identifying potential sites for deuteration. The following diagram, generated using the DOT language, illustrates the primary metabolic pathways of amphetamine.

Primary Metabolic Pathways of Amphetamine.

Conclusion

Deuterated amines represent a versatile and powerful class of molecules with broad applications in scientific research. From enhancing the metabolic stability of pharmaceuticals to serving as indispensable tools for mechanistic elucidation and quantitative analysis, the strategic incorporation of deuterium offers a multitude of advantages. This technical guide has provided a comprehensive overview of the core principles, practical applications, and experimental considerations for utilizing deuterated amines. By understanding and applying these concepts, researchers, scientists, and drug development professionals can unlock the full potential of the "deuterium switch" to advance their respective fields.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. bioscientia.de [bioscientia.de]
• 3. m.youtube.com [m.youtube.com]
• 4. Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. GraphViz Examples and Tutorial [graphs.grevian.org]
• 7. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 13C Kinetic Isotope Effects on the Reaction of a Flavin Amine Oxidase Determined from Whole Molecule Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epj-conferences.org [epj-conferences.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. pubs.rsc.org [pubs.rsc.org]

Navigating the Landscape of Trioctylamine-d6: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the use of isotopically labeled compounds is a cornerstone of modern analytical techniques. Trioctylamine-d6, the deuterated analogue of the versatile solvent and extractant Trioctylamine, presents a valuable tool for enhancing the precision and accuracy of experimental assays. This technical guide provides an in-depth overview of Trioctylamine-d6, covering its suppliers, potential pricing landscape, and detailed experimental applications.

While readily available off-the-shelf commercial stock of Trioctylamine-d6 is limited, its synthesis is available on demand from specialized chemical suppliers. Researchers seeking to procure this compound will likely need to engage with companies offering custom synthesis services for isotopically labeled molecules.

Supplier and Pricing Landscape

Direct catalog listings for Trioctylamine-d6 with standardized pricing are not commonly found. The compound is typically provided as a custom synthesis product. Companies like BenchChem, which have published technical literature on Trioctylamine-d6 and assigned it a catalog number (B12404221), are primary points of contact for obtaining a quote. The cost of custom-synthesized deuterated compounds is influenced by factors such as the complexity of the synthesis, the required isotopic purity, and the desired quantity.

For comparison, the pricing for the non-deuterated form, Trioctylamine, is readily available from various suppliers. This information can serve as a baseline for estimating the potential cost, keeping in mind that deuterated compounds carry a premium due to the specialized synthetic procedures involved.

Table 1: Illustrative Pricing for Non-Deuterated Trioctylamine

Supplier	Quantity	Price (USD)	Purity
Sigma-Aldrich	25 g	$60.60	98%
Sigma-Aldrich	100 g	$90.00	98%
Sigma-Aldrich	500 g	$293.00	98%
CymitQuimica	25 g	€21.00	97%
CymitQuimica	100 g	€26.00	97%
CymitQuimica	500 g	€65.00	97%
IndiaMART	1 kg	₹ 856	Not Specified

Note: Prices are subject to change and may not include shipping and handling fees. The pricing for Trioctylamine-d6 will be significantly higher and must be obtained via a custom quote.

Core Applications and Experimental Protocols

The primary utility of Trioctylamine-d6 lies in its application as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical and physical properties are nearly identical to the non-deuterated form, allowing it to mimic the analyte's behavior during sample preparation and analysis. The mass difference, however, makes it easily distinguishable by the mass spectrometer.

Experimental Protocol: Use of Trioctylamine-d6 as an Internal Standard in LC-MS/MS Analysis[1]

This protocol outlines a general workflow for the quantification of an analyte using Trioctylamine-d6 as an internal standard.

1. Preparation of Stock Solutions:

• Prepare a stock solution of the non-deuterated analyte (e.g., Trioctylamine) in a suitable organic solvent (e.g., methanol, acetonitrile).
• Prepare a separate stock solution of Trioctylamine-d6 at a known concentration in the same solvent.

2. Calibration Curve Preparation:

• Create a series of calibration standards by spiking a blank matrix (e.g., plasma, water) with known concentrations of the analyte.
• To each calibration standard, add a constant and known concentration of the Trioctylamine-d6 internal standard solution.

3. Sample Preparation:

• To the unknown samples, add the same constant concentration of the Trioctylamine-d6 internal standard solution as was added to the calibration standards.
• Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.
• Evaporate the solvent and reconstitute the residue in the mobile phase used for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the prepared samples and calibration standards onto an appropriate liquid chromatography column for separation.
• The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode, monitoring for a specific precursor-to-product ion transition for both the analyte and Trioctylamine-d6.

5. Quantification:

• Calculate the peak area ratio of the analyte to the internal standard for all samples and calibration standards.
• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte for the calibration standards.
• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Potential Application in Metal Extraction Studies

Experimental Protocol: Solvent Extraction of Cobalt(II)[2]

This protocol describes a general procedure for the extraction of Cobalt(II) from a hydrochloric acid solution, which can be adapted for use with Trioctylamine-d6.

1. Preparation of the Organic Phase:

• Prepare the organic phase by dissolving a desired concentration of Trioctylamine (or Trioctylamine-d6) (e.g., 0.1 M to 1.5 M) in a suitable solvent such as kerosene.

2. Extraction Procedure:

• Prepare a synthetic aqueous solution of Co(II) in hydrochloric acid (e.g., 0.01 M Co(II) in 3 M HCl). A salting-out agent like 1.5 M KCl can be added to enhance extraction.
• In a separatory funnel, mix equal volumes of the organic and aqueous phases.
• Shake the funnel vigorously for a predetermined time (e.g., 10 minutes) to allow for phase transfer and to reach equilibrium.
• Allow the two phases to separate completely.
• Collect both the aqueous phase (raffinate) and the organic phase for analysis.

3. Analysis:

• Determine the concentration of Co(II) in both the initial aqueous phase and the raffinate using a suitable analytical technique such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).
• The extraction efficiency can be calculated based on the change in Co(II) concentration in the aqueous phase.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the key workflows described.

Workflow for Quantitative Analysis using Trioctylamine-d6 as an Internal Standard.

Principle of Metal Ion Extraction using Trioctylamine-d6.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to Trioctylamine-d6 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trioctylamine-d6, a deuterated stable isotope-labeled internal standard, for use in quantitative research applications. Due to the specialized nature of this compound, it is typically available through custom synthesis from specialized chemical suppliers. This guide covers its chemical and physical properties, a plausible synthetic approach, and a detailed experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Chemical and Physical Properties

Trioctylamine-d6 is the deuterated analog of Trioctylamine. Its physical and chemical properties are nearly identical to its non-deuterated counterpart, with the primary difference being its increased molecular weight due to the presence of six deuterium (B1214612) atoms. This mass difference is fundamental to its application as an internal standard in mass spectrometry.[1] While a specific CAS number for Trioctylamine-d6 is not widely cataloged, a synonym for Trioctylamine, "TRI(OCTYL-1,1-D2)AMINE," is listed in PubChem, indicating its recognition in chemical databases.[1]

Below is a summary of the key chemical and physical properties of Trioctylamine and the expected corresponding properties for Trioctylamine-d6.

Property	Trioctylamine	Trioctylamine-d6 (Hypothetical)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N
Molecular Weight	353.67 g/mol	~359.71 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	365-367 °C at 1 atm	Expected to be very similar to Trioctylamine
Melting Point	-34 °C	Expected to be very similar to Trioctylamine
Density	~0.81 g/cm³ at 20 °C	Expected to be slightly higher than Trioctylamine
Solubility	Insoluble in water; soluble in organic solvents such as chloroform, ethanol, and ether.	Expected to be very similar to Trioctylamine
Isotopic Purity	N/A	Typically >98% for custom-synthesized standards
Chemical Purity	>95-98% (typical for research grade)	>95% (typical for custom-synthesized standards)

Plausible Synthesis of Trioctylamine-d6

Experimental Protocol: Quantification of Trioctylamine in Plasma using LC-MS/MS with Trioctylamine-d6 as an Internal Standard

This protocol outlines a typical workflow for the quantitative analysis of Trioctylamine in a biological matrix, such as human plasma, using Trioctylamine-d6 as an internal standard.

Preparation of Stock and Working Solutions

• Trioctylamine Stock Solution (1 mg/mL): Accurately weigh 10 mg of Trioctylamine and dissolve it in 10 mL of methanol.

• Trioctylamine-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Trioctylamine-d6 and dissolve it in 1 mL of methanol.

• Trioctylamine Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Trioctylamine stock solution with a 50:50 (v/v) methanol:water mixture to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL. These will be used to construct the calibration curve.

• Trioctylamine-d6 Working IS Solution (50 ng/mL): Dilute the Trioctylamine-d6 stock solution with acetonitrile (B52724) to a final concentration of 50 ng/mL.

Sample Preparation (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample (either a calibration curve standard, a quality control sample, or an unknown sample).

• Add 100 µL of the Trioctylamine-d6 working IS solution (50 ng/mL) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase A (see below).

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-5.0 min: Hold at 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) in positive ion mode. The specific precursor and product ion transitions for Trioctylamine and Trioctylamine-d6 need to be determined by infusing pure solutions of each compound into the mass spectrometer.

  • Hypothetical MRM Transitions:

    • Trioctylamine: Q1: 354.4 m/z → Q3: [Product Ion]

    • Trioctylamine-d6: Q1: 360.4 m/z → Q3: [Product Ion]

Data Analysis and Quantification

The concentration of Trioctylamine in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration curve generated from the standards with known concentrations.

Visualizations

Ordering Workflow for Custom Synthesis

Caption: Workflow for ordering custom-synthesized Trioctylamine-d6.

Experimental Workflow for LC-MS/MS Analysis

Caption: Experimental workflow for LC-MS/MS analysis using Trioctylamine-d6.

Safety Information

No specific safety data sheet (SDS) is available for Trioctylamine-d6.[1] Therefore, it should be handled with the same precautions as non-deuterated Trioctylamine. Trioctylamine is a hazardous substance that can cause skin and eye irritation and may cause respiratory irritation. It is also suspected of damaging fertility or the unborn child. Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

Trioctylamine-d6 is a valuable tool for researchers requiring accurate and precise quantification of Trioctylamine or structurally similar compounds. Its primary application as a stable isotope-labeled internal standard in LC-MS/MS helps to mitigate variability in sample preparation and analysis, leading to more reliable data. While typically available through custom synthesis, this guide provides a foundational understanding of its properties and a detailed protocol for its use in a research setting.

References

• 1. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Using Trioctylamine-d6 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Trioctylamine-d6 as an internal standard in quantitative analytical methods. The information is intended for researchers, scientists, and drug development professionals who are developing and validating robust analytical assays, particularly in the fields of bioanalysis and environmental analysis.

Introduction

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for achieving the highest levels of accuracy and precision.[1] Trioctylamine-d6, a deuterated analog of Trioctylamine, serves as an excellent SIL-IS for the quantification of Trioctylamine or structurally similar compounds.[2] Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization.[3] This co-elution allows for the effective correction of variability that can arise from sample matrix effects, extraction inconsistencies, and instrument response fluctuations.[3][4]

This guide details the application of Trioctylamine-d6 as an internal standard in both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for bioanalysis and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of persistent organic pollutants (POPs).

Physicochemical Properties of Trioctylamine

Property	Value
Chemical Formula	C24H51N
Molar Mass	353.67 g/mol
Appearance	Clear, colorless to pale yellow liquid
Boiling Point	365-367 °C at 1 atm
Density	0.81 g/cm³
Solubility	Insoluble in water; soluble in organic solvents (e.g., alcohols, ethers, hydrocarbons)

(Note: The properties of Trioctylamine-d6 are expected to be very similar to its non-deuterated counterpart, with the primary difference being its molecular weight.)[4]

Application I: Trioctylamine-d6 as an Internal Standard in LC-MS/MS for Bioanalysis

This section outlines a generalized protocol for the use of Trioctylamine-d6 as an internal standard for the quantification of a hypothetical analyte, "Analyte X," in human plasma.

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh 10 mg of Analyte X and dissolve it in 10 mL of methanol (B129727).

  • Accurately weigh 10 mg of Trioctylamine-d6 and dissolve it in 10 mL of methanol.[2]

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Analyte X by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water to achieve the desired calibration curve concentrations.[2]

• Working Internal Standard Solution (100 ng/mL):

  • Dilute the Trioctylamine-d6 stock solution with acetonitrile (B52724) to a final concentration of 100 ng/mL.[1]

2. Sample Preparation

The choice of sample preparation method depends on the specific requirements of the assay, such as the desired limit of quantification and the complexity of the biological matrix.[2]

• a) Protein Precipitation (PPT) Protocol:

  • Pipette 50 µL of the biological sample (e.g., plasma, serum) into a microcentrifuge tube.[2]

  • Add 150 µL of the working internal standard solution (Trioctylamine-d6 in acetonitrile).[2]

  • Vortex for 1 minute to precipitate proteins.[2]

  • Centrifuge at 10,000 x g for 10 minutes.[2]

  • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.[2]

• b) Liquid-Liquid Extraction (LLE) Protocol:

  • Pipette 100 µL of the biological sample into a glass tube.[1]

  • Add 25 µL of the working internal standard solution.[1]

  • Add 50 µL of a basifying agent (e.g., 0.1 M NaOH) to deprotonate the tertiary amine.[1]

  • Add 500 µL of an immiscible organic solvent (e.g., methyl tert-butyl ether).[1]

  • Vortex for 5 minutes.[1]

  • Centrifuge at 3,000 x g for 5 minutes.[1]

  • Transfer the organic layer to a clean tube.[1]

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.[1]

  • Reconstitute the residue in 100 µL of the mobile phase.[1]

• c) Solid-Phase Extraction (SPE) Protocol:

  • Condition a mixed-mode cation-exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.[1]

  • Load 200 µL of the biological sample that has been pre-treated with 25 µL of the working internal standard solution.[1]

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

3. LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific analyte and instrument.

Parameter	Recommended Condition
LC System	HPLC or UHPLC system[4]
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)[1]
Mobile Phase A	0.1% Formic acid in water[1]
Mobile Phase B	0.1% Formic acid in acetonitrile[1]
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate[1]
Flow Rate	0.4 mL/min[1]
Injection Volume	5 µL[1]
Column Temperature	40°C[1]
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Scan Type	Multiple Reaction Monitoring (MRM)[1]
MRM Transitions	Analyte (Hypothetical): Q1: 354.4 -> Q3: [Product Ion]IS (Trioctylamine-d6): Q1: 360.4 -> Q3: [Product Ion][1]

(Note: Specific MRM transitions must be determined by infusing pure solutions of the analyte and Trioctylamine-d6 into the mass spectrometer.)[1]

Data Presentation

The following tables present illustrative data from a typical validation experiment.

Table 1: Calibration Curve Parameters for Analyte X

Analyte	Calibration Range (ng/mL)	Regression Model	R²
Analyte X	1 - 1000	Linear, 1/x² weighting	>0.995

Table 2: Precision and Accuracy Data for Analyte X

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	<15	85-115	<15	85-115
LQC	3	<15	85-115	<15	85-115
MQC	100	<15	85-115	<15	85-115
HQC	800	<15	85-115	<15	85-115

Visualization of Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Trio-octylamine-d6 in Quantitative Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative mass spectrometry, particularly within drug metabolism and pharmacokinetics (DMPK), bioanalysis, and environmental testing, the use of stable isotope-labeled internal standards (SIL-IS) is the gold standard for achieving the highest levels of accuracy and precision.[1] Trioctylamine-d6, a deuterated analog of Trioctylamine, serves as an exemplary internal standard for the quantification of Trioctylamine and structurally related compounds. Its near-identical physicochemical properties to the analyte ensure it co-elutes and experiences similar matrix effects, thus correcting for variations during sample preparation and analysis.[1][2] This document provides detailed application notes and protocols for the utilization of Trioctylamine-d6 in quantitative LC-MS/MS assays.

Physicochemical Properties

The properties of Trioctylamine-d6 are nearly identical to its non-deuterated counterpart, with the primary distinction being its molecular weight due to the inclusion of six deuterium (B1214612) atoms. This mass difference is fundamental to its utility as an internal standard, allowing for differentiation by the mass spectrometer.

Property	Trioctylamine	Trioctylamine-d6 (Predicted)
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid
Boiling Point	365-367 °C	Similar to Trioctylamine
Melting Point	-34 °C	Similar to Trioctylamine
Density	0.81 g/cm³ at 20°C	Slightly higher than Trioctylamine
Solubility	Insoluble in water; soluble in organic solvents	Similar to Trioctylamine

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using Trioctylamine-d6 is isotope dilution, a method of quantification where a known amount of an isotopically enriched compound (the internal standard) is added to a sample. The ratio of the signal from the endogenous analyte to the signal from the internal standard is then used to determine the analyte's concentration. This approach effectively normalizes for variations in sample extraction, injection volume, and matrix-induced ionization suppression or enhancement.[1]

A typical bioanalytical workflow using a deuterated internal standard.

Application I: Bioanalytical Method for Trioctylamine in Human Plasma

This section details a representative protocol for the quantification of Trioctylamine in human plasma using Trioctylamine-d6 as an internal standard.

Experimental Protocol

1. Materials and Reagents

• Trioctylamine reference standard

• Trioctylamine-d6 (Internal Standard)

• Control human plasma (K₂EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

2. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of Trioctylamine and Trioctylamine-d6 in methanol.

• Working Standard Solutions: Prepare working standards by serially diluting the Trioctylamine stock solution with a 50:50 (v/v) methanol:water mixture to achieve concentrations for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the Trioctylamine-d6 stock solution in acetonitrile.

3. Preparation of Calibration Standards and Quality Controls (QCs)

• Spike control human plasma with the analyte working solutions to prepare calibration standards.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

4. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the working internal standard solution (Trioctylamine-d6 in acetonitrile).

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C to precipitate proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

5. LC-MS/MS Conditions

• Liquid Chromatography (LC)

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a 2-minute re-equilibration.

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS)

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Hypothetical):

    • Trioctylamine: m/z 354.4 → 142.2

    • Trioctylamine-d6: m/z 360.4 → 142.2

Data Presentation

Table 1: Calibration Curve Parameters for Trioctylamine in Human Plasma

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (R²)	> 0.995
LLOQ	1 ng/mL

Table 2: Representative Precision and Accuracy Data for Trioctylamine QC Samples in Human Plasma

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%RE, n=6)	Inter-day Precision (%CV, 3 days)	Inter-day Accuracy (%RE, 3 days)
LLOQ	1	≤ 10.5	± 12.0	≤ 11.2	± 13.5
Low	3	≤ 8.2	± 9.5	≤ 9.1	± 10.3
Medium	50	≤ 6.5	± 7.8	≤ 7.3	± 8.5
High	800	≤ 5.1	± 6.2	≤ 6.0	± 7.1

Table 3: Matrix Effect Evaluation for Trioctylamine in Human Plasma

QC Level	Concentration (ng/mL)	Matrix Factor	IS Normalized Matrix Factor
Low	3	0.92	0.99
High	800	0.89	0.98

Application II: Trioctylamine-d6 as an Ion-Pairing Reagent

Tertiary amines like Trioctylamine can also function as ion-pairing reagents in reversed-phase liquid chromatography, particularly for the analysis of acidic or anionic analytes such as oligonucleotides.[2] They form neutral ion pairs, enhancing retention on non-polar stationary phases. The use of Trioctylamine-d6 in this context would not significantly alter its chemical properties for ion-pairing but could be useful for mechanistic studies.

Mechanism of ion-pairing chromatography with Trioctylamine.

Experimental Protocol (Oligonucleotide Analysis)

1. Materials and Reagents

• Oligonucleotide sample

• Trioctylamine

• Hexafluoroisopropanol (HFIP)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

2. Preparation of Mobile Phases

• Mobile Phase A: 15 mM Trioctylamine and 400 mM HFIP in water.

• Mobile Phase B: 15 mM Trioctylamine and 400 mM HFIP in 50:50 (v/v) methanol:water.

3. LC-MS Conditions

• LC System: UPLC/HPLC

• Column: Suitable for oligonucleotide analysis

• Gradient: A shallow gradient from a low percentage of B to a higher percentage of B.

• MS System: Q-TOF or Triple Quadrupole

• Ionization Mode: ESI, Negative

Conclusion

Trioctylamine-d6 is a versatile and indispensable tool for quantitative mass spectrometry.[1] Its primary application as a stable isotope-labeled internal standard significantly enhances the accuracy and precision of bioanalytical methods for Trioctylamine and related compounds. The protocols and data presented herein provide a solid foundation for the development and validation of robust analytical methods in various research and development settings.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. database.ich.org [database.ich.org]

Application Note: High-Throughput Quantification of Trioctylamine in Biological Matrices using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note presents a detailed protocol for the development and validation of a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of trioctylamine (B72094) in biological matrices, such as plasma. The method utilizes trioctylamine-d6 (B12404221) as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing. Additionally, the role of trioctylamine as an ion-pairing agent for the analysis of anionic compounds is discussed, with a protocol provided for the analysis of oligonucleotides. This document is intended for researchers, scientists, and drug development professionals requiring a reliable analytical method for trioctylamine and similar compounds.

Introduction

Trioctylamine (TOA) is a tertiary amine with broad applications, including as an extractant in industrial processes and as an ion-pairing agent in analytical chromatography.[1] Accurate quantification of TOA in complex biological matrices is crucial for pharmacokinetic studies, metabolic profiling, and environmental analysis.[2] LC-MS/MS offers the high sensitivity and selectivity required for such analyses. The use of a stable isotope-labeled internal standard, such as trioctylamine-d6, is the gold standard for quantitative LC-MS/MS as it closely mimics the analyte's behavior during sample preparation, chromatography, and ionization, thereby compensating for potential analytical variability.[1]

This application note provides a comprehensive guide to developing an LC-MS/MS method for trioctylamine, covering sample preparation, chromatographic separation, and mass spectrometric detection.

Experimental

Materials and Reagents

• Trioctylamine (≥98% purity)

• Trioctylamine-d6 (isotopic purity >98%)

• LC-MS grade acetonitrile, methanol, and water

• LC-MS grade formic acid

• Control human plasma (K2EDTA)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Method Development

Mass Spectrometry

The mass spectrometer was operated in positive electrospray ionization (ESI+) mode. To determine the optimal multiple reaction monitoring (MRM) transitions, standard solutions of trioctylamine and trioctylamine-d6 (1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid) were infused directly into the mass spectrometer. The precursor ions ([M+H]+) were identified, and product ion scans were performed to select the most intense and stable product ions for quantification and qualification. Collision energies (CE) and other MS parameters were optimized for each transition.

Chromatographic Conditions

Chromatographic separation was achieved on a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) maintained at 40°C. A gradient elution was employed with mobile phase A consisting of 0.1% formic acid in water and mobile phase B consisting of 0.1% formic acid in acetonitrile. The gradient was optimized to ensure sufficient retention, good peak shape, and separation from matrix components.

Protocols

Protocol 1: Quantification of Trioctylamine in Human Plasma

1. Preparation of Stock and Working Solutions:

• Prepare 1 mg/mL stock solutions of trioctylamine and trioctylamine-d6 in methanol.
• Prepare working standard solutions of trioctylamine by serial dilution of the stock solution with 50:50 (v/v) methanol:water.
• Prepare a working internal standard solution of trioctylamine-d6 at a concentration of 100 ng/mL in acetonitrile.[1]

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (blank, standard, or unknown) in a microcentrifuge tube, add 150 µL of the working internal standard solution (100 ng/mL trioctylamine-d6 in acetonitrile).
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 14,000 x g for 10 minutes at 4°C.
• Transfer the supernatant to an LC-MS vial for analysis.

3. LC-MS/MS Analysis:

• Inject 5 µL of the prepared sample onto the LC-MS/MS system.
• Analyze using the optimized chromatographic and mass spectrometric conditions.

4. Quantification:

• Construct a calibration curve by plotting the peak area ratio of trioctylamine to trioctylamine-d6 against the concentration of the trioctylamine standards.
• Determine the concentration of trioctylamine in unknown samples from the calibration curve.

Protocol 2: Trioctylamine as an Ion-Pairing Reagent for Oligonucleotide Analysis

This protocol is adapted from established methods using tertiary amines for oligonucleotide analysis.[1]

1. Preparation of Mobile Phases:

• Mobile Phase A: 15 mM Trioctylamine and 400 mM Hexafluoroisopropanol (HFIP) in water.
• Mobile Phase B: 15 mM Trioctylamine and 400 mM HFIP in 50:50 (v/v) methanol:water.
• Note: The concentrations of trioctylamine and HFIP may need to be optimized for the specific application.

2. Chromatographic Conditions:

• Column: A high-temperature resistant C18 column suitable for oligonucleotide analysis.
• Gradient: A shallow gradient from a low percentage of B to a higher percentage of B over a suitable time to achieve separation of the oligonucleotides.
• Flow Rate: As recommended for the column dimensions.
• Column Temperature: Elevated temperature (e.g., 60-75°C) is often required for good peak shape.

3. MS Detection:

• Operate the mass spectrometer in negative ion mode to detect the anionic oligonucleotides.

Data Presentation

The following table summarizes the representative quantitative data for the LC-MS/MS analysis of trioctylamine. Note: These values are illustrative and should be empirically determined during method validation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Retention Time (min)	LOQ (ng/mL)
Trioctylamine	354.4	142.2	25	4.2	1.0
Trioctylamine-d6	360.4	142.2	25	4.2	-

Visualizations

Caption: Workflow for the quantification of trioctylamine in plasma.

Caption: Mechanism of ion-pairing chromatography with trioctylamine.

Conclusion

This application note provides a comprehensive framework for the development and implementation of a sensitive and specific LC-MS/MS method for the quantification of trioctylamine in biological matrices using trioctylamine-d6 as an internal standard. The detailed protocols for sample preparation and analysis, along with the foundational principles for method development, offer a solid starting point for researchers. Furthermore, the utility of trioctylamine as an ion-pairing reagent is highlighted, expanding its application in the analysis of challenging anionic compounds like oligonucleotides. The provided workflows and diagrams serve as clear visual aids for the experimental and theoretical concepts discussed.

References

• 1. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Semi-Volatile Organic Compounds in Environmental Matrices by GC-MS Using Trioctylamine-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds in complex mixtures.[1] For accurate and precise quantification, especially in complex environmental matrices, the use of an internal standard is crucial to correct for variations in sample preparation, injection volume, and instrument response.[1][2] Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard because their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly throughout the analytical process.[1][3] Trioctylamine-d6, a deuterated form of trioctylamine, serves as an excellent internal standard for the analysis of a range of semi-volatile organic compounds due to its high molecular weight and non-polar nature.[1] This application note provides a detailed protocol for the quantitative analysis of persistent organic pollutants (POPs) in sediment samples using Trioctylamine-d6 as an internal standard with GC-MS.

Principle of the Method

The methodology involves spiking a known amount of Trioctylamine-d6 into the samples and calibration standards.[1] The samples then undergo extraction and cleanup to isolate the analytes of interest.[1] During GC-MS analysis, the compounds are separated based on their boiling points and polarity on a capillary column. The mass spectrometer detects the characteristic ions of both the target analytes and the Trioctylamine-d6 internal standard.[1] Quantification is achieved by calculating the ratio of the analyte peak area to the internal standard peak area, which is then plotted against the concentration of the analyte to create a calibration curve.[2] This ratio-based quantification effectively compensates for potential losses during sample preparation and inconsistencies in injection volume.[2]

Experimental Protocols

1. Materials and Reagents

• Analytes: Analytical standards of persistent organic pollutants (e.g., polychlorinated biphenyls (PCBs), polycyclic aromatic hydrocarbons (PAHs)).

• Internal Standard: Trioctylamine-d6 solution (1 µg/mL in hexane).[1]

• Solvents: Hexane (B92381), acetone (B3395972), dichloromethane (B109758) (all GC-MS grade).

• Solid Phase Extraction (SPE) Cartridges: Silica (B1680970) gel cartridges for sample cleanup.

• Glassware: Glass centrifuge tubes, vials with PTFE-lined caps, Pasteur pipettes.

• Equipment: Vortex mixer, ultrasonic bath, centrifuge, nitrogen evaporator, gas chromatograph-mass spectrometer (GC-MS).[1]

2. Preparation of Standard Solutions

• Stock Solutions: Prepare individual stock solutions of each target analyte at a concentration of 1 mg/mL in a suitable solvent (e.g., hexane).

• Working Standard Mixtures: Prepare a series of mixed working standard solutions containing all target analytes at various concentrations by diluting the stock solutions.

• Internal Standard Spiking Solution: Use a commercially available or prepared solution of Trioctylamine-d6 at a concentration of 1 µg/mL in hexane.[1]

3. Sample Preparation and Extraction

• Sample Pre-treatment: Lyophilize sediment samples to remove water and homogenize them using a mortar and pestle.[1]

• Internal Standard Spiking: Weigh 10 g of the homogenized sediment sample into a glass centrifuge tube and spike it with 100 µL of the 1 µg/mL Trioctylamine-d6 internal standard solution.[1]

• Extraction:

  • Add 20 mL of a 1:1 (v/v) mixture of hexane and acetone to the sample.[1]

  • Vortex for 1 minute and then sonicate for 15 minutes in an ultrasonic bath.[1]

  • Centrifuge the sample and carefully transfer the supernatant to a clean tube.

  • Repeat the extraction step twice more and combine the supernatants.

• Sample Cleanup (Solid Phase Extraction):

  • Condition a silica gel SPE cartridge with hexane.

  • Load the combined extract onto the cartridge.

  • Elute the target analytes and the internal standard with 10 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.[1]

• Final Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. The sample is now ready for GC-MS analysis.[1]

4. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Equipped with a split/splitless injector and a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[1]

• Injector: 1 µL of the final extract is injected in splitless mode.[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at a rate of 10°C/min.

  • Ramp 2: Increase to 280°C at a rate of 5°C/min, hold for 10 minutes.[1]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[1] Monitor specific ions for each target analyte and for Trioctylamine-d6.

Data Presentation

Table 1: Representative Quantitative Data for Selected POPs

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Calibration Range (ng/mL)	R²
Naphthalene	8.5	128	1 - 200	0.998
Fluorene	12.3	166	1 - 200	0.999
Phenanthrene	14.8	178	1 - 200	0.997
PCB 28	16.5	256	0.5 - 100	0.999
PCB 52	18.2	292	0.5 - 100	0.998
Trioctylamine-d6 (IS)	22.1	Specific m/z	Constant	N/A

Note: The specific quantitation ion for Trioctylamine-d6 needs to be determined by direct infusion or analysis of the standard. The retention time is an estimate and will depend on the specific GC conditions.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. benchchem.com [benchchem.com]

Application Note: High-Precision Quantitative NMR (qNMR) Analysis Using Trioctylamine-d6 as an Internal Standard

Authored for: Researchers, scientists, and drug development professionals.

Abstract

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical substances with high precision and accuracy. The technique relies on the direct proportionality between the integrated NMR signal area and the number of nuclei responsible for that signal. The use of a stable, high-purity internal standard is critical for achieving reliable and traceable results. This application note details a comprehensive protocol for conducting qNMR analysis using Trioctylamine-d6 as an internal standard, a choice particularly suitable for the quantification of organic molecules soluble in non-polar solvents. Included are detailed experimental procedures, data analysis guidelines, and representative validation data.

Introduction to qNMR and the Role of the Internal Standard

Quantitative NMR (qNMR) has emerged as a preferred method for the precise quantification of organic compounds, bypassing the need for identical reference standards that are often required for chromatographic techniques.[1][2] The fundamental principle of qNMR is that the integral of an NMR signal is directly proportional to the molar concentration of the nuclei generating the signal.[3][4] By co-dissolving a known mass of a high-purity internal standard with a known mass of the analyte, the purity or concentration of the analyte can be determined with exceptional accuracy.[1]

An ideal internal standard for ¹H qNMR should possess the following characteristics:

• High chemical and isotopic purity (≥99%).

• Chemical stability and inertness towards the analyte and solvent.

• Good solubility in the chosen deuterated solvent.[5]

• Simple NMR spectrum with at least one well-resolved signal that does not overlap with analyte or impurity signals.

• A known molecular weight.

Trioctylamine-d6, a deuterated version of Trioctylamine, is an excellent internal standard for qNMR analysis of non-polar to moderately polar organic molecules. Its long alkyl chains confer solubility in solvents like chloroform-d (B32938) (CDCl₃) and dimethyl sulfoxide-d6 (DMSO-d6). The deuteration is typically at the alpha-carbon position to the nitrogen, meaning the prominent signals from the bulk of the alkyl chain remain in the ¹H NMR spectrum for quantification, while the alpha-proton signals are absent, reducing spectral complexity.

Experimental Protocol

This section provides a detailed methodology for the purity determination of a hypothetical analyte, "Compound X," using Trioctylamine-d6 as the internal standard.

Materials and Equipment

• Analyte: Compound X (e.g., a small organic molecule, API, or natural product)

• Internal Standard: Trioctylamine-d6 (Purity ≥ 99.5%)

• Deuterated Solvent: Chloroform-d (CDCl₃) of high purity

• Equipment:

  • High-field NMR Spectrometer (e.g., 400 MHz or higher)

  • Analytical balance (5-figure, capable of weighing to ±0.01 mg)

  • Volumetric flasks and pipettes

  • Vortex mixer

  • High-quality NMR tubes

Sample Preparation

Accurate weighing is the most critical step in qNMR sample preparation.[3]

• Weighing: Using an analytical balance, accurately weigh approximately 5-10 mg of Compound X into a clean, dry glass vial. Record the exact mass (m_analyte).

• Adding the Standard: To the same vial, add approximately 5-10 mg of Trioctylamine-d6. Record the exact mass (m_IS). An analyte-to-standard signal intensity ratio of approximately 1:1 is recommended for optimal accuracy.[2]

• Dissolution: Add a precise volume (e.g., 0.75 mL) of CDCl₃ to the vial.

• Homogenization: Securely cap the vial and vortex for at least 60 seconds to ensure complete dissolution and homogenization of both the analyte and the internal standard. Visually inspect the solution to confirm no solid particles remain.

• Transfer: Transfer the solution to a high-quality NMR tube.

NMR Data Acquisition

To ensure accurate quantification, specific NMR acquisition parameters must be optimized.

• Spectrometer: 400 MHz NMR Spectrometer

• Pulse Program: Standard 1D proton experiment (e.g., Bruker 'zg30')

• Pulse Angle: 90° flip angle to maximize signal intensity.

• Relaxation Delay (D1): This is a crucial parameter. The D1 delay should be at least 5 times the longest spin-lattice relaxation time (T₁) of any signal being quantified (both analyte and standard). A conservative value of 30-60 seconds is often used to ensure complete relaxation for all protons.

• Acquisition Time (AQ): ≥ 3 seconds

• Number of Scans (NS): Set to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks of interest to minimize integration errors.[6] This typically requires 8 to 64 scans depending on sample concentration.

• Spinning: Sample spinning should be turned off to avoid spinning sidebands which can complicate baseline correction and integration.[2]

Data Processing

• Fourier Transform: Apply an exponential multiplication with a line broadening factor (LB) of 0.3 Hz to improve S/N without significantly degrading resolution.

• Phasing and Baseline Correction: Carefully perform manual phase correction and automatic baseline correction to ensure a flat baseline across the entire spectrum. This is critical for accurate integration.[2]

• Integration: Integrate the selected, well-resolved signals for both the analyte and the internal standard. The integration region should be wide enough to encompass the entire peak, including any ¹³C satellites. For consistency, use the same integration width for all quantified signals.[6]

Data Analysis and Calculation

The purity of the analyte (P_analyte) is calculated using the following formula:[1]

Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I_analyte, I_IS: Integral values of the signals for the analyte and internal standard.

• N_analyte, N_IS: Number of protons corresponding to the integrated signals of the analyte and internal standard.

• MW_analyte, MW_IS: Molecular weights of the analyte and internal standard.

• m_analyte, m_IS: Masses of the analyte and internal standard.

• P_IS: Purity of the internal standard (as a percentage).

Signal Selection:

• Trioctylamine-d6: The terminal methyl protons (-CH₃) of the octyl chains typically appear as a triplet around 0.9 ppm. This signal, representing 9 protons (3 x CH₃), is well-separated and suitable for quantification.

• Compound X: Choose a signal in the spectrum of Compound X that is sharp, well-resolved, and free from any overlap with other signals.

Representative Data and Method Validation

The following tables present representative data for the purity determination of "Compound X" (MW = 250.0 g/mol ) using Trioctylamine-d6 (MW = 359.7 g/mol , Purity = 99.8%) as the internal standard. The terminal methyl signal of Trioctylamine-d6 (N_IS = 9 protons) was used for quantification.

Purity Measurement and Precision

Sample	m_analyte (mg)	m_IS (mg)	I_analyte (Analyte Peak, N=2)	I_IS (Methyl Peak, N=9)	Calculated Purity (%)
1	8.152	8.335	1.00	2.05	98.6
2	8.221	8.290	1.02	2.02	98.8
3	8.198	8.310	1.01	2.04	98.7
4	8.250	8.350	1.01	2.03	98.5
5	8.175	8.280	1.00	2.03	98.7
Average	98.7
Std. Dev.	0.12
RSD (%)	0.12%

Table 1: Representative purity and precision data for Compound X.

Method Linearity and Accuracy

To assess linearity, five samples were prepared with a fixed amount of internal standard and varying amounts of Compound X.

Concentration Level	Theoretical Purity (%)	Measured Purity (%)	Accuracy (%)
Level 1 (80%)	80.0	79.8	99.8
Level 2 (90%)	90.0	90.3	100.3
Level 3 (100%)	100.0	99.8	99.8
Level 4 (110%)	110.0	110.5	100.5
Level 5 (120%)	120.0	119.5	99.6

Table 2: Linearity and accuracy data. The linearity of the method demonstrated a correlation coefficient (R²) > 0.999.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the core principle of qNMR quantification.

Caption: A typical experimental workflow for qNMR analysis.

Caption: Logical relationship of parameters in the qNMR purity formula.

Conclusion

Quantitative NMR spectroscopy using a suitable internal standard provides a rapid, robust, and highly accurate method for determining the purity of organic compounds. Trioctylamine-d6 has been shown to be an effective internal standard, particularly for analytes soluble in less polar organic solvents. By following a carefully controlled protocol with optimized acquisition parameters, especially a sufficient relaxation delay, researchers can achieve precise and reliable quantification with excellent linearity and accuracy, making qNMR an indispensable tool in research and quality control environments.

References

• 1. Analytical NMR [magritek.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. emerypharma.com [emerypharma.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. agilent.com [agilent.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Application Notes and Protocols for Trioctylamine-d6 in Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of bioanalysis, particularly within drug discovery and development, the accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has become the cornerstone of quantitative bioanalysis due to its high sensitivity and selectivity.[1][2] The robustness of LC-MS assays is significantly enhanced by the use of a suitable internal standard (IS) to account for variability during sample processing and analysis.[1] Stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard as they share physicochemical properties with the analyte, ensuring similar behavior during extraction and ionization.[1][3][4]

Trioctylamine-d6, a deuterated analog of Trioctylamine, serves as an excellent internal standard for the quantification of Trioctylamine or structurally related compounds.[1] Its use is predicated on the principle of isotope dilution mass spectrometry, where the SIL-IS is added at a known concentration to samples at the beginning of the workflow. Because it is chemically almost identical to the analyte, it co-elutes and experiences similar matrix effects, which can be a significant challenge in bioanalysis.[4][5][6] However, due to its mass difference, it is distinguishable by the mass spectrometer, allowing for accurate correction and reliable quantification.[7]

These application notes provide a detailed, generalized protocol for the use of Trioctylamine-d6 as an internal standard in LC-MS-based bioanalysis. While specific, publicly available validated methods for Trioctylamine-d6 are limited, the following protocols are based on established practices for the analysis of tertiary amines and the use of deuterated internal standards.[1][3]

Physicochemical Properties of Trioctylamine

Property	Value
Chemical Formula	C₂₄H₅₁N
Molar Mass	353.67 g/mol
Appearance	Clear, colorless to pale yellow liquid[1]
Boiling Point	365-367 °C[1]
Density	0.81 g/cm³[1]
Solubility	Insoluble in water; soluble in organic solvents (e.g., alcohols, ethers, hydrocarbons)[1]

Note: The properties of Trioctylamine-d6 are expected to be very similar to its non-deuterated form, with a slight increase in molecular weight.[7]

Experimental Protocols

Preparation of Stock and Working Solutions

a. Stock Solutions (1 mg/mL):

• Analyte (Trioctylamine): Accurately weigh 10 mg of Trioctylamine and dissolve it in 10 mL of a suitable organic solvent such as methanol (B129727) or acetonitrile (B52724).[1]

• Internal Standard (Trioctylamine-d6): Accurately weigh 10 mg of Trioctylamine-d6 and dissolve it in 10 mL of the same organic solvent.[1]

b. Working Standard Solutions:

• Analyte Working Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of methanol and water to create calibration standards.[3]

• Internal Standard Working Solution: Prepare a working solution of Trioctylamine-d6 at a suitable concentration (e.g., 100 ng/mL) in acetonitrile for protein precipitation, or in the appropriate reconstitution solvent for other extraction methods.[3]

Sample Preparation

The choice of sample preparation technique is critical for removing matrix interferences.[8] Three common methods are detailed below.

a. Protein Precipitation (PPT) Protocol: This method is rapid and straightforward, suitable for high-throughput analysis.

• Pipette 50 µL of the biological sample (e.g., plasma, serum) into a microcentrifuge tube.[1]

• Add 150 µL of the working internal standard solution in acetonitrile. This high volume of organic solvent will precipitate the proteins.[1][3]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.[1]

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.[1][4]

b. Liquid-Liquid Extraction (LLE) Protocol: LLE offers a cleaner extract compared to PPT and can provide a degree of analyte concentration.[1][8]

• Pipette 100 µL of the biological sample into a glass tube.[1]

• Add 25 µL of the working internal standard solution.

• Add 50 µL of a basifying agent (e.g., 0.1 M NaOH or 5% ammonium (B1175870) hydroxide) to deprotonate the tertiary amine, facilitating its extraction into an organic solvent.[1][9]

• Add 500 µL of an immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).[1]

• Vortex for 5 minutes to ensure efficient partitioning of the analyte and internal standard into the organic phase.[1]

• Centrifuge at 3,000 x g for 5 minutes to separate the layers.[1]

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the residue in 100 µL of the mobile phase.[1]

c. Solid-Phase Extraction (SPE) Protocol: SPE provides the cleanest extracts and is ideal for achieving low limits of quantification.[1]

• Condition a mixed-mode cation-exchange SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[1]

• Pre-treat 200 µL of the biological sample by adding 25 µL of the working internal standard solution.

• Load the pre-treated sample onto the conditioned SPE cartridge.[1]

• Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.[1]

• Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide (B78521) in methanol. The basic modifier neutralizes the charge on the analyte, releasing it from the sorbent.[1]

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.[1]

• Reconstitute the residue in 100 µL of the mobile phase.[1]

LC-MS/MS Analysis

The following are suggested starting conditions that should be optimized for the specific application.

a. Liquid Chromatography (LC) Conditions:

Parameter	Suggested Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[9]
Mobile Phase A	0.1% Formic Acid in Water[9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[9]
Flow Rate	0.4 mL/min[9]
Injection Volume	5 µL[9]
Column Temperature	40°C[9]
Gradient	A suitable gradient to ensure separation from matrix components.

b. Mass Spectrometry (MS/MS) Conditions:

Parameter	Suggested Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[9]
Detection	Multiple Reaction Monitoring (MRM)[3]
MRM Transitions	These must be determined by infusing pure solutions of Trioctylamine and Trioctylamine-d6 into the mass spectrometer. A hypothetical transition for Trioctylamine-d6 could be Precursor Ion (Q1) m/z 359.7 → Product Ion (Q3) m/z 258.3.[9]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for a bioanalytical method using a deuterated internal standard. These values are illustrative and should be established during method validation.

Table 1: Calibration Curve and Linearity

Parameter	Expected Result
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Linearity (r²)	≥ 0.99

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (% Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (% Bias)
LLOQ	1	< 20%	± 20%	< 20%	± 20%
Low	3	< 15%	± 15%	< 15%	± 15%
Medium	100	< 15%	± 15%	< 15%	± 15%
High	800	< 15%	± 15%	< 15%	± 15%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3	> 85%	85 - 115%
High	800	> 85%	85 - 115%

Workflow and Pathway Visualizations

Caption: General workflow for bioanalysis using Trioctylamine-d6.

Caption: Detailed workflow for the Protein Precipitation method.

Caption: Detailed workflow for the Liquid-Liquid Extraction method.

Caption: Detailed workflow for the Solid-Phase Extraction method.

Conclusion

Trioctylamine-d6 is a highly suitable internal standard for the LC-MS quantification of Trioctylamine and structurally similar compounds in biological matrices.[1] The selection of an appropriate sample preparation technique and the careful optimization of LC-MS parameters are crucial for developing a robust, accurate, and precise bioanalytical method.[1] The protocols and illustrative data provided herein offer a comprehensive guide for researchers and scientists to establish reliable analytical methods, ultimately supporting drug development and various fields of biomedical research.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Trioctylamine-d6 for Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Trioctylamine-d6 in pharmacokinetic (PK) studies. The primary application of Trioctylamine-d6 is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of trioctylamine (B72094) or structurally similar analytes in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS).[1][2][3] The use of deuterated compounds is a critical strategy in modern drug discovery and development, offering significant advantages in optimizing and analyzing the pharmacokinetic profiles of new chemical entities.[4][5][6]

Introduction to Deuterated Compounds in Pharmacokinetics

Deuterium (B1214612), a stable isotope of hydrogen, has emerged as a powerful tool in medicinal chemistry and drug development.[4] Replacing hydrogen with deuterium in a drug molecule can lead to the "kinetic isotope effect," where the stronger carbon-deuterium (C-D) bond slows down metabolic processes that involve C-H bond cleavage.[4][7] This can result in an improved pharmacokinetic profile, including a longer half-life and reduced formation of toxic metabolites.[5]

Furthermore, deuterated analogs of compounds are considered the gold standard for internal standards in bioanalytical methods.[3] A SIL-IS, such as Trioctylamine-d6, behaves almost identically to its non-deuterated counterpart during sample extraction, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[2] This allows for the correction of variability in sample preparation and instrument response, leading to highly accurate and precise quantification.[2]

Physicochemical Properties

A summary of the physicochemical properties of the non-deuterated Trioctylamine is presented below, which are expected to be nearly identical for Trioctylamine-d6.

Property	Value	Reference
Chemical Formula	C₂₄H₅₁N	[1]
Molar Mass	353.67 g/mol	[1]
Appearance	Clear, colorless to pale yellow liquid	[1]
Boiling Point	365-367 °C at 1 atm	[1]
Density	0.81 g/cm³	[1]
Solubility	Insoluble in water; soluble in organic solvents (e.g., alcohols, ethers, hydrocarbons)	[1]
Melting Point	-34 °C	[8]

Application: Trioctylamine-d6 as an Internal Standard in LC-MS for Quantitative Bioanalysis

Trioctylamine-d6 is an ideal internal standard for the quantification of Trioctylamine or other long-chain tertiary amines in biological samples such as plasma, serum, and tissue homogenates.[1][2] This is crucial for pharmacokinetic studies that aim to determine the absorption, distribution, metabolism, and excretion (ADME) of a drug.

Principle of Isotope Dilution Mass Spectrometry

The methodology is based on isotope dilution mass spectrometry. A known amount of Trioctylamine-d6 (the internal standard) is added to the biological sample containing an unknown amount of the analyte (Trioctylamine). The sample is then processed, and the analyte and internal standard are analyzed by LC-MS. The ratio of the analyte's response to the internal standard's response is used to calculate the analyte's concentration by referencing a calibration curve.

Caption: Workflow for bioanalysis using a stable isotope-labeled internal standard.

Experimental Protocols

The following are generalized protocols for the use of Trioctylamine-d6 as an internal standard in LC-MS bioanalysis.[1] Method optimization and validation are required for specific applications.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Analyte (Trioctylamine): Accurately weigh 10 mg of Trioctylamine and dissolve it in 10 mL of methanol (B129727) or acetonitrile (B52724).[1]

  • Internal Standard (Trioctylamine-d6): Accurately weigh 10 mg of Trioctylamine-d6 and dissolve it in 10 mL of the same solvent.[1]

• Working Standard Solutions:

  • Prepare a series of working standard solutions of the analyte by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water.[3]

  • Prepare a working internal standard solution of Trioctylamine-d6 at a suitable concentration (e.g., 100 ng/mL) in acetonitrile.[3]

Sample Preparation (from Plasma)

• Protein Precipitation:

  • To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the Trioctylamine-d6 internal standard working solution (e.g., 10 µg/mL).[9]

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.[9]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.[9]

  • Transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase: A gradient elution with water and acetonitrile, both containing a small amount of an additive like formic acid (e.g., 0.1%) to improve peak shape and ionization.

  • Flow Rate: 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for both the analyte and the internal standard need to be determined by direct infusion of the individual compounds.

Calibration Curve and Quantification

• Prepare a set of calibration standards by spiking known concentrations of the analyte working solutions into a blank biological matrix (e.g., control plasma).

• Add a constant amount of the Trioctylamine-d6 internal standard working solution to each calibration standard.

• Process the calibration standards alongside the unknown samples using the same sample preparation procedure.

• Analyze the processed samples by LC-MS/MS.

• Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The following table presents hypothetical quantitative data for a typical LC-MS/MS analysis using Trioctylamine-d6 as an internal standard.

Parameter	Trioctylamine (Analyte)	Trioctylamine-d6 (IS)
Precursor Ion (m/z)	354.4	360.4
Product Ion (m/z)	142.2	142.2
Retention Time (min)	5.8	5.8
Linearity Range (ng/mL)	1 - 1000	N/A
Correlation Coefficient (r²)	> 0.99	N/A
Lower Limit of Quantification (LLOQ) (ng/mL)	1	N/A
Intra-day Precision (%CV)	< 15%	N/A
Inter-day Precision (%CV)	< 15%	N/A
Accuracy (%)	85 - 115%	N/A
Extraction Recovery (%)	> 80%	> 80%

Logical Workflow for Method Development

The development of a robust bioanalytical method using Trioctylamine-d6 involves a logical sequence of steps.

Caption: Bioanalytical method development and validation workflow.[3]

Conclusion

Trioctylamine-d6 serves as a highly effective internal standard for the accurate and precise quantification of Trioctylamine or structurally related compounds in biological matrices for pharmacokinetic studies.[1][2] The use of a stable isotope-labeled internal standard is a fundamental component of robust bioanalytical method development in the pharmaceutical industry. The protocols and information provided here offer a solid foundation for researchers to develop and validate specific analytical methods utilizing Trioctylamine-d6.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Deuterated drug - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Trioctylamine - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Trioctylamine-d6 in Environmental Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trioctylamine and its related tertiary amine compounds are utilized in various industrial processes, including as extraction agents in hydrometallurgy and in process chemistry.[1][2] Their potential release into the environment necessitates robust and accurate analytical methods for monitoring their presence in complex matrices such as water, soil, and sediment.[1][3] The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, as it effectively corrects for sample matrix effects and variations during sample preparation and analysis.[4][5]

Trioctylamine-d6, a deuterated analog of Trioctylamine, is an ideal internal standard for such analyses.[1] It shares nearly identical chemical and physical properties with the non-deuterated analyte, ensuring it behaves similarly during extraction and chromatographic separation.[1][4] However, its increased mass allows it to be distinguished by a mass spectrometer, enabling accurate quantification through isotope dilution mass spectrometry.[1]

These application notes provide a comprehensive guide to using Trioctylamine-d6 as an internal standard for the quantification of Trioctylamine in environmental samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Workflow for Environmental Samples

The general workflow for the analysis of environmental samples using Trioctylamine-d6 as an internal standard involves sample preparation, LC-MS/MS analysis, and data processing. A known amount of Trioctylamine-d6 is spiked into the sample at the beginning of the workflow to account for any analyte loss during the subsequent steps.

Caption: General workflow for quantitative analysis using Trioctylamine-d6.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for specific matrices and instrumentation.

Protocol 1: Analysis of Trioctylamine in Water Samples

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for amine extraction.

• Materials:

  • Water sample

  • Trioctylamine-d6 internal standard solution (e.g., 1 µg/mL in methanol)

  • Basifying agent (e.g., 5% ammonium (B1175870) hydroxide (B78521) or 0.1 M NaOH)[6][7]

  • Extraction solvent (e.g., methyl tert-butyl ether (MTBE) or ethyl acetate)[6][7]

  • Anhydrous sodium sulfate (B86663)

  • Reconstitution solvent (e.g., 80:20 acetonitrile (B52724):water with 0.1% formic acid)[6]

• Procedure:

  • To a 50 mL glass centrifuge tube, add 20 mL of the water sample.

  • Spike the sample with a known amount of the Trioctylamine-d6 working solution (e.g., 50 µL of 1 µg/mL solution).

  • Add 100 µL of 5% ammonium hydroxide to basify the sample.[6]

  • Add 10 mL of MTBE to the tube.[6]

  • Vortex mix for 5 minutes to ensure thorough extraction.[6]

  • Centrifuge at 3,000 x g for 10 minutes to separate the organic and aqueous layers.[8]

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.[6]

  • Pass the extract through a small column of anhydrous sodium sulfate to remove residual water.[8]

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[6]

  • Reconstitute the residue in 1.0 mL of the reconstitution solvent.[6]

  • Vortex briefly and transfer to an HPLC vial for analysis.[6]

Protocol 2: Analysis of Trioctylamine in Soil and Sediment Samples

1. Sample Preparation: Ultrasonic Extraction

This protocol is based on established methods for the analysis of organic pollutants in solid matrices.[8]

• Materials:

  • Soil/sediment sample, air-dried and sieved (2 mm mesh)[8]

  • Trioctylamine-d6 internal standard solution (e.g., 1 µg/mL in methanol)

  • Extraction solvent (e.g., 1:1 v/v acetone (B3395972) and hexane)[8]

  • Anhydrous sodium sulfate

  • Acetonitrile (for solvent exchange and final reconstitution)[8]

• Procedure:

  • Accurately weigh approximately 5 g of the homogenized sample into a 50 mL glass centrifuge tube.[8]

  • Spike the sample with a known amount of the Trioctylamine-d6 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).[8]

  • Add 10 mL of the 1:1 acetone/hexane mixture to the tube.[8]

  • Tightly cap the tube, vortex for 1 minute, and then sonicate for 30 minutes.[8]

  • Centrifuge at 3000 rpm for 10 minutes.[8]

  • Carefully decant the supernatant into a clean collection tube.[8]

  • Repeat the extraction (steps 3-6) twice more, combining the supernatants.[8]

  • Pass the combined extract through a glass funnel containing anhydrous sodium sulfate.[8]

  • Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen at 40°C.[8]

  • Add 0.5 mL of acetonitrile and continue to evaporate just to dryness for solvent exchange.[8]

  • Reconstitute the residue in 1.0 mL of acetonitrile.[8]

  • Filter the final extract through a 0.22 µm PTFE syringe filter into an autosampler vial.[8]

LC-MS/MS Analysis

The following are suggested starting conditions for LC-MS/MS analysis and should be optimized for the specific instrument and application.

Parameter	Suggested Conditions
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[6]
Mobile Phase A	0.1% Formic Acid in Water[6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[6]
Gradient	Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.[6]
Flow Rate	0.4 mL/min[6]
Injection Volume	5 µL[6]
Column Temperature	40°C[6]
Tandem Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive[6]
Monitoring Mode	Multiple Reaction Monitoring (MRM)[6]
MRM Transitions
Trioctylamine (Analyte)	To be determined empirically. A hypothetical transition could be based on the protonated molecule [M+H]⁺.
Trioctylamine-d6 (IS)	Hypothetical: Precursor Ion (Q1) m/z 359.7 → Product Ion (Q3) m/z 258.3. The exact m/z values must be optimized empirically on the specific mass spectrometer used.[6]

Method Performance (Example Data)

The following table presents example performance data that should be established during method validation for a specific environmental matrix.

Parameter	Water Matrix	Soil/Sediment Matrix
Linearity (r²)	>0.99	>0.99
Limit of Detection (LOD)	0.1 ng/mL	0.5 ng/g
Limit of Quantification (LOQ)	0.5 ng/mL	2.0 ng/g
Accuracy (% Recovery)	90-110%	85-115%
Precision (%RSD)	<15%	<15%
Internal Standard Recovery	70-120%	60-120%

Troubleshooting

High background signals or the appearance of unexpected peaks can be a challenge in LC-MS analysis.[9] A systematic approach is crucial for identifying the source of contamination or degradation.

Identifying High Background Noise

Caption: Troubleshooting workflow for high background noise.[9]

Potential Degradation of Trioctylamine-d6

Degradation of the internal standard can lead to a decreased response and potential interference.[9] Common degradation products of tertiary amines include the corresponding secondary amine (Dioctylamine) and Trioctylamine-N-oxide.[9] Stress testing under acidic, basic, and oxidative conditions can help identify potential degradants.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. shimadzu.com [shimadzu.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Quantifying Diverse Amines in Water Samples Using Trioctylamine-d6 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the quantitative analysis of a range of amines in various water matrices, including surface water, groundwater, and wastewater. The methodologies described herein utilize Trioctylamine-d6 as a robust internal standard to ensure accuracy and precision in analytical measurements.

Introduction

The accurate quantification of amines in aqueous environments is crucial for environmental monitoring, water quality assessment, and in various stages of pharmaceutical development and manufacturing where water is used extensively. Amines can originate from both natural and anthropogenic sources, and their presence can have significant environmental and health implications.[1][2] Stable isotope-labeled internal standards (SIL-ISs) are the gold standard in quantitative mass spectrometry-based analysis, as they exhibit nearly identical physicochemical properties to the target analytes, effectively compensating for variations during sample preparation and analysis.[3][4] Trioctylamine-d6, a deuterated form of trioctylamine (B72094), serves as an excellent internal standard for the quantification of trioctylamine and other structurally similar amines.[5][6] This document outlines comprehensive protocols for sample preparation, derivatization, and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis for a variety of amines in water samples.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for the precise quantification of analytes.[7] It relies on the addition of a known amount of a stable isotope-labeled version of the analyte of interest (in this case, Trioctylamine-d6 for trioctylamine or as a surrogate for other amines) to the sample at the beginning of the analytical workflow. The SIL-IS and the native analyte behave almost identically during extraction, derivatization (if applicable), and chromatography.[8] However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. By measuring the ratio of the signal from the native analyte to the signal from the SIL-IS, accurate quantification can be achieved, as this ratio is independent of sample loss during preparation and variations in instrument response.[7]

Figure 1: Principle of quantification using a stable isotope-labeled internal standard.

Experimental Protocols

The following protocols are generalized and may require optimization for specific amines and water matrices.

Materials and Reagents

• Solvents: Methanol (B129727), acetonitrile, ethyl acetate, dichloromethane (B109758) (all HPLC or LC-MS grade).

• Reagents: Formic acid, ammonium (B1175870) hydroxide (B78521), sodium hydroxide, hydrochloric acid, sodium chloride (analytical grade or higher).

• Derivatizing Agents (optional, for GC-MS or specific LC-MS applications): Isobutyl chloroformate, pentafluorobenzoyl chloride, dansyl chloride, benzoyl chloride.[9][10]

• Internal Standard: Trioctylamine-d6.

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase (e.g., C18) or cation-exchange cartridges.

• Water: Deionized water (18.2 MΩ·cm).

Standard and Sample Preparation

3.2.1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of each target amine standard and Trioctylamine-d6.

  • Dissolve each in 10 mL of methanol to prepare individual stock solutions.

  • Store stock solutions at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the amine stock solutions with a 50:50 (v/v) methanol:water mixture to create calibration standards.

  • Prepare a working internal standard solution by diluting the Trioctylamine-d6 stock solution to a fixed concentration (e.g., 100 ng/mL) with the same solvent mixture.

3.2.2. Sample Collection and Preservation

• Collect water samples in clean glass bottles.

• For short-chain aliphatic amines, acidification of the sample with hydrochloric acid to a pH < 2 is recommended to improve stability.

• Store samples at 4°C and analyze as soon as possible.

3.2.3. Sample Extraction

Choose one of the following extraction methods based on the target amines and sample matrix complexity.

Method A: Liquid-Liquid Extraction (LLE) [11][12]

• To a 10 mL water sample, add a known amount of the Trioctylamine-d6 working solution.

• Adjust the sample pH to >11 with sodium hydroxide to ensure amines are in their free base form.

• Add 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Vortex vigorously for 2 minutes and centrifuge to separate the layers.

• Transfer the organic layer to a clean tube.

• Repeat the extraction with another 5 mL of the organic solvent.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

Method B: Solid-Phase Extraction (SPE) [13][14]

• Condition the SPE Cartridge: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load the Sample: To a 50 mL water sample, add a known amount of the Trioctylamine-d6 working solution. Adjust the pH to > 8. Load the sample onto the conditioned cartridge at a slow flow rate.

• Wash the Cartridge: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Elute the Analytes: Elute the amines with 5 mL of methanol or an appropriate solvent mixture.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase.

Derivatization (Optional)

For certain amines, especially primary and secondary amines analyzed by GC-MS, derivatization is necessary to improve volatility and chromatographic performance.[10][15] For LC-MS, derivatization can enhance ionization efficiency and specificity.

Example Derivatization with Isobutyl Chloroformate (for GC-MS): [16]

• To the extracted and dried sample residue, add 100 µL of a buffer solution (e.g., sodium borate, pH 9).

• Add 10 µL of isobutyl chloroformate.

• Vortex for 1 minute.

• Extract the derivatized amines with a small volume of an organic solvent (e.g., hexane).

• The organic layer is then ready for GC-MS analysis.

LC-MS/MS Analysis

3.4.1. Chromatographic Conditions

• LC System: UHPLC or HPLC system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for a wide range of amines. For very polar short-chain amines, a HILIC column may be more appropriate.[17]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the analytes, followed by a re-equilibration step. The gradient should be optimized for the specific amines of interest.

• Injection Volume: 5 µL.

3.4.2. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor and product ion transitions for each target amine and Trioctylamine-d6 must be optimized by infusing standard solutions of each compound into the mass spectrometer.

Quantitative Data

The following tables summarize typical performance data for the analysis of various amines in water samples using methods with internal standards. While specific data for Trioctylamine-d6 with all these amines is not extensively published for water matrices, the data presented is representative of what can be achieved with isotope dilution LC-MS/MS methods.

Table 1: Method Performance for Selected Amines in Water

Analyte	Matrix	Extraction Method	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	Reference
Aniline	Food Simulant (3% Acetic Acid)	Direct Injection	-	< 1 µg/kg	>99.5% (R²)	[18]
4-Chloroaniline	River and Lake Water	DLLME	0.8 - 1.8	-	85.4 - 111.7	[19]
Aromatic Amines (various)	Wastewater, River, Sea Water	Ion-pair Extraction	0.07 - 0.50	-	81.0 - 98.0	[16]
Short-Chain Aliphatic Amines	Lake, River, Industrial Wastewater	In-syringe Derivatization & Microextraction	117 - 1527	-	62 - 105	[9]
Acrylamide	Complex Environmental Waters	SPE	21	75	~37	[20]

Table 2: Typical Concentration Ranges of Amines in Environmental Waters

Amine	Water Type	Concentration Range	Reference
Methylamine	Surface Water	< Detection to > 10 µg/L	[2]
Dimethylamine	Surface Water	< Detection to > 10 µg/L	[2]
Ethylamine	Surface Water	< Detection to > 10 µg/L	[2]
Diethylamine	Surface Water	< Detection to > 10 µg/L	[2]
Monoethanolamine	Surface Water	< Detection to > 10 µg/L	[2]
Nitrate (as an indicator of N-contamination)	Groundwater	Not Detected to 3.63 mg/L
Nitrate (in contaminated private wells)	Groundwater	80 - 380 mg/L	[21]

Experimental Workflow Visualization

Figure 2: Experimental workflow for amine quantification in water samples.

Conclusion

The use of Trioctylamine-d6 as an internal standard provides a reliable and robust framework for the quantification of various amines in water samples. The detailed protocols for sample preparation and LC-MS/MS analysis presented here offer a solid foundation for researchers to develop and validate specific methods for their target analytes and water matrices. The inherent advantages of the isotope dilution technique, including correction for matrix effects and procedural losses, ensure high-quality, defensible data essential for environmental monitoring, process control, and research and development activities.

References

• 1. researchgate.net [researchgate.net]
• 2. Amines and amine-related compounds in surface waters: a review of sources, concentrations and aquatic toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. US20070010023A1 - Method of analysis of amine by mass spectrometry - Google Patents [patents.google.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. researchgate.net [researchgate.net]
• 10. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Liquid-liquid-liquid microextraction of aromatic amines from water samples combined with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 13. Gas chromatographic determination of aromatic amines in water samples after solid-phase extraction and derivatization with iodine. II. Enrichment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Simultaneous determination of aliphatic and aromatic amines in water and sediment samples by ion-pair extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Quantification of short chain amines in aqueous matrices using liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. agilent.com [agilent.com]
• 19. Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. epa.gov [epa.gov]
• 21. mdpi.com [mdpi.com]

Application Notes and Protocols: Trioctylamine-d6 for Enhanced Metabolic Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic profiling, a cornerstone of systems biology and crucial for advancements in drug development and diagnostics, necessitates analytical methods that are not only sensitive and specific but also highly reproducible. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a key technology in this field.[1] However, challenges remain, particularly in the accurate quantification of metabolites and the retention of polar analytes on conventional reversed-phase columns.[1][2] Trioctylamine-d6, a deuterated form of trioctylamine (B72094), offers a valuable tool to address these challenges, primarily serving as a stable isotope-labeled internal standard for precise quantification.[3][4][5] Furthermore, the chemical properties of its non-deuterated counterpart, trioctylamine, make it suitable as an ion-pairing reagent to enhance the chromatographic separation of acidic and polar metabolites.[5]

This document provides detailed application notes and protocols for the utilization of Trioctylamine-d6 in metabolic profiling studies, focusing on its role as an internal standard and the application of trioctylamine as an ion-pairing agent in LC-MS based workflows.

Principle Applications of Trioctylamine-d6 in Metabolic Profiling

Trioctylamine-d6 is a versatile tool in mass spectrometry-based metabolic profiling with two main applications:

• Stable Isotope-Labeled (SIL) Internal Standard: The primary and most critical application of Trioctylamine-d6 is as an internal standard for quantitative analysis.[3][5] Due to its structural and physicochemical similarity to trioctylamine and related endogenous compounds, it co-elutes during chromatography and experiences similar matrix effects (ion suppression or enhancement).[3][5] The mass difference allows the mass spectrometer to distinguish it from the non-deuterated analyte, enabling accurate correction for variability during sample preparation, injection, and ionization.[4] This leads to highly accurate and precise quantification of target analytes.[3]

• Ion-Pairing Reagent in Reversed-Phase Chromatography: While Trioctylamine-d6 itself would not typically be used as an ion-pairing reagent due to its cost, its non-deuterated form, trioctylamine, can be employed for this purpose. Tertiary amines like trioctylamine and tributylamine (B1682462) are effective ion-pairing agents that form neutral ion pairs with acidic or anionic metabolites.[1][5][6] This interaction increases their hydrophobicity, leading to enhanced retention and improved separation on reversed-phase liquid chromatography (RP-LC) columns.[5][6] This is particularly beneficial for the analysis of polar compounds such as organic acids, nucleotides, and phosphorylated sugars, which are often poorly retained in traditional RP-LC.[1][2][7]

Experimental Protocols

The following protocols are representative methodologies for the application of Trioctylamine-d6 as an internal standard and trioctylamine as an ion-pairing reagent in a targeted or semi-targeted metabolic profiling workflow.

Protocol 1: Sample Preparation and Metabolite Extraction

This protocol outlines a typical procedure for extracting metabolites from biological samples, such as plasma or cell cultures, incorporating Trioctylamine-d6 as an internal standard.

• Preparation of Internal Standard (IS) Working Solution:

  • Prepare a stock solution of Trioctylamine-d6 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a working internal standard solution by diluting the stock solution to a final concentration of 50 ng/mL in cold acetonitrile (B52724).[3]

• Sample Collection and Quenching:

  • For adherent cells, aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).[8]

  • For suspension cells or biofluids (e.g., plasma), use a known volume or cell number.

  • Rapidly quench metabolic activity by adding an ice-cold solvent, such as liquid nitrogen or a pre-chilled extraction solution.

• Metabolite Extraction:

  • To 100 µL of the biological sample (e.g., plasma), add 20 µL of the Trioctylamine-d6 internal standard working solution (50 ng/mL).[3]

  • Add 300 µL of cold acetonitrile to precipitate proteins.[3]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing.[3]

  • Incubate on ice for 10 minutes to allow for complete protein precipitation.

  • Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.[3]

  • Carefully transfer the supernatant containing the extracted metabolites and the internal standard to a clean vial for LC-MS/MS analysis.[3]

Protocol 2: LC-MS/MS Analysis with Ion-Pairing Chromatography

This protocol describes a liquid chromatography-tandem mass spectrometry method using trioctylamine as an ion-pairing reagent for the separation and detection of polar and acidic metabolites.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[3]

• Mobile Phase A: 10 mM Trioctylamine and 15 mM Acetic Acid in 97:3 Water:Methanol. (This is adapted from a similar protocol using tributylamine).[9]

• Mobile Phase B: Methanol.[9]

• Flow Rate: 0.4 mL/min.[3]

• Injection Volume: 5-10 µL.[8][9]

• Column Temperature: 25°C.[9]

• Gradient Elution:

  • 0-2.5 min: 0% B

  • 2.5-5 min: 0-20% B

  • 5-13 min: 20-55% B

  • 13-15.5 min: 55-95% B

  • 15.5-18.5 min: 95% B

  • 18.5-19 min: 95-0% B

  • 19-25 min: 0% B (Column re-equilibration)[9]

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI), as the ion-pairing agent works well for acidic metabolites which are best detected in negative mode.[9]

• Detection Mode: Multiple Reaction Monitoring (MRM) for targeted analysis.[4]

• MRM Transitions: Specific precursor-to-product ion transitions should be optimized for each target metabolite and for Trioctylamine-d6.

• Data Analysis: The concentration of each analyte is determined by calculating the peak area ratio of the analyte to the Trioctylamine-d6 internal standard and comparing this ratio to a calibration curve.[4]

Data Presentation

The use of a deuterated internal standard like Trioctylamine-d6 significantly improves the quality of quantitative data. The following tables provide a summary of expected performance characteristics for a quantitative assay using this approach.

Table 1: Performance Characteristics of a Quantitative Assay Using a Deuterated Internal Standard

Parameter	Trioctylamine-d6 (Internal Standard)	Analyte (without IS)	Rationale
Linearity (R²)	> 0.995	> 0.995	Both the analyte and its deuterated internal standard are expected to show excellent linearity over a defined concentration range.[3]
Precision (%RSD)	< 15%	Can be > 20%	The internal standard corrects for variations, leading to lower relative standard deviation (RSD) and higher precision.
Accuracy (%Recovery)	90-110%	Can be variable	The internal standard compensates for matrix effects and extraction inconsistencies, resulting in more accurate measurements.
Limit of Quantification (LOQ)	N/A	~1 ng/mL	A well-performing internal standard ensures that the LOQ for the analyte is reliably achieved.[3]

| Matrix Effect | Compensated | Can be significant | Trioctylamine-d6 experiences the same matrix effects as the analyte, allowing for effective normalization of the signal.[3] |

Data presented is representative and based on typical performance expectations for LC-MS/MS assays utilizing stable isotope-labeled internal standards.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for metabolic profiling using Trioctylamine-d6 as an internal standard.

A typical workflow for quantitative metabolic profiling.

Principle of Ion-Pairing Chromatography

This diagram illustrates how trioctylamine as an ion-pairing reagent enhances the retention of an anionic metabolite on a C18 reversed-phase column.

Mechanism of ion-pairing chromatography.

Conclusion

Trioctylamine-d6 is a powerful tool for enhancing the reliability and accuracy of metabolic profiling studies. Its primary role as a stable isotope-labeled internal standard is indispensable for robust quantification in complex biological matrices.[3][4][5] Additionally, the use of its non-deuterated counterpart as an ion-pairing reagent provides a valuable strategy for improving the chromatographic separation of polar and acidic metabolites, which are often challenging to analyze with standard reversed-phase methods.[1][5][6] The protocols and data presented herein offer a solid foundation for researchers and scientists to develop and validate sophisticated LC-MS methods, ultimately leading to more reliable and insightful metabolic profiling data in drug development and life sciences research.

References

• 1. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of an LC-MS Targeted Metabolomics Methodology to Study Proline Metabolism in Mammalian Cell Cultures [mdpi.com]
• 9. Metabolomic analysis via reversed-phase ion-pairing liquid chromatography coupled to a stand alone orbitrap mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of a Standard Solution of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of standard solutions of Trioctylamine-d6, a deuterated internal standard essential for accurate quantitative analysis in mass spectrometry-based assays. These protocols are designed for use in research, and drug development settings where precise quantification is critical.

Trioctylamine-d6 is primarily utilized as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) applications.[1][2] Its chemical and physical properties are nearly identical to its non-deuterated analog, trioctylamine, allowing it to mimic the analyte's behavior during sample preparation and analysis.[1][2] The key difference is its higher molecular weight due to the deuterium (B1214612) atoms, which enables the mass spectrometer to differentiate it from the target analyte.[1] This co-elution and similar ionization efficiency help to correct for variations in extraction recovery, matrix effects, and instrument response, leading to more accurate and precise results.[1][3]

Physicochemical Properties

The properties of Trioctylamine-d6 are expected to be very similar to those of the non-deuterated Trioctylamine. The primary difference is the molecular weight due to the presence of six deuterium atoms.[1]

Property	Trioctylamine	Trioctylamine-d6 (Predicted)	Reference
Molecular Formula	C₂₄H₅₁N	C₂₄H₄₅D₆N	[1][4]
Molecular Weight	353.67 g/mol	Approx. 359.71 g/mol	[1][5]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[1]
Boiling Point	365-367 °C at 1 atm	Expected to be very similar to Trioctylamine	[5]
Melting Point	-34 °C	Expected to be very similar to Trioctylamine	[5]
Density	0.81 g/cm³ at 20 °C	Expected to be slightly higher than Trioctylamine	[5]
Solubility	Insoluble in water; soluble in organic solvents like chloroform.[5][6]	Expected to have similar solubility to Trioctylamine

Experimental Protocols

The following protocols outline the preparation of stock and working standard solutions of Trioctylamine-d6. These solutions are critical for establishing calibration curves and for use as internal standards in quantitative analytical methods.

Protocol 1: Preparation of a 1 mg/mL Stock Solution in Methanol (B129727)

This protocol describes the preparation of a primary stock solution of Trioctylamine-d6.

Materials and Reagents:

• Trioctylamine-d6 (of known purity)

• Methanol (LC-MS grade)

• Analytical balance (readable to at least 0.01 mg)

• Volumetric flask (e.g., 10 mL, Class A)

• Calibrated pipettes

• Amber glass vial for storage

Procedure:

• Weighing: Accurately weigh approximately 10 mg of Trioctylamine-d6 into a clean, dry weighing boat.

• Dissolution: Quantitatively transfer the weighed Trioctylamine-d6 to a 10 mL volumetric flask.

• Solubilization: Add a small amount of methanol (approximately 5 mL) to the flask and swirl gently to dissolve the compound completely.

• Dilution to Volume: Once dissolved, bring the solution to the final volume of 10 mL with methanol.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a labeled amber glass vial and store it at an appropriate temperature, typically 2-8 °C, to minimize solvent evaporation and degradation.

Protocol 2: Preparation of a 100 ng/mL Working Standard Solution

This protocol details the preparation of a dilute working standard solution from the stock solution, suitable for spiking into samples.

Materials and Reagents:

• 1 mg/mL Trioctylamine-d6 stock solution

• Acetonitrile (B52724) (LC-MS grade)

• Volumetric flasks (e.g., 10 mL, 100 mL, Class A)

• Calibrated pipettes

Procedure:

• Intermediate Dilution (if necessary): Perform serial dilutions of the stock solution to achieve an intermediate concentration. For example, pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask and dilute to volume with acetonitrile to obtain a 10 µg/mL intermediate solution.

• Final Dilution: Pipette 1 mL of the 10 µg/mL intermediate solution into a 100 mL volumetric flask.

• Dilution to Volume: Dilute to the final volume with acetonitrile.

• Homogenization: Cap the flask and invert it several times to ensure a homogeneous solution.

• Storage: Transfer the working standard solution to a labeled vial for immediate use or short-term storage under appropriate conditions.

Visualizations

Experimental Workflow for Standard Solution Preparation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Trioctylamine - Wikipedia [en.wikipedia.org]
• 6. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]

Application Notes and Protocols: Trioctylamine-d6 in Drug Metabolism and Pharmaceutical Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trioctylamine-d6, the deuterated analog of trioctylamine (B72094), serves as a valuable tool in drug metabolism and pharmaceutical analysis. Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-mass spectrometry (LC-MS) based quantitative bioanalysis. The use of Trioctylamine-d6 enhances the accuracy and precision of analytical methods by compensating for variability in sample preparation, matrix effects, and instrument response.[1][2][3][4][5] Additionally, the non-deuterated form, trioctylamine, is utilized as an ion-pairing reagent in reversed-phase chromatography for the separation of polar analytes like oligonucleotides, and as an extractant in metal recovery processes.[2][6] These application notes provide detailed protocols and illustrative data for the use of Trioctylamine-d6 as an internal standard and discuss the applications of trioctylamine as an ion-pairing reagent and extractant.

Application as a Stable Isotope-Labeled Internal Standard in Bioanalysis

Stable isotope-labeled internal standards are considered the gold standard in quantitative LC-MS/MS analysis due to their nearly identical physicochemical properties to the analyte of interest.[2] This ensures they co-elute and experience similar matrix effects, which helps to correct for variability during sample preparation and analysis.[2] Trioctylamine-d6 is an ideal internal standard for the quantification of trioctylamine or structurally similar compounds in biological matrices.[2][4]

Principle of Operation

A known concentration of Trioctylamine-d6 is added to all samples, including calibration standards, quality controls (QCs), and unknown samples.[5] During LC-MS analysis, the analyte and the internal standard are separated chromatographically and detected by the mass spectrometer. Due to the mass difference between hydrogen and deuterium, Trioctylamine-d6 is distinguishable from the non-deuterated analyte.[1] The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.[1]

Experimental Workflow for Bioanalytical Method Development

The development and validation of a bioanalytical method using a deuterated internal standard like Trioctylamine-d6 typically follows a structured workflow.

Bioanalytical method development and validation workflow.[2]

Protocol for Quantification of a Target Analyte in Human Plasma

This protocol outlines a general procedure for the quantification of a target analyte (structurally similar to trioctylamine) in human plasma using protein precipitation for sample cleanup, with Trioctylamine-d6 as the internal standard.

1.3.1. Materials and Reagents

• Target analyte reference standard

• Trioctylamine-d6 (Internal Standard)

• Control human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

1.3.2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of the analyte and Trioctylamine-d6 in methanol.

• Working Standard Solutions: Prepare working standard solutions of the analyte by serial dilution of the stock solution with a 50:50 (v/v) mixture of methanol and water.

• Working Internal Standard Solution: Prepare a working solution of Trioctylamine-d6 at a concentration of 100 ng/mL in acetonitrile.

1.3.3. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (blank, calibration standard, QC, or unknown), add 150 µL of the working internal standard solution (Trioctylamine-d6 in acetonitrile).[2]

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

1.3.4. LC-MS/MS Conditions (Illustrative)

Parameter	Condition
LC System	UPLC/HPLC
Column	C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	A suitable gradient to achieve separation from matrix components.
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusion of pure analyte and IS solutions.

Illustrative Performance Data

The following table summarizes typical validation parameters for a bioanalytical method using a deuterated internal standard.

Validation Parameter	Acceptance Criteria (as per ICH M10)[7]	Illustrative Result
Linearity (r²)	≥ 0.99	0.998
Accuracy (% Bias)	Within ±15% of nominal (±20% at LLOQ)	-5.2% to 8.5%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	3.1% to 9.8%
Matrix Effect (% CV)	≤ 15%	7.3%
Recovery (% CV)	Consistent and reproducible	8.9%

Application as an Ion-Pairing Reagent in Chromatography

Tertiary amines like trioctylamine can be used as ion-pairing reagents in reversed-phase liquid chromatography (RP-LC).[2] They form neutral ion pairs with acidic or anionic analytes, such as oligonucleotides, enhancing their retention on non-polar stationary phases and improving chromatographic separation.[2]

Mechanism of Ion-Pairing Chromatography

Ion-pairing chromatography mechanism.

Protocol for Oligonucleotide Analysis using Trioctylamine as an Ion-Pairing Reagent

This protocol is adapted from established methods using other tertiary amines for oligonucleotide analysis.[8]

2.2.1. Materials and Reagents

• Oligonucleotide sample

• Trioctylamine

• Hexafluoroisopropanol (HFIP)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

2.2.2. Preparation of Mobile Phases

• Mobile Phase A: Prepare a solution of 15 mM Trioctylamine and 400 mM HFIP in water.

• Mobile Phase B: Prepare a solution of 15 mM Trioctylamine and 400 mM HFIP in a 50:50 (v/v) mixture of methanol and water. Note: The concentrations of Trioctylamine and HFIP may need to be optimized for the specific application.

2.2.3. LC Conditions (Illustrative)

Parameter	Condition
Column	Reversed-phase column suitable for oligonucleotide analysis
Mobile Phase A	15 mM Trioctylamine, 400 mM HFIP in water
Mobile Phase B	15 mM Trioctylamine, 400 mM HFIP in 50:50 (v/v) methanol:water
Flow Rate	0.2 - 0.5 mL/min
Gradient	A shallow gradient from a low to a high percentage of Mobile Phase B.
Temperature	Elevated temperature (e.g., 60-70 °C)

Application in Metal Extraction

Trioctylamine is an effective extractant in hydrometallurgy for the recovery of valuable metals.[6] When protonated by an acid, it forms an ammonium (B1175870) salt that functions as a liquid anion exchanger, allowing for the selective extraction of anionic metal complexes from aqueous solutions.[6]

Extraction Mechanism

Mechanism of metal extraction by trioctylamine.

Protocol for Extraction of Cobalt(II)

This protocol describes the extraction of Cobalt(II) from a hydrochloric acid solution.[9]

3.2.1. Preparation of Phases

• Organic Phase: Prepare a 0.1 M to 1.5 M solution of Trioctylamine in kerosene.[6]

• Aqueous Phase: Prepare a solution of 0.01 M Co(II) in 3 M HCl with 1.5 M KCl as a salting-out agent.[6]

3.2.2. Extraction Procedure

• Mix equal volumes of the organic and aqueous phases in a separatory funnel.

• Shake vigorously for a set time to allow for phase transfer.

• Allow the phases to settle and separate.

• Collect the aqueous phase (raffinate) and the organic phase (loaded solvent) for analysis.

3.2.3. Analysis

• Determine the concentration of the metal ion remaining in the aqueous phase using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[6]

• Calculate the extraction efficiency (%E) using the formula: %E = (([C]₀ - [C]ₐ) / [C]₀) * 100 where [C]₀ is the initial concentration and [C]ₐ is the final concentration in the aqueous phase.[6]

Illustrative Extraction Data

The following table shows representative data for the extraction of glutaric acid using trioctylamine in various diluents, demonstrating the efficiency of trioctylamine as an extractant.

Diluent	Trioctylamine Conc. (mol/L)	Distribution Coefficient (KD)	Extraction Efficiency (%)
Kerosene	1.591	7.88	88.7
Toluene	1.591	4.25	80.9
n-Hexane	1.591	3.11	75.7
Octan-1-ol	1.591	1.54	60.6
Methyl ethyl ketone	1.591	0.64	39.0
Data adapted from a study on glutaric acid extraction.[10]

Conclusion

Trioctylamine-d6 is a powerful tool for enhancing the reliability of quantitative bioanalytical methods, serving as an exemplary stable isotope-labeled internal standard.[2][4] The foundational principles and protocols outlined here provide a strong basis for the development and validation of specific analytical methods using Trioctylamine-d6.[2] Furthermore, the broader applications of trioctylamine as an ion-pairing reagent and a metal extractant highlight its versatility in pharmaceutical analysis and chemical separation processes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. doi.nrct.go.th [doi.nrct.go.th]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Analytical Method Validation Using Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trioctylamine-d6 is a deuterated form of Trioctylamine, a tertiary amine utilized in various industrial and analytical applications.[1][2] In the realm of analytical chemistry, particularly within pharmaceutical and bioanalytical laboratories, Trioctylamine-d6 serves as a critical internal standard.[1][3] Its near-identical physicochemical properties to the non-deuterated analyte, Trioctylamine, make it an ideal tool for correcting variability during sample preparation, chromatographic separation, and mass spectrometric detection.[1][4] The incorporation of six deuterium (B1214612) atoms allows for mass differentiation from the endogenous or target compound, ensuring accurate and precise quantification.[1]

These application notes provide a comprehensive guide to the validation of analytical methods employing Trioctylamine-d6 as an internal standard, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques. The protocols outlined are based on established principles of bioanalytical method validation and are intended to assist researchers in developing robust and reliable quantitative assays.[5][6]

Application I: Trioctylamine-d6 as an Internal Standard in Bioanalytical LC-MS/MS Assays

The use of a stable isotope-labeled internal standard, such as Trioctylamine-d6, is considered the gold standard in quantitative bioanalysis.[3] It effectively compensates for variations in sample extraction, potential matrix effects, and instrument response, leading to improved accuracy and precision of the analytical method.[1]

Experimental Workflow for Method Validation

Bioanalytical method development and validation workflow.

Detailed Experimental Protocol: Quantification of Trioctylamine in Human Plasma

This protocol describes the validation of an LC-MS/MS method for the quantification of Trioctylamine in human plasma using Trioctylamine-d6 as an internal standard.

1. Materials and Reagents

• Trioctylamine reference standard

• Trioctylamine-d6 (Internal Standard)

• Control human plasma (K2EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Methyl tert-butyl ether (MTBE)

• Ammonium (B1175870) hydroxide (B78521) solution (5%)

2. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of Trioctylamine and Trioctylamine-d6 in methanol.

• Working Standard Solutions: Prepare working standard solutions of Trioctylamine by serial dilution of the stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Prepare a working internal standard solution of Trioctylamine-d6 in acetonitrile.[3]

3. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of the plasma sample (blank, calibration standard, quality control, or unknown) into a microcentrifuge tube.[7]

• Add 50 µL of the Trioctylamine-d6 internal standard working solution (100 ng/mL).

• Add 50 µL of 5% ammonium hydroxide solution to basify the sample.[7]

• Add 1 mL of MTBE to the tube.[7]

• Vortex mix for 5 minutes to ensure thorough extraction.[7]

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.[7]

• Carefully transfer the upper organic layer (MTBE) to a new tube.[7]

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[7]

• Reconstitute the residue in 100 µL of the mobile phase (80:20 Acetonitrile:Water with 0.1% Formic Acid).[7]

• Vortex briefly and transfer to an HPLC vial for analysis.[7]

4. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[4][7]

  • Mobile Phase A: 0.1% Formic Acid in Water.[4][7]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[4][7]

  • Flow Rate: 0.4 mL/min.[4][7]

  • Gradient: Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.[7]

  • Injection Volume: 5 µL.[4][7]

  • Column Temperature: 40°C.[7]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[7]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Trioctylamine: Precursor Ion (Q1) m/z 354.4 → Product Ion (Q3) m/z 242.3 (Hypothetical)

    • Trioctylamine-d6: Precursor Ion (Q1) m/z 359.7 → Product Ion (Q3) m/z 258.3 (Hypothetical).[7]

  • Note: The exact m/z values must be optimized empirically on the specific mass spectrometer used.[7]

Method Validation Parameters and Acceptance Criteria

The validation of the bioanalytical method should be performed according to regulatory guidelines.[5][6] The following tables summarize the key validation parameters and their typical acceptance criteria.

Table 1: Summary of Bioanalytical Method Validation Parameters

Validation Parameter	Purpose	Acceptance Criteria
Selectivity	To ensure that the method can differentiate the analyte and internal standard from endogenous components in the matrix.[5]	No significant interfering peaks at the retention times of the analyte and internal standard in blank matrix from at least 6 different sources.[6]
Linearity and Range	To establish the relationship between the concentration of the analyte and the instrument response over a defined range.	Calibration curve should have a correlation coefficient (r²) of ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification).[8]
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.[8]	The analyte response at the LLOQ should be at least 5 times the response of the blank. Precision should be ≤ 20% and accuracy should be within ±20%.
Accuracy	The closeness of the determined value to the nominal concentration.[8]	The mean concentration should be within ±15% of the nominal value for QC samples at low, medium, and high concentrations.[6]
Precision	The closeness of repeated measurements. Assessed as intra-day and inter-day precision.[6]	The coefficient of variation (CV) should not exceed 15% for QC samples at low, medium, and high concentrations.[6]
Matrix Effect	To assess the suppressive or enhancing effect of the biological matrix on the ionization of the analyte.[9]	The matrix factor should be consistent across different lots of matrix. The CV of the matrix factor should be ≤ 15%.[9]
Stability	To ensure the analyte is stable in the biological matrix under various storage and handling conditions.[9]	The mean concentration of stability QC samples should be within ±15% of the nominal concentration under the tested conditions (e.g., freeze-thaw, short-term bench-top, long-term storage).[9]

Table 2: Example Data for Linearity Assessment

Nominal Conc. (ng/mL)	Back-calculated Conc. (ng/mL)	Accuracy (%)
1.00	0.95	95.0
5.00	5.15	103.0
25.0	24.2	96.8
100	101.5	101.5
500	490.0	98.0
1000	1020	102.0
Correlation Coefficient (r²)	0.998

Table 3: Example Data for Accuracy and Precision Assessment

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Intra-day Precision (CV%)	Inter-day Precision (CV%)
Low	3.00	3.12	104.0	4.5	6.2
Medium	150	145.5	97.0	3.1	4.8
High	750	765.0	102.0	2.5	3.9

Application II: Trioctylamine-d6 as an Ion-Pairing Reagent

In reversed-phase liquid chromatography, tertiary amines like Trioctylamine can be used as ion-pairing reagents to enhance the retention and improve the peak shape of acidic or anionic analytes, such as oligonucleotides.[3] While Trioctylamine is typically used for this purpose, the principles can be extended to Trioctylamine-d6, although its primary utility remains as an internal standard.

Mechanism of Ion-Pairing Chromatography

Mechanism of ion-pairing chromatography.

Protocol for Oligonucleotide Analysis using Trioctylamine as an Ion-Pairing Reagent

This protocol is adapted from established methods using other tertiary amines.[3]

1. Materials and Reagents

• Oligonucleotide sample

• Trioctylamine

• Hexafluoroisopropanol (HFIP)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

2. Preparation of Mobile Phases

• Mobile Phase A: Prepare a solution of 15 mM Trioctylamine and 400 mM HFIP in water.[3]

• Mobile Phase B: Prepare a solution of 15 mM Trioctylamine and 400 mM HFIP in a 50:50 (v/v) methanol:water mixture.[3]

• Note: The concentrations of Trioctylamine and HFIP may need to be optimized for the specific application.[3]

3. LC Conditions

• Column: A suitable reversed-phase column for oligonucleotide analysis.

• Gradient: A shallow gradient from a low percentage of mobile phase B to a higher percentage to achieve separation.[3]

Trioctylamine-d6 is an invaluable tool for the accurate and precise quantification of Trioctylamine in various matrices, particularly in regulated bioanalytical studies. Its use as an internal standard in LC-MS/MS assays helps to mitigate analytical variability, ensuring the generation of high-quality, reliable data. The detailed protocols and validation guidelines presented in these application notes provide a solid framework for researchers, scientists, and drug development professionals to establish and validate robust analytical methods using Trioctylamine-d6. While its primary application is as an internal standard, the principles of its use as an ion-pairing reagent are also presented, showcasing its versatility in analytical chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. japsonline.com [japsonline.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. benchchem.com [benchchem.com]
• 8. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Residue Analysis of Trioctylamine in Food Matrices using Trioctylamine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Trioctylamine residues in food matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS), utilizing Trioctylamine-d6 as an internal standard.

Introduction

Trioctylamine is a tertiary amine used in various industrial applications, including as an extractant in the recovery of organic acids and metals.[1] Its potential for migration into the food chain necessitates the development of sensitive and robust analytical methods for its detection and quantification in diverse food matrices. The use of a stable isotope-labeled internal standard, such as Trioctylamine-d6, is the gold standard for quantitative mass spectrometry.[2] It offers superior accuracy and precision by compensating for variations in sample preparation and matrix effects.[3]

This application note outlines a comprehensive analytical workflow, including sample preparation, LC-MS/MS conditions, and method validation parameters for the analysis of Trioctylamine in food, with a focus on meat products as a representative matrix.

Experimental Protocols

Materials and Reagents

• Trioctylamine (analyte) standard (≥98% purity)

• Trioctylamine-d6 (internal standard, IS) (isotopic purity >98%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Methyl tert-butyl ether (MTBE)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh 10 mg of Trioctylamine and Trioctylamine-d6 into separate 10 mL volumetric flasks and dissolve in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Trioctylamine by serially diluting the stock solution with methanol to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the Trioctylamine-d6 stock solution with methanol to a final concentration of 100 ng/mL.[4]

Sample Preparation

Two primary methods for sample preparation are presented: a liquid-liquid extraction (LLE) and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.

This protocol is adapted from methods for the analysis of biogenic amines in meat.[5]

• Weigh 1 g of the homogenized meat sample into a 15 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with 20 µL of the 100 ng/mL Trioctylamine-d6 internal standard working solution.

• Add 4 mL of 0.5 M hydrochloric acid (HCl) to the sample.[6]

• Homogenize the mixture using a high-speed homogenizer until complete dispersion is achieved.

• Centrifuge the mixture at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube.

• Add 50 µL of 5% ammonium (B1175870) hydroxide solution to basify the sample.[3]

• Add 5 mL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes to ensure thorough extraction.

• Centrifuge at 5,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (MTBE) to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water with 0.1% formic acid).[3]

• Vortex briefly and transfer to an HPLC vial for analysis.

The QuEChERS approach is a streamlined extraction and cleanup method widely used for residue analysis in food.[7][8]

• Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.

• Add 10 mL of water (for dry matrices) and mix.

• Add 10 mL of acetonitrile and 20 µL of the 100 ng/mL Trioctylamine-d6 internal standard working solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at 5,000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting conditions and should be optimized for the specific instrument and application.

• Liquid Chromatography (LC) System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate the analyte, for example, starting at 20% B, increasing to 95% B over 5 minutes, holding for 2 minutes, then re-equilibrating.[3]

• Flow Rate: 0.4 mL/min[3]

• Column Temperature: 40°C[3]

• Injection Volume: 5 µL[3]

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the hypothetical LC-MS/MS parameters and expected quantitative performance data for the analysis of Trioctylamine, based on typical values for tertiary amines and other residues in food matrices.

Table 1: Hypothetical LC-MS/MS Parameters for Trioctylamine and Trioctylamine-d6

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Trioctylamine	354.4	To be determined	100	To be determined
Trioctylamine-d6 (IS)	360.4	To be determined	100	To be determined

Note: The specific MRM transitions must be determined by infusing pure solutions of Trioctylamine and Trioctylamine-d6 into the mass spectrometer. A plausible, though hypothetical, transition for Trioctylamine-d6 is a precursor ion of m/z 359.7 to a product ion of m/z 258.3.[3]

Table 2: Representative Method Validation Data for Amine Analysis in Meat Matrix

Validation Parameter	Result
Linearity (R²)	> 0.99[5]
Limit of Detection (LOD)	0.5 - 5 µg/kg
Limit of Quantification (LOQ)	1 - 10 µg/kg[5]
Accuracy (Recovery %)	80 - 110%
Precision (RSD %)	< 15%[5]

These values are representative of what can be expected for a validated method for amine analysis in a complex food matrix like meat and should be established specifically for Trioctylamine during method development and validation.

Visualization

Experimental Workflow Diagram

Caption: General experimental workflow for the analysis of Trioctylamine in food matrices.

Logical Relationship for Quantitative Analysis

Caption: Logical relationship for quantification using an internal standard.

References

• 1. DSpace [helda.helsinki.fi]
• 2. quechers sample preparation: Topics by Science.gov [science.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Trioctylamine-d6 solubility problems in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Trioctylamine-d6, focusing on its challenging solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and why is it used in research?

A1: Trioctylamine-d6 is a deuterated form of Trioctylamine (B72094) (TOA), a tertiary amine. In research, particularly in mechanistic studies, the replacement of hydrogen with deuterium (B1214612) can help elucidate reaction mechanisms through the kinetic isotope effect.[1] Trioctylamine itself is widely used as an extractant in solvent extraction processes for separating metals, organic acids, and other compounds.[2][3][4]

Q2: I am having trouble dissolving Trioctylamine-d6 in my aqueous buffer. Is this expected?

A2: Yes, this is entirely expected. Trioctylamine and its deuterated analog are practically insoluble in water.[2][5][6] The molecule has three long, hydrophobic octyl chains which impart a very nonpolar character.[5][6] Its solubility in water is extremely low, reported at 0.050 mg/L at 25 °C.[2][7] Direct dissolution in aqueous buffers will not be successful.

Q3: How can I work with Trioctylamine-d6 if it doesn't dissolve in water?

A3: Trioctylamine-d6 is typically used as a component of an organic phase in liquid-liquid extraction experiments.[1][4][8][9] The general principle involves dissolving the Trioctylamine-d6 in a water-immiscible organic solvent (a diluent) and then using this organic phase to extract a target molecule from an aqueous phase.

Q4: What is the role of pH when working with Trioctylamine-d6 in a two-phase system?

A4: pH is a critical factor. Trioctylamine is a weak base and can be protonated by an acid in the aqueous phase to form a trioctylammonium salt.[1][5] This salt is an ion-pair that resides in the organic phase and can then act as a liquid anion exchanger to extract anionic species from the aqueous phase.[1] Therefore, the pH of the aqueous phase must be low enough to ensure protonation of the amine.

Q5: Can I increase the aqueous solubility of Trioctylamine-d6 by forming a salt?

A5: While forming a salt like trioctylamine hydrochloride does introduce an ionic character, it does not render the molecule water-soluble due to the long alkyl chains.[10] The resulting salt has an amphiphilic nature and is more soluble in organic solvents than in water.[10] In fact, the formation of the amine salt is the key step for its function as an extractant within the organic phase.[10]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Trioctylamine-d6 is visible as an oil or separate layer in my aqueous solution.	Inherent insolubility of Trioctylamine-d6 in water.	This is expected behavior. Do not attempt to dissolve it directly. Utilize it in a liquid-liquid extraction protocol by first dissolving it in a suitable organic solvent.
Poor extraction efficiency of my target analyte from the aqueous phase.	1. Incorrect pH of the aqueous phase. 2. Inappropriate choice of organic solvent (diluent). 3. Insufficient mixing of the two phases.	1. Adjust the pH of the aqueous phase to be acidic, ensuring the protonation of the trioctylamine. The optimal pH will depend on the pKa of Trioctylamine and the nature of the analyte. 2. Select an organic diluent that effectively solvates the trioctylammonium-analyte ion pair. Common diluents include kerosene, toluene, and various alcohols.[4] 3. Ensure vigorous mixing for a sufficient time (e.g., 5-10 minutes) to allow the extraction equilibrium to be reached.[1]
Formation of a stable emulsion at the interface of the aqueous and organic layers.	High concentration of Trioctylamine-d6, which can act as a surfactant.[5]	1. Try a lower concentration of Trioctylamine-d6 in the organic phase. 2. Use a different organic diluent. 3. Allow the mixture to stand for a longer period to allow for phase separation. Gentle centrifugation can also be used to break the emulsion.
Precipitate forms when mixing the organic and aqueous phases.	The formed trioctylammonium salt of your target analyte may have low solubility in the chosen organic solvent.	1. Try a different organic diluent that has better solvating properties for the ion-pair complex. 2. Decrease the concentration of your target analyte in the aqueous phase.

Quantitative Data

Table 1: Physical and Chemical Properties of Trioctylamine

Property	Value	Reference
Molecular Formula	C₂₄H₅₁N	[2][5][7]
Molecular Weight	353.67 g/mol	[2][11]
Density	0.809 g/mL at 25 °C	[3][12]
Melting Point	-34.6 °C	[2][7]
Boiling Point	365-367 °C at 1 atm	[2]
Water Solubility	0.050 mg/L at 25 °C	[2][7]
LogP	8.37	[12]
pKa	~10.08 (Predicted)	[12]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of an Anionic Analyte

This protocol describes a general method for using Trioctylamine-d6 in an organic solvent to extract an anionic species from an acidic aqueous solution.

1. Preparation of the Organic Phase:

• Dissolve the desired concentration of Trioctylamine-d6 (e.g., 0.1 M) in a suitable water-immiscible organic solvent (e.g., kerosene, toluene, or 1-decanol).

2. Preparation of the Aqueous Phase:

• Prepare an aqueous solution containing the target anionic analyte.

• Adjust the pH of the aqueous solution to be acidic (e.g., using HCl or H₂SO₄) to ensure the protonation of the Trioctylamine-d6 upon contact. The optimal pH will need to be determined experimentally.

3. Extraction Procedure:

• In a separatory funnel, combine equal volumes of the prepared organic and aqueous phases.

• Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and to allow the system to reach equilibrium.[1]

• Allow the two phases to separate completely. If an emulsion forms, gentle centrifugation may be necessary.

• Carefully collect the organic phase (which now contains the extracted analyte) and the aqueous phase for analysis.

4. Analysis:

• Determine the concentration of the analyte remaining in the aqueous phase and the concentration of the analyte in the organic phase using a suitable analytical technique (e.g., HPLC, GC-MS, or spectroscopy).

• The extraction efficiency can be calculated using the initial and final concentrations of the analyte in the aqueous phase.

Visualizations

Caption: Mechanism of Trioctylamine-d6 based extraction.

Caption: Experimental workflow for liquid-liquid extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. TRIOCTYLAMINE - Ataman Kimya [atamanchemicals.com]
• 3. Trioctylamine 98 1116-76-3 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Trioctylamine (TOA) - Top Chemical Supplier | LYZhongdaChem [lyzhongdachem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. research.aalto.fi [research.aalto.fi]
• 9. academic.oup.com [academic.oup.com]
• 10. benchchem.com [benchchem.com]
• 11. Tri-n-octylamine | 1116-76-3 [chemicalbook.com]
• 12. Trioctylamine｜lookchem [lookchem.com]

improving Trioctylamine-d6 stability in analytical samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving and maintaining the stability of Trioctylamine-d6 (TOA-d6) in analytical samples. It offers detailed troubleshooting guides, frequently asked questions, and validated experimental protocols to address common challenges encountered during bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and what is its primary application? A1: Trioctylamine-d6 is the deuterated form of Trioctylamine, a tertiary amine. Its primary application is as a stable isotope-labeled (SIL) internal standard in quantitative analysis, especially for methods using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS).[1][2][3] Using a SIL internal standard is considered the gold standard in bioanalysis because it has nearly identical chemical and physical properties to the non-deuterated analyte.[1][3] This ensures it behaves similarly during sample preparation, chromatography, and ionization, which allows it to accurately correct for matrix effects and other variations in the analytical process.[2][3]

Q2: What are the ideal storage and handling conditions for Trioctylamine-d6? A2: To prevent degradation and ensure long-term stability, Trioctylamine-d6 stock solutions and standards should be stored in cool, dry, and dark conditions.[4] It is recommended to store them under an inert gas atmosphere to prevent oxidation.[4] Avoid repeated freeze-thaw cycles.[5] Trioctylamine is air-sensitive and should be stored in tightly sealed containers in a well-ventilated area, preferably below 30°C.[6][7]

Q3: What are the common signs of Trioctylamine-d6 degradation in an analytical run? A3: Degradation of TOA-d6 can manifest as a decreasing signal response for the internal standard over time, the appearance of unexpected peaks in the chromatogram, or an increase in background noise.[8] Common degradation products for tertiary amines can include the corresponding secondary amine (e.g., Dioctylamine).[8][9]

Q4: What key factors can negatively impact the stability of TOA-d6 in prepared samples? A4: Several factors can compromise the stability of TOA-d6:

• pH: Highly acidic or basic conditions can promote degradation or isotopic exchange.[5][8] Tertiary amines are generally more stable than primary or secondary amines, but extreme pH should be avoided.[10]

• Temperature: Elevated temperatures during sample storage or processing can accelerate chemical degradation.[5][10][11]

• Solvent Composition: The choice of solvent can impact stability. Protic solvents, especially under acidic or basic conditions, may facilitate hydrogen/deuterium (B1214612) (H/D) exchange.[8] Replacing water with certain organic diluents has been shown to increase the thermal degradation rates of some amines.[12]

• Matrix Components: Biological samples contain enzymes that can potentially metabolize or degrade the internal standard.[5] The presence of oxidizing agents or metal ions can also catalyze degradation.[9][10][13]

Q5: Is the deuterium label on Trioctylamine-d6 susceptible to H/D exchange? How can this be minimized? A5: H/D exchange is the replacement of deuterium atoms with hydrogen from the sample matrix or solvent.[5] While stable isotope labels are generally robust, deuterium on carbons adjacent to a heteroatom (like nitrogen in an amine) can be susceptible to exchange under certain conditions, such as highly acidic or basic mobile phases.[8][14] To minimize this risk, maintain a neutral pH where possible, avoid unnecessarily high temperatures in the LC system, and use aprotic solvents in the reconstitution solution if feasible.[5] It is crucial that deuterium labels are not placed on the heteroatom itself (e.g., on the nitrogen) as they are readily exchangeable.[14]

Troubleshooting Guide: Stability Issues

This guide addresses common problems related to TOA-d6 instability.

Problem	Potential Cause	Recommended Solution
Gradual or Sudden Decrease in TOA-d6 Signal	1. Chemical Degradation: Exposure to high temperatures, extreme pH, or light.[5][10] 2. H/D Exchange: Loss of deuterium label due to aggressive mobile phase conditions.[8] 3. Adsorption: The compound may be adsorbing to plastic or glass surfaces.	1. Perform a benchtop stability study (see Protocol 3) to assess stability in your matrix at different temperatures. Prepare samples fresh and keep them in the autosampler for a minimal amount of time. 2. Check the pH of your mobile phase and sample. If possible, adjust towards a neutral pH. 3. Use silanized glass vials or polypropylene (B1209903) vials to minimize adsorption.
Appearance of Unexpected Chromatographic Peaks	1. Degradation Product: A new peak may correspond to a degradation product like Dioctylamine.[8] 2. Standard Impurity: The original TOA-d6 standard may contain impurities.	1. Analyze the mass spectrum of the new peak to identify it. Compare its retention time and mass to a Dioctylamine standard if available. 2. Analyze a freshly prepared solution of the TOA-d6 standard to confirm its purity.
Inconsistent TOA-d6 Peak Area Across a Run	1. Autosampler Inconsistency: Issues with the injection volume or sample aspiration. 2. Matrix Effects: Variable ion suppression or enhancement in different samples.[2][3] 3. Poor Benchtop Stability: The standard is degrading in the processed samples over the course of the analytical run.[5]	1. Run system suitability tests to check autosampler performance. 2. While TOA-d6 is designed to track the analyte, ensure co-elution is perfect. A slight shift in retention time can cause differential matrix effects.[5] 3. Re-inject the first few samples at the end of the run. A significant drop in signal indicates instability. If confirmed, reduce the batch size or keep samples at a lower temperature.

Quantitative Data Summary

The stability of deuterated internal standards is highly dependent on the molecular structure and experimental conditions.

Table 1: Factors Influencing Trioctylamine-d6 Stability

Parameter	Condition	Potential Risk	Mitigation Strategy
pH	pH < 4 or pH > 10	High	Maintain sample and mobile phase pH as close to neutral as possible.[5]
Temperature	Storage > 30°C; Benchtop > 25°C	High	Store stock solutions and samples at recommended cool temperatures.[7] Use cooled autosamplers.
Solvent	Protic Solvents (e.g., Methanol, Water)	Moderate	Risk of H/D exchange increases with extreme pH and temperature.[8] Use aprotic solvents for reconstitution where possible.
Sample Matrix	Plasma / Whole Blood	Moderate	Enzymatic degradation is possible.[5] Minimize time between sample collection and extraction/precipitation.
Light Exposure	Prolonged exposure to UV light	Low-Moderate	Store standards in amber vials or protect from direct light.

Experimental Protocols

Protocol 1: General LC-MS/MS Method for TOA-d6 Quantification

This protocol provides a starting point for developing a quantitative method for an analyte using TOA-d6 as an internal standard.

• Liquid Chromatography (LC) System:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[2]

  • Mobile Phase A: 0.1% Formic Acid in Water.[2][15]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile (B52724).[2][15]

  • Flow Rate: 0.4 mL/min.[2][15]

  • Gradient: Develop a linear gradient from low to high organic phase (e.g., 5% to 95% B) to ensure elution and separation from matrix components.[2]

  • Injection Volume: 5 µL.[2][15]

  • Column Temperature: 40°C.[15]

• Tandem Mass Spectrometry (MS/MS) System:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[15]

  • Detection: Multiple Reaction Monitoring (MRM).[1]

  • MRM Transitions: These must be optimized empirically. A hypothetical transition for TOA-d6 could be Q1 m/z 359.7 → Q3 m/z 258.3.[15] The analyte would have its own specific transition.

  • Instrument Parameters: Optimize source temperature, gas flows, collision energy, and declustering potential for maximum signal intensity for both the analyte and TOA-d6.[2][15]

Protocol 2: Sample Preparation via Protein Precipitation

This method is a fast and effective way to prepare biological samples like plasma.

• Prepare Working IS Solution: Prepare a working solution of TOA-d6 in acetonitrile at a concentration that gives a robust signal (e.g., 50 ng/mL).[2]

• Sample Aliquot: To a microcentrifuge tube, add 100 µL of the sample (e.g., plasma, calibration standard, or QC).[2]

• Add Internal Standard: Add a small, precise volume of the TOA-d6 working solution (e.g., 20 µL).[2]

• Precipitation: Add 300 µL of cold acetonitrile (containing the internal standard if preferred) to precipitate proteins.[2]

• Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and precipitation.[2]

• Centrifuge: Centrifuge the tubes at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Transfer: Carefully transfer the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.[2]

Protocol 3: Benchtop Stability Assessment

This experiment determines the stability of TOA-d6 in the final extracted matrix at autosampler temperature.

• Sample Preparation: Pool a large volume of blank matrix (e.g., plasma) and process it as you would a normal sample, spiking with TOA-d6 and the analyte at a known concentration (e.g., a mid-range QC).

• Condition Setup: Place the final extracted samples in the autosampler set to its operational temperature (e.g., 10°C).

• Time Point Collection: Inject the samples onto the LC-MS/MS system at defined time points (e.g., T=0, 2, 4, 8, 12, and 24 hours).

• Analysis: Quantify the concentration of the analyte using the TOA-d6 internal standard at each time point.

• Evaluation: Calculate the percentage deviation of the mean concentration at each time point from the T=0 concentration. A deviation of ±15% is typically considered acceptable.[5] A consistent negative or positive trend indicates degradation of the analyte or internal standard, respectively.

Visual Guides and Workflows

Diagram 1: General Bioanalytical Workflow

Caption: Bioanalytical workflow using TOA-d6 as an internal standard.

Diagram 2: Potential Degradation Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. Trioctylamine - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. [PDF] Chemical Degradation of a Mixture of tri-n-Octylamine and 1-Tridecanol in the Presence of Chromium(VI) in Acidic Sulfate Media | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Managing Ion Suppression with Trioctylamine-d6

Welcome to the technical support center for Trioctylamine-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of Trioctylamine-d6 in liquid chromatography-mass spectrometry (LC-MS) applications, with a focus on managing and minimizing ion suppression.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and what are its primary roles in LC-MS?

A1: Trioctylamine-d6 is the deuterated form of Trioctylamine, a tertiary amine. In LC-MS analysis, it serves two main purposes:

• Ion-Pairing Agent: It is added to the mobile phase to improve the retention and chromatographic peak shape of highly polar or ionic analytes, such as oligonucleotides, on reversed-phase columns. By forming a neutral ion pair with a charged analyte, it increases the analyte's hydrophobicity, leading to better interaction with the stationary phase.[1][2]

• Internal Standard (IS): As a stable isotope-labeled (SIL) compound, Trioctylamine-d6 is an ideal internal standard for quantitative LC-MS/MS analysis.[2][3] It has nearly identical chemical and physical properties to the non-deuterated analyte, ensuring it co-elutes and experiences similar matrix effects, including ion suppression. This allows for correction of variability during sample preparation and analysis.[2]

Q2: What is ion suppression and how can Trioctylamine-d6 contribute to it?

A2: Ion suppression is a phenomenon in mass spectrometry, especially with electrospray ionization (ESI), where the signal intensity of the analyte of interest is reduced by the presence of co-eluting compounds.[1] While Trioctylamine-d6 is used to improve chromatography, it can also be a source of ion suppression due to its properties as a high molecular weight, basic, and surface-active molecule.[1] The primary mechanisms include:

• Competition for Ionization: In the ESI source, Trioctylamine-d6 may ionize more efficiently than the analyte, competing for the limited available charge on the surface of the evaporating droplets and thus reducing the analyte's signal.[1]

• Changes in Droplet Properties: Its presence can alter the surface tension and viscosity of the ESI droplets, which can negatively affect the droplet fission process and the efficiency of analyte ion release into the gas phase.[1]

• Adduct Formation: Trioctylamine-d6 can form adducts with the analyte that may not be the ion being monitored, leading to a decreased signal for the target ion.[1]

Q3: How can a deuterated internal standard like Trioctylamine-d6 help manage ion suppression?

A3: A stable isotope-labeled internal standard (SIL-IS) like Trioctylamine-d6 is the most effective tool to compensate for ion suppression.[4] Since Trioctylamine-d6 is chemically identical to the non-labeled analyte, it will have the same retention time and be affected by matrix components in the same way.[4] By calculating the ratio of the analyte signal to the internal standard signal, variability caused by ion suppression can be normalized, leading to more accurate and precise quantification.[4]

Troubleshooting Guides

Issue 1: Significant drop in analyte signal after adding Trioctylamine-d6 to the mobile phase.

This suggests that the Trioctylamine-d6 itself is causing ion suppression, and its concentration may be too high.

• Solution 1: Optimize Trioctylamine-d6 Concentration.

  • Methodical Evaluation: Prepare a series of mobile phases with varying concentrations of Trioctylamine-d6.

  • Inject a standard solution of your analyte for each mobile phase concentration.

  • Monitor the analyte's signal-to-noise ratio and peak shape to find the optimal concentration that provides good chromatography with minimal signal suppression.[1] It is crucial to find a balance between chromatographic performance and MS signal intensity.[1]

• Solution 2: Post-Column Infusion Experiment.

  • This experiment can definitively identify if Trioctylamine-d6 is the source of suppression.

  • A detailed protocol for this experiment is provided in the "Experimental Protocols" section.

Issue 2: Poor reproducibility and accuracy in a quantitative assay using Trioctylamine-d6.

This may be due to variable ion suppression between different samples and calibration standards.

• Solution 1: Use a Stable Isotope-Labeled Internal Standard (SIL-IS).

  • If you are not already, using a SIL-IS that co-elutes with the analyte is the most effective way to compensate for variable signal suppression.[1] The ratio of the analyte to the internal standard signal should remain constant, leading to more accurate quantification.[1]

• Solution 2: Sample Dilution.

  • Diluting the sample extract can lower the concentration of matrix components causing ion suppression.[1] However, this will also decrease the analyte concentration, so a balance must be struck.[1]

• Solution 3: Improve Sample Preparation.

  • Employ more effective sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Data Presentation

Table 1: Generalized Impact of Increasing Ion-Pairing Agent Concentration on Analyte Signal

Trioctylamine-d6 Concentration	Analyte Peak Shape	Analyte Retention	Analyte Signal Intensity	Signal-to-Noise Ratio
Low	Fair	Increased	High	High
Optimal	Good	Optimal	Moderate	Optimal
High	Good	Stable	Low	Low

Note: This table presents a generalized trend. The actual optimal concentration will depend on the specific analyte, matrix, and instrument conditions.[1]

Experimental Protocols

Protocol 1: Post-Column Infusion to Qualitatively Assess Ion Suppression

This experiment helps to identify regions in the chromatogram where co-eluting compounds cause ion suppression.

Materials:

• Standard solution of your analyte in a solvent compatible with your mobile phase.

• Syringe pump.

• T-fitting.

• Blank matrix extract (a sample of the same matrix as your study samples but without the analyte).

Procedure:

• Setup: Use a syringe pump to deliver the analyte standard solution at a low, constant flow rate (e.g., 5-10 µL/min) into the LC eluent stream. Connect the syringe pump to the LC flow path using a T-fitting placed between the analytical column and the mass spectrometer's ion source.[4]

• Equilibrate: Allow the infused analyte signal to stabilize, which will result in a constant, elevated baseline in the mass chromatogram.

• Inject Blank Matrix: Inject a blank matrix extract prepared using your standard sample preparation procedure.[4]

• Analyze: A significant dip in the stable baseline of the analyte signal indicates the retention time at which matrix components are eluting and causing ion suppression.[4]

Protocol 2: Using Trioctylamine-d6 as an Internal Standard

This protocol outlines the general steps for using Trioctylamine-d6 as an internal standard in a quantitative bioanalysis workflow.

Materials:

• Analyte reference standard.

• Trioctylamine-d6 (Internal Standard).

• Control biological matrix (e.g., human plasma).

• Appropriate solvents (e.g., methanol, acetonitrile, water).

• Acid (e.g., formic acid).

Procedure:

• Prepare Stock and Working Solutions:

  • Prepare 1 mg/mL stock solutions of the analyte and Trioctylamine-d6 in methanol.

  • Prepare working standard solutions of the analyte by serial dilution.

  • Prepare a working internal standard solution of Trioctylamine-d6 at a suitable concentration (e.g., 100 ng/mL) in acetonitrile.[2]

• Sample Preparation (Protein Precipitation):

  • To 50 µL of your sample (blank, standard, or unknown), add 150 µL of the working internal standard solution.[2]

  • Vortex to precipitate proteins.

  • Centrifuge and transfer the supernatant for LC-MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Use a suitable chromatographic gradient to separate the analyte and internal standard from other components.

  • Detect the analyte and Trioctylamine-d6 using Multiple Reaction Monitoring (MRM).[2]

Visualizations

Caption: Mechanism of ion suppression in the electrospray source.

Caption: Troubleshooting workflow for ion suppression issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Trioctylamine-d6 Chromatographic Analysis

Welcome to the technical support center for the chromatographic analysis of Trioctylamine-d6. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common peak shape issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic peak shape problems observed with Trioctylamine-d6?

A1: The most prevalent peak shape issue encountered with Trioctylamine-d6, a tertiary amine, is peak tailing .[1][2] To a lesser extent, peak fronting and peak splitting may also be observed.[2][3]

Q2: What causes peak tailing with Trioctylamine-d6?

A2: Peak tailing for Trioctylamine-d6 is primarily caused by secondary ionic interactions between the basic tertiary amine functional group and acidic residual silanol (B1196071) groups (Si-OH) on the surface of silica-based stationary phases, which are common in reversed-phase chromatography.[1][2][4] These interactions lead to a portion of the analyte being more strongly retained, resulting in a delayed elution and an asymmetrical peak.[2]

Q3: How can I prevent or minimize peak tailing for Trioctylamine-d6?

A3: Several strategies can be employed to mitigate peak tailing:

• Mobile Phase pH Adjustment: Operating at a low mobile phase pH (typically between 2.5 and 3.5) can suppress the ionization of silanol groups, thereby reducing their interaction with the protonated Trioctylamine-d6.[2][5]

• Use of Mobile Phase Additives: Incorporating a competing base, such as triethylamine (B128534) (TEA), into the mobile phase can effectively block the active silanol sites, preventing them from interacting with the analyte.[1][5]

• Column Selection: Utilizing a high-purity, end-capped C18 column or a specialized column designed for basic compounds can significantly improve peak shape.[1][2][6] These columns have a lower concentration of accessible silanol groups.

Q4: What causes peak fronting when analyzing Trioctylamine-d6?

A4: Peak fronting is less common for basic compounds but can occur due to:

• Column Overload: Injecting too high a concentration of Trioctylamine-d6 can saturate the stationary phase.[2][7]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte band to spread before it reaches the column.[2][8]

• Column Degradation: A void at the column inlet or a collapsed packing bed can lead to a non-uniform flow path and cause peak fronting.[2][9]

Q5: Why am I observing split peaks for Trioctylamine-d6?

A5: Peak splitting can be caused by several factors:

• Chromatographic Isotope Effect (CIE): Due to the slight difference in physicochemical properties between the deuterated (Trioctylamine-d6) and non-deuterated forms, they can sometimes separate on the column, leading to a split or broadened peak.[3][10] This is more pronounced with a higher number of deuterium (B1214612) atoms.[11]

• Sample Solvent Issues: Injecting a sample in a solvent much stronger than the mobile phase can cause peak splitting.[3][8]

• Column Issues: A blocked column frit or a void in the column packing can lead to peak splitting for all compounds, not just Trioctylamine-d6.[3]

Q6: Can the use of Trioctylamine-d6 as an ion-pairing reagent cause signal suppression in LC-MS?

A6: Yes, Trioctylamine-d6, being a high molecular weight and basic molecule, can cause signal suppression in electrospray ionization (ESI) mass spectrometry.[12] This occurs due to competition for ionization between Trioctylamine-d6 and the analyte in the ESI source.[12]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing for Trioctylamine-d6.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lctsbible.com [lctsbible.com]
• 5. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing LC Gradients for Trioctylamine Analysis

Welcome to the technical support center for optimizing your liquid chromatography (LC) methods for the analysis of Trioctylamine and its deuterated internal standard, Trioctylamine-d6. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges, particularly the co-elution of the analyte and its internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is the co-elution of Trioctylamine and Trioctylamine-d6 important for my analysis?

A1: In quantitative LC-MS/MS analysis, a stable isotope-labeled internal standard (SIL-IS) like Trioctylamine-d6 is used to correct for variations during sample preparation, injection, and ionization. For this correction to be accurate, both the analyte (Trioctylamine) and the internal standard must experience the same matrix effects. This is best achieved when they co-elute, meaning they have the same retention time.[1]

Q2: I've noticed that my Trioctylamine-d6 peak elutes slightly before the Trioctylamine peak. Why does this happen?

A2: This phenomenon is known as the "chromatographic isotope effect." The replacement of hydrogen with the heavier deuterium (B1214612) isotope can lead to subtle changes in the physicochemical properties of a molecule. In reversed-phase chromatography, deuterated compounds are often slightly less retentive and therefore may elute marginally earlier than their non-deuterated counterparts.

Q3: What are the consequences of poor co-elution between Trioctylamine and Trioctylamine-d6?

A3: If the analyte and internal standard do not co-elute, they may be affected differently by co-eluting matrix components that can suppress or enhance the ionization signal in the mass spectrometer. This "differential matrix effect" can lead to inaccurate and imprecise quantitative results, as the internal standard will not be a true reflection of the analyte's behavior.

Troubleshooting Guide: Resolving Co-elution Issues

This guide provides a systematic approach to optimizing your LC gradient to achieve co-elution of Trioctylamine and Trioctylamine-d6.

Initial Assessment

Before making changes to your gradient, it's important to quantify the degree of separation between your analyte and internal standard.

• Visually inspect the chromatograms: Overlay the chromatograms of Trioctylamine and Trioctylamine-d6. Look for distinct peaks or a shoulder on the main peak.

• Calculate the resolution (Rs): If the peaks are partially separated, calculate the resolution to benchmark your optimization efforts. A resolution value of less than 1.0 is generally desired for co-elution.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting co-elution of Trioctylamine and Trioctylamine-d6.

Detailed Troubleshooting Steps

1. Modify the Gradient Slope

Adjusting the steepness of your gradient can influence the separation of closely eluting compounds.

• Shallow Gradient: A shallower gradient (slower increase in organic solvent) increases the interaction time with the stationary phase and can sometimes improve the overlap of the analyte and internal standard peaks.

• Steeper Gradient: A steeper gradient (faster increase in organic solvent) can sometimes reduce the overall separation, forcing the peaks closer together.

Illustrative Data: Effect of Gradient Slope on Resolution

Gradient Program (Time, %B)	Trioctylamine Retention Time (min)	Trioctylamine-d6 Retention Time (min)	Resolution (Rs)
0-5 min, 50-95% B (Steep)	4.25	4.22	0.8
0-10 min, 50-95% B (Moderate)	6.80	6.75	1.2
0-15 min, 50-95% B (Shallow)	9.10	9.02	1.5

Note: This data is illustrative and based on typical chromatographic behavior. Actual results may vary.

2. Adjust Mobile Phase Composition

The choice of organic solvent and additives can significantly impact selectivity.

• Organic Modifier: If you are using acetonitrile (B52724), consider switching to methanol, or vice versa. The different solvent properties can alter the selectivity of the separation.

• Mobile Phase Additives: For tertiary amines like Trioctylamine, the addition of a small amount of an acidic modifier (e.g., formic acid, acetic acid) is common to improve peak shape. Experiment with the concentration of the additive (e.g., 0.05% vs. 0.1% formic acid) as this can subtly influence retention.

3. Change Column Temperature

Column temperature affects the viscosity of the mobile phase and the kinetics of the separation, which can be used to fine-tune selectivity.

• Increase Temperature: Increasing the temperature (e.g., in 5 °C increments from 30 °C to 50 °C) generally decreases retention times and can sometimes reduce the separation between isotopologues.

• Decrease Temperature: Lowering the temperature can increase retention and may alter the selectivity in a way that improves co-elution.

Illustrative Data: Effect of Temperature on Retention Time

Column Temperature (°C)	Trioctylamine Retention Time (min)	Trioctylamine-d6 Retention Time (min)	Resolution (Rs)
30	7.15	7.09	1.3
40	6.80	6.75	1.2
50	6.50	6.46	0.9

Note: This data is illustrative and based on typical chromatographic behavior. Actual results may vary.

4. Consider Column Chemistry

If the above optimizations do not resolve the co-elution issue, the column chemistry may be providing too much resolution for this specific compound pair.

• Different C18 Phases: Not all C18 columns are the same. A C18 column from a different manufacturer or with a different bonding chemistry may provide the slight change in selectivity needed.

• Phenyl-Hexyl Column: A phenyl-hexyl stationary phase offers different selectivity compared to a C18 and can be a good alternative for optimizing the separation of amines.

Experimental Protocols

Representative LC-MS/MS Method for Trioctylamine

This protocol provides a starting point for your method development and optimization.

Sample Preparation (Protein Precipitation)

• To 100 µL of the sample (e.g., plasma), add 20 µL of Trioctylamine-d6 internal standard working solution (e.g., at 50 ng/mL).

• Add 300 µL of cold acetonitrile to precipitate proteins.[1]

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[1]

Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)[1]

• Mobile Phase A: 0.1% formic acid in water[1]

• Mobile Phase B: 0.1% formic acid in acetonitrile[1]

• Flow Rate: 0.4 mL/min[1]

• Initial Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a 2-minute re-equilibration.[1]

• Injection Volume: 5 µL[1]

• Column Temperature: 40 °C

Tandem Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Trioctylamine: To be determined empirically (e.g., 354.4 -> 142.2)

  • Trioctylamine-d6: To be determined empirically (e.g., 360.4 -> 142.2)

• Instrument Parameters: Optimized for maximum signal intensity (e.g., collision energy, declustering potential).

Experimental Workflow Diagram

Caption: A typical experimental workflow for the quantitative analysis of Trioctylamine.

References

• 1. benchchem.com [benchchem.com]

potential interferences with Trioctylamine-d6 analysis

Welcome to the Technical Support Center for Trioctylamine-d6 Analysis. This guide provides detailed troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges encountered during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and what is its primary use in analysis?

Trioctylamine-d6 is the deuterated form of Trioctylamine, a tertiary amine.[1][2] Its primary application in pharmaceutical and bioanalysis is as a stable isotope-labeled (SIL) internal standard (IS) for quantitative studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3] Using a SIL IS is considered the gold standard because it has nearly identical physicochemical properties to the non-labeled analyte.[1][4] This ensures that it co-elutes and experiences similar matrix effects, which helps to correct for variability during sample preparation and analysis, leading to improved accuracy and precision.[1][3]

Q2: What are the main types of interference I can encounter during Trioctylamine-d6 analysis?

During the analysis of Trioctylamine or analytes where Trioctylamine-d6 is used as an internal standard, you may encounter several types of interferences:

• Matrix Effects: This is the suppression or enhancement of the analyte's signal due to co-eluting components from the sample matrix (e.g., salts, lipids, proteins).[5] It is a primary cause of inaccuracy and imprecision in LC-MS/MS assays.

• Isotopic Interference: Also known as "cross-talk," this occurs when the isotopic signature of the analyte contributes to the signal of the internal standard, or when the internal standard contains non-labeled analyte as an impurity.[6][7]

• Isobaric Interference: This is caused by compounds that have the same nominal mass as the analyte or internal standard.[8] While tandem MS (MS/MS) reduces this risk, it can still occur if an interfering compound produces a fragment ion of the same mass.

• Chromatographic Interferences: These include issues like poor peak shape (tailing) due to interactions with the stationary phase, or co-elution of the analyte with other compounds that cause matrix effects.[9][10]

Q3: Why is a stable isotope-labeled internal standard like Trioctylamine-d6 supposed to minimize these issues?

An ideal internal standard behaves identically to the analyte throughout the entire analytical process.[4] By replacing hydrogen atoms with deuterium, Trioctylamine-d6 becomes distinguishable by its mass in the mass spectrometer but retains nearly the same chemical and physical properties as the unlabeled Trioctylamine.[3] This allows it to:

• Co-elute with the analyte, meaning it is exposed to the same conditions at the same time.[4]

• Experience the same matrix effects (ion suppression or enhancement), allowing for accurate signal normalization.[4]

• Compensate for variability in sample extraction, injection volume, and instrument response.[1][2]

Q4: What is "matrix effect" and how does it negatively impact my results?

The matrix effect is the alteration of ionization efficiency by co-eluting, non-target components in a sample. When these matrix components enter the mass spectrometer's ion source along with the analyte, they can compete for the available charge, leading to a reduction in the analyte's signal (ion suppression).[10] Less commonly, they can enhance the signal. This phenomenon is a major concern because it can vary between different samples, leading to poor accuracy and reproducibility.[10] Even a SIL internal standard can sometimes fail to compensate perfectly if it chromatographically separates slightly from the analyte, causing "differential matrix effects".[11]

Q5: What is "isotopic interference" or "cross-talk" and when should I be concerned?

Isotopic interference occurs when signals from the analyte and internal standard overlap. This can happen in two ways:

• Analyte to Internal Standard: A high concentration of the analyte can produce a naturally occurring isotope peak (e.g., from ¹³C) that has the same mass-to-charge ratio (m/z) as the deuterated internal standard.[7][12] This is a greater risk with internal standards that have a low level of deuteration (e.g., d1 or d2).[12]

• Internal Standard to Analyte: The deuterated internal standard may contain a small amount of the unlabeled analyte as a synthetic impurity.[7]

This interference can cause the calibration curve to become non-linear, especially at higher concentrations, and can lead to an overestimation of the analyte's concentration at the lower limits of quantification.[7]

Troubleshooting Guide

Issue 1: Poor Peak Shape (Tailing) for Analyte and/or Trioctylamine-d6

Q: My chromatographic peaks for Trioctylamine and its d6-internal standard are broad and tailing. What are the possible causes and solutions?

Peak tailing for tertiary amines like Trioctylamine is a common issue in reversed-phase chromatography.[9] It is often caused by the interaction of the basic amine group with acidic residual silanols on the surface of silica-based columns.[9] Another potential cause is interaction with metal components in the LC system.[13]

Cause	Recommended Solution
Secondary Silanol (B1196071) Interactions	Switch to a column with low silanol activity or a double end-capped column.[9] Alternatively, use a modern hybrid-silica column designed for better peak shape with basic compounds.
Inappropriate Mobile Phase pH	Increase the mobile phase pH (e.g., to 9.5) using a stable buffer like ammonium (B1175870) bicarbonate.[14] At high pH, the tertiary amine is in its neutral, unprotonated form, which reduces interaction with silanols and improves retention.[14]
Insufficient Mobile Phase Modifier	Add a small concentration of a competing amine, like triethylamine (B128534) (TEA), to the mobile phase to block the active silanol sites.
Metal Chelation	If peak shape does not improve with other changes, consider that the analyte may be interacting with stainless steel components. Use a metal-free or PEEK-lined column and ensure other parts of the flow path are biocompatible.[13]
Column Overload or Contamination	Inject a lower concentration to check for overload. Flush the column with a strong solvent sequence to remove potential contaminants.[5][9]

Issue 2: Inaccurate Results and Poor Reproducibility (Matrix Effects)

Q: My quality control samples are failing, and results are inconsistent across different patient lots. How do I confirm I have a matrix effect problem?

Inconsistent results are a classic sign of uncorrected matrix effects. The most direct way to investigate this is through a post-extraction addition experiment. This involves comparing the response of an analyte spiked into a blank, extracted sample matrix with the response of the analyte in a neat solvent.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Samples:

  • Set A (Neat Solution): Spike the analyte and Trioctylamine-d6 IS into the final mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix (e.g., plasma). After extraction, spike the analyte and IS into the final extract.

• Analysis: Inject all samples into the LC-MS/MS system.

• Calculation: Calculate the matrix factor (MF) for each lot:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

• Interpretation:

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • The coefficient of variation (%CV) of the MF across the different lots should be <15%. A high %CV indicates that the matrix effect is variable and not being corrected by the internal standard.

Q: How can I mitigate matrix effects in my assay?

If you confirm the presence of significant matrix effects, several strategies can be employed:

• Optimize Chromatography: Adjust the gradient or change the column to better separate the analyte from the interfering matrix components.[10] The goal is to move the analyte peak out of any regions of strong ion suppression.[10]

• Improve Sample Preparation: More rigorous sample cleanup can remove interfering components. If you are using a simple protein precipitation, consider switching to liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for a cleaner sample.[15]

• Dilute the Sample: Diluting the sample can reduce the concentration of matrix components to a level where they no longer cause significant ion suppression.[15]

• Check for IS Mismatch: Ensure the retention times of the analyte and Trioctylamine-d6 are identical. A slight separation can cause them to experience different degrees of ion suppression, compromising correction.[11]

Issue 3: Non-Linear Calibration Curve

Q: My calibration curve is linear at low concentrations but bends towards the x-axis at the upper limit of quantification (ULOQ). Could this be an interference issue?

Yes, this is a classic symptom of isotopic interference, where the signal from high concentrations of the analyte "cross-talks" into the internal standard's mass channel.[7] This artificially inflates the IS signal, causing the analyte/IS ratio to plateau.

Experimental Protocol: Isotopic Interference Check

• Analyte Contribution to IS:

  • Prepare a sample containing only the analyte at the highest concentration of your calibration curve (ULOQ). Do not add any Trioctylamine-d6.

  • Analyze this sample while monitoring the MRM transition for Trioctylamine-d6.

  • A significant peak in the IS channel confirms cross-talk from the analyte.

• IS Contribution to Analyte:

  • Prepare a sample containing only the Trioctylamine-d6 working solution.

  • Analyze this sample while monitoring the MRM transition for the unlabeled analyte.

  • A significant peak confirms the presence of the unlabeled analyte as an impurity in the IS.

Contribution Source	Acceptance Criteria
Analyte → IS	The response in the IS channel from the ULOQ sample should be <5% of the IS response in the lowest calibration standard (LLOQ).
IS → Analyte	The response in the analyte channel from the IS working solution should be <1% of the analyte response at the LLOQ.

If significant cross-talk is detected, consider using an internal standard with a higher degree of deuteration (e.g., +4 amu or more) or, if that is not possible, using a non-linear regression model (e.g., quadratic) for the calibration curve.[6]

Issue 4: Unexpected Peaks or High Background

Q: I see an interfering peak at the same retention time as my analyte/IS in some, but not all, of my matrix samples. What could be the cause?

This issue points towards an isobaric interference—a different compound with the same mass and similar chromatographic behavior.[8] Since it appears in specific samples, it could be a metabolite of the analyte or a co-administered drug.

Troubleshooting Steps:

• Review Sample History: Check if the affected samples came from subjects taking other medications.

• Improve Chromatographic Separation: Try a different column or modify the mobile phase gradient to attempt to separate the interfering peak from the analyte peak.

• Select a Different MRM Transition: If possible, find a more specific precursor-to-product ion transition for your analyte that is not shared by the interfering compound.

• High-Resolution MS: If available, analyze the sample on a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to determine the exact mass of the interfering compound and help identify it.

Visualized Workflows

The following diagrams illustrate logical workflows for troubleshooting common issues in Trioctylamine-d6 analysis.

Caption: A logical workflow for troubleshooting general interference.

Caption: A decision tree for diagnosing and mitigating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. zefsci.com [zefsci.com]
• 6. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. myadlm.org [myadlm.org]
• 9. researchgate.net [researchgate.net]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. myadlm.org [myadlm.org]
• 12. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. waters.com [waters.com]
• 15. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

checking isotopic purity of Trioctylamine-d6

Technical Support Center: Trioctylamine-d6

Welcome to the technical support center for Trioctylamine-d6. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on verifying the isotopic purity of Trioctylamine-d6 and troubleshooting common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic purity, and why is it critical for Trioctylamine-d6?

A1: Isotopic purity refers to the percentage of a deuterated compound, like Trioctylamine-d6, that is fully labeled with the heavy isotope (deuterium) at the intended positions. High isotopic purity (typically ≥98%) is crucial, especially when it is used as an internal standard in quantitative mass spectrometry.[1][2] Low purity can lead to an overestimation of the non-deuterated analyte's concentration, as the unlabeled or partially labeled impurities in the standard contribute to the analyte's signal.[1]

Q2: What are the primary methods for determining the isotopic purity of Trioctylamine-d6?

A2: The two most powerful and commonly used techniques for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).[3] NMR, particularly ¹H NMR, can provide insights into the positions of the deuterium (B1214612) labels and their relative purity, while HRMS is highly sensitive for determining the distribution of different isotopologues (molecules that differ only in their isotopic composition).[4][5]

Q3: How do I choose between NMR and Mass Spectrometry for my analysis?

A3: The choice depends on your specific experimental needs. NMR spectroscopy is excellent for confirming the structural integrity and the specific locations of deuterium atoms.[4][6] Mass spectrometry, especially LC-MS with a high-resolution instrument like a Time-of-Flight (TOF), provides highly accurate measurements of isotopic enrichment by separating and quantifying ions based on their mass-to-charge ratio.[7][8] For a comprehensive analysis, using both techniques is often recommended.[4]

Q4: My isotopic purity results are lower than the certificate of analysis states. What are the common causes?

A4: Discrepancies in isotopic purity can arise from several factors. The most common cause is hydrogen-deuterium (H/D) exchange, where deuterium atoms are replaced by protons from the environment, particularly from moisture or acidic/basic conditions.[1][9] Improper storage and handling, such as exposure to atmospheric moisture or non-neutral pH, can accelerate this exchange.[1] It is also possible that the issue lies within the analytical method itself, such as in-source fragmentation or back-exchange in the mass spectrometer.

Q5: How should I properly store and handle Trioctylamine-d6 to maintain its isotopic purity?

A5: To prevent degradation and H/D exchange, Trioctylamine-d6 should be stored in a tightly sealed container, preferably under an inert atmosphere (like argon or nitrogen), and in a cool, dry place.[10] Avoid exposure to moisture and acidic or basic solutions.[9] When preparing solutions, use anhydrous, deuterated solvents if possible, and handle the compound in a dry environment to minimize exposure to atmospheric water.[10]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the isotopic analysis of Trioctylamine-d6.

Problem 1: Inaccurate or Inconsistent Quantitative Results

• Possible Cause: Low isotopic purity of the Trioctylamine-d6 standard.

• Troubleshooting Steps:

  • Verify Purity: Re-analyze the isotopic purity of the standard using HRMS or NMR (see protocols below).

  • Check for Impurities: The presence of unlabeled analyte in the deuterated standard can lead to an overestimation of the analyte's concentration.[11]

  • Review Storage: Ensure the standard has been stored under ideal conditions (cool, dry, inert atmosphere) to prevent degradation or H/D exchange.[1]

Problem 2: Chromatographic Peak Tailing or Splitting in LC-MS

• Possible Cause: The "isotope effect" in chromatography. The substitution of hydrogen with deuterium can slightly alter the compound's physicochemical properties, causing it to elute at a slightly different time than the non-deuterated analyte.[3][12]

• Troubleshooting Steps:

  • Modify Gradient: Use a shallower chromatographic gradient to minimize the separation between the analyte and the deuterated standard.[11]

  • Adjust Mobile Phase: Small changes to the mobile phase composition can alter selectivity and improve co-elution.[11]

  • Confirm Co-elution: Ensure that despite any minor retention time shift, the analyte and internal standard elute within the same region of ion suppression or enhancement to avoid quantification errors.[3]

Problem 3: Suspected Loss of Deuterium Label (H/D Exchange)

• Possible Cause: Deuterium atoms are being exchanged for protons from the solvent or sample matrix, often catalyzed by acidic or basic conditions.[1]

• Troubleshooting Steps:

  • Perform Stability Test: Prepare the standard in your sample matrix and analyze it at several time points (e.g., 0, 4, 8, 24 hours) to monitor for any increase in the signal of lower-mass isotopologues.[11]

  • Adjust pH: Ensure that the pH of your mobile phase and sample solutions is as close to neutral as possible.

  • Avoid Protic Solvents: If possible, minimize the use of protic solvents (like water or methanol) in sample preparation and storage.

Data Presentation

Table 1: Comparison of Analytical Techniques for Isotopic Purity Determination

Feature	¹H NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)
Primary Output	Provides information on the location of residual protons.	Provides the relative abundance of all H/D isotopologues.[5]
Sensitivity	Lower	High, can detect trace-level impurities.[5]
Sample Consumption	Higher (mg range)	Very low (ng range or less).[5]
Key Advantage	Confirms the structural site of deuteration.[6]	Excellent for accurate quantification of isotopic enrichment.[7][8]
Key Limitation	May not be sensitive enough to quantify very high levels of purity.	Does not provide information on the location of the labels.

Table 2: Example Isotopic Distribution Data for Trioctylamine-d6 from HRMS

Isotopologue	Description	Expected m/z	Observed Relative Abundance (%)
d0	Unlabeled Trioctylamine	354.41	0.2
d1	Contains one deuterium	355.42	0.5
d2	Contains two deuteriums	356.42	0.8
d3	Contains three deuteriums	357.43	1.1
d4	Contains four deuteriums	358.43	1.5
d5	Contains five deuteriums	359.44	2.1
d6	Fully labeled Trioctylamine	360.44	93.8
Calculated Isotopic Purity	93.8%

Experimental Protocols

Protocol 1: Isotopic Purity Determination by ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Trioctylamine-d6.

  • Dissolve the sample in a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) that does not have signals overlapping with expected residual proton signals.

  • Transfer the solution to a clean, dry NMR tube.[1]

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Lock and shim the instrument to the deuterated solvent.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for detecting small residual proton signals.

• Data Analysis:

  • Integrate the area of any residual proton signals corresponding to the positions where deuterium should be present.

  • Compare these integrals to the integral of a known internal standard or a non-deuterated portion of the molecule (if applicable) to estimate the percentage of non-deuterated species. High isotopic purity is indicated by very low or absent signals where protons have been replaced by deuterium.[1]

Protocol 2: Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Prepare a dilute solution of Trioctylamine-d6 (e.g., 1 µg/mL) in a suitable solvent like acetonitrile (B52724) or methanol.[13]

• LC-MS Method (if chromatography is needed):

  • Column: Use a standard C18 reversed-phase column.

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is typical.

  • Flow Rate: 0.3-0.5 mL/min.

• MS Instrument Setup:

  • Use a high-resolution mass spectrometer (e.g., TOF or Orbitrap) capable of resolving the different isotopologues.

  • Operate in positive ion mode using electrospray ionization (ESI).

  • Set the instrument to acquire full scan data over a relevant m/z range (e.g., m/z 350-370 for Trioctylamine-d6).

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled compound and each deuterated isotopologue (d0 through d6).[7]

  • Integrate the peak area for each isotopologue.

  • Calculate the isotopic purity by dividing the peak area of the fully deuterated (d6) ion by the sum of the peak areas of all related isotopic peaks (d0 to d6).[1][5]

  • Note: It may be necessary to correct for the natural isotopic abundance of elements like ¹³C.[8]

Visualizations

Workflow for Isotopic Purity Assessment.

Troubleshooting Low Isotopic Purity.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum - Google Patents [patents.google.com]
• 7. almacgroup.com [almacgroup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. labinsights.nl [labinsights.nl]
• 11. benchchem.com [benchchem.com]
• 12. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Trioctylamine-d6

This technical support center is designed to assist researchers, scientists, and drug development professionals in utilizing Trioctylamine-d6 in their experiments. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and what are its primary applications?

A1: Trioctylamine-d6 is a deuterated form of Trioctylamine, which is a tertiary amine. Its primary applications in research and drug development include:

• Internal Standard (IS): In quantitative analysis using mass spectrometry (MS), such as liquid chromatography-mass spectrometry (LC-MS), Trioctylamine-d6 is a valuable internal standard. Because it has similar chemical and physical properties to the non-deuterated analyte, it behaves almost identically during sample preparation, chromatography, and ionization.[1][2] The mass difference allows it to be easily distinguished by the mass spectrometer.[1]

• Ion-Pairing Reagent: In reversed-phase liquid chromatography (RP-LC), Trioctylamine-d6 can be used as an ion-pairing agent. It forms neutral ion pairs with acidic or anionic analytes, which enhances their retention on non-polar stationary phases and improves chromatographic separation.[2][3]

• Mechanistic Studies: The use of deuterated compounds like Trioctylamine-d6 can be a valuable tool in elucidating reaction mechanisms.[4] By comparing the kinetics and efficiency with its non-deuterated counterpart, researchers can gain insights into the role of specific C-H bonds in a process.[4]

Q2: What are the expected degradation products of Trioctylamine-d6?

A2: While specific degradation pathways for Trioctylamine-d6 are not extensively documented, the degradation products are expected to be analogous to those of Trioctylamine. Common degradation products of tertiary amines can include the corresponding secondary amine (Dioctylamine-d4), aldehydes, and Trioctylamine-N-oxide.[5] In the presence of strong oxidizing agents like Chromium(VI), degradation of tri-n-octylamine has been shown to produce di-n-octylamine, 1-tridecanal, and N,N,N-octen-1-yl-dioctylamine.

Q3: How should I store Trioctylamine-d6 to minimize degradation?

A3: To ensure the stability of Trioctylamine-d6, it is recommended to store it in a cool, dry, and well-ventilated area, protected from light.[5] The storage temperature should be kept below 30°C.[5][6][7] It is crucial to keep the container tightly sealed as Trioctylamine is sensitive to air and can react with atmospheric components.[5][6] It should also be stored away from strong oxidizing agents and acids to prevent chemical reactions.[5]

Troubleshooting Guide

Problem: I am observing unexpected peaks in my chromatogram when using Trioctylamine-d6.

• Possible Cause 1: Degradation of the Standard.

  • Solution: The appearance of unexpected peaks can be a primary indicator of Trioctylamine-d6 degradation.[5] Common degradation products to look for are Dioctylamine-d4, aldehydes, or Trioctylamine-N-oxide.[5] Review the storage conditions and age of your standard. If degradation is suspected, use a fresh standard.

• Possible Cause 2: Contaminated Solvents or Reagents.

  • Solution: Impurities in solvents (e.g., water, acetonitrile, methanol) or additives (e.g., formic acid) can be a source of extraneous peaks.[5] Use high-purity or LC-MS grade solvents and reagents. Prepare fresh mobile phases daily.

• Possible Cause 3: System Contamination.

  • Solution: The LC-MS system, including tubing, fittings, and the ion source, can accumulate contaminants over time.[5] Implement a regular cleaning and maintenance schedule for your instrument.

Problem: I am experiencing significant signal suppression for my analyte of interest.

• Possible Cause: High Concentration of Trioctylamine-d6.

  • Solution: Tertiary amines used as ion-pairing reagents can cause signal suppression, which is often concentration-dependent.[3] Systematically reduce the concentration of Trioctylamine-d6 in your mobile phase to the minimum level required to achieve the desired chromatography.[3] It is crucial to find a balance between chromatographic performance and MS signal intensity.[3]

The following table illustrates the general trend that may be observed with increasing concentrations of an ion-pairing agent like Trioctylamine-d6. Note that this is generalized data, and the actual extent of suppression will depend on the specific analyte, matrix, and instrument conditions.[3]

Concentration of Trioctylamine-d6	Analyte Signal Intensity	Peak Shape
Low	High	May be poor
Optimal	Good	Good
High	Significantly Suppressed	Good

Experimental Protocols

Protocol 1: Analysis of Trioctylamine-d6 Degradation Products by LC-MS

This protocol outlines a general method for identifying potential degradation products of Trioctylamine-d6.

• Preparation of a Stressed Sample:

  • Prepare a solution of Trioctylamine-d6 in a relevant solvent (e.g., acetonitrile/water).

  • To accelerate degradation, expose the solution to stress conditions such as elevated temperature (e.g., 60°C), strong acid (e.g., 0.1 M HCl), strong base (e.g., 0.1 M NaOH), or an oxidizing agent (e.g., 3% H₂O₂).

  • Incubate the stressed samples for a defined period (e.g., 24 hours).

  • Neutralize the acidic and basic samples before analysis.

• LC-MS/MS Analysis:

  • LC Column: Use a suitable reversed-phase column (e.g., C18).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Develop a gradient to separate Trioctylamine-d6 from potential polar and non-polar degradation products.

  • Mass Spectrometer: Operate in a full scan mode to detect all possible ions. Use a high-resolution mass spectrometer for accurate mass determination of potential degradation products.

  • Data Analysis: Compare the chromatograms of the stressed samples to a control (unstressed) sample. Identify unique peaks in the stressed samples and analyze their mass spectra to propose structures for the degradation products.

Visualizations

Caption: Workflow for the analysis of Trioctylamine-d6 degradation products.

Caption: Troubleshooting decision tree for unexpected chromatographic peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Trioctylamine - Wikipedia [en.wikipedia.org]
• 7. Trioctylamine Supplier | Tertiary C8 Amine for Extraction Use [sx-chem.ltd]

inconsistent recovery of Trioctylamine-d6 in sample prep

Welcome to the technical support center for troubleshooting issues related to Trioctylamine-d6. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during sample preparation, ensuring consistent and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the primary functions of Trioctylamine-d6 in sample analysis?

Trioctylamine-d6, as a deuterated form of Trioctylamine, primarily serves two key roles in pharmaceutical and bioanalytical analysis:

• Internal Standard (IS): Stable isotope-labeled (SIL) compounds like Trioctylamine-d6 are considered the gold standard for internal standards in quantitative Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis.[1] They have nearly identical physicochemical properties to the non-deuterated analyte, ensuring they co-elute and experience similar matrix effects, which helps to correct for variability during sample preparation and analysis.[1][2]

• Ion-Pairing Reagent: Tertiary amines can be used as ion-pairing reagents in reversed-phase liquid chromatography.[1] They form neutral ion pairs with acidic or anionic analytes, which enhances their retention on non-polar stationary phases and improves chromatographic separation.[1]

Q2: What are the common causes of inconsistent or low recovery of Trioctylamine-d6?

Inconsistent recovery of a deuterated internal standard like Trioctylamine-d6 can arise from several factors during sample preparation and analysis.[3] Key causes include:

• Suboptimal Extraction Conditions: The efficiency of Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) is highly dependent on parameters like solvent choice, pH, and the type of SPE sorbent.[4]

• Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can interfere with the extraction process or suppress/enhance the ionization of the internal standard in the mass spectrometer.[4][5][6]

• Isotopic Exchange: Deuterium (B1214612) atoms can sometimes be replaced by hydrogen atoms from the surrounding solvent or matrix, a phenomenon known as isotopic or back-exchange.[6][7] This is more likely to occur if the deuterium labels are in chemically labile positions.[7][8]

• Analyte Degradation: The stability of Trioctylamine-d6 can be compromised by factors such as exposure to extreme pH, temperature, or light.[4][9]

• Adsorption to Labware: The internal standard may adsorb to the surfaces of glass or plastic containers, leading to losses during sample handling.[4]

• Purity Issues: The presence of unlabeled analyte as an impurity in the deuterated internal standard can lead to artificially inflated analyte responses.[6]

Q3: How does pH affect the extraction of Trioctylamine-d6?

As a tertiary amine, Trioctylamine is a basic compound. The pH of the sample and extraction solvents is a critical factor for efficient recovery. To ensure the compound is in its neutral, more organic-soluble form for extraction with a non-polar solvent, the pH of the aqueous sample should be adjusted to be basic.[4]

Troubleshooting Guides

Issue 1: Low Recovery of Trioctylamine-d6 in Liquid-Liquid Extraction (LLE)

Low recovery during LLE is a common problem that can often be resolved by systematically evaluating and optimizing the extraction parameters.

Caption: Workflow for troubleshooting low recovery in LLE.

• Objective: To systematically evaluate the impact of pH and extraction solvent on the recovery of Trioctylamine-d6 from a plasma sample.

• Methodology:

  • Spike a known concentration of Trioctylamine-d6 into blank plasma samples.

  • Divide the samples into different sets for pH adjustment (e.g., pH 9, 10, 11) using a suitable buffer.

  • For each pH set, perform LLE with a panel of organic solvents of varying polarities (e.g., hexane, methyl tert-butyl ether, ethyl acetate).

  • After extraction, evaporate the organic layer and reconstitute the residue in the mobile phase.

  • Analyze the samples by LC-MS/MS and compare the peak area of Trioctylamine-d6 across the different conditions to determine the optimal pH and solvent combination.

pH	Extraction Solvent	Mean Recovery (%)	% RSD
9.0	Hexane	65	8.2
9.0	Methyl Tert-Butyl Ether	85	4.5
9.0	Ethyl Acetate	78	5.1
10.0	Hexane	72	7.5
10.0	Methyl Tert-Butyl Ether	95	2.1
10.0	Ethyl Acetate	88	3.3
11.0	Hexane	75	7.1
11.0	Methyl Tert-Butyl Ether	96	1.9
11.0	Ethyl Acetate	89	3.0

This data is illustrative and serves as an example of how to present optimization results.

Issue 2: Inconsistent Recovery of Trioctylamine-d6 in Solid-Phase Extraction (SPE)

Variability in SPE recovery often points to issues with the sorbent, the loading conditions, or the wash and elution steps.

Caption: Workflow for troubleshooting inconsistent SPE recovery.

• Objective: To enhance the consistency and recovery of Trioctylamine-d6 using SPE.

• Methodology:

  • Sorbent Screening: Test different SPE sorbents (e.g., C8, C18, polymer-based) to find the one with the best retention and release characteristics for Trioctylamine-d6.

  • Wash Step Optimization: After loading the sample onto the conditioned and equilibrated SPE cartridge, wash the sorbent with a series of solvents of increasing organic strength. Collect and analyze the wash fractions to ensure that the internal standard is not being prematurely eluted.

  • Elution Step Optimization: Elute Trioctylamine-d6 from the washed cartridge with different solvents and solvent mixtures. Test varying volumes of the elution solvent to ensure complete recovery.

  • Sample Pre-treatment: Ensure the sample is at the correct pH before loading onto the SPE cartridge.

SPE Sorbent	Wash Solvent	Elution Solvent	Mean Recovery (%)	% RSD
C8	20% Methanol	2% NH4OH in Methanol	82	9.8
C18	20% Methanol	2% NH4OH in Methanol	88	6.2
Mixed-Mode	20% Methanol	2% NH4OH in Methanol	97	2.5
C18	40% Methanol	2% NH4OH in Methanol	75 (IS loss)	12.1
Mixed-Mode	20% Methanol	Methanol	85	7.5

This data is illustrative and serves as an example of how to present optimization results.

Issue 3: Variable Analyte/Internal Standard Response Ratio

Even with good recovery, the ratio of the analyte to the internal standard can be inconsistent, leading to poor precision and accuracy.[8]

Caption: Workflow for investigating response ratio variability.

Potential Cause	Recommended Solution
Differential Matrix Effects	Matrix components can affect the ionization of the analyte and internal standard differently, especially if they do not co-elute perfectly.[6][8] Adjust the chromatographic conditions (e.g., mobile phase gradient, column chemistry) to achieve complete co-elution.
Deuterium Exchange	Avoid highly acidic or basic conditions during sample preparation if the deuterium labels are on labile positions.[7][8] Ensure the deuteration is on a stable part of the molecule.
Contamination of Internal Standard	Verify the isotopic and chemical purity of the Trioctylamine-d6 standard.[8] The presence of unlabeled Trioctylamine will lead to inaccurate results. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[8]
Inconsistent Spiking	Ensure the internal standard is added to all samples, calibrators, and quality controls at a very early stage of the sample preparation process and with high precision.[8] Use a calibrated pipette and ensure thorough vortexing after addition.

By systematically addressing these common issues, researchers can improve the recovery and consistency of Trioctylamine-d6 in their sample preparation workflows, leading to more accurate and reliable analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. welchlab.com [welchlab.com]

Technical Support Center: Impact of pH on Trioctylamine-d6 Stability

This technical support center is designed for researchers, scientists, and drug development professionals using Trioctylamine-d6 (TOA-d6). It provides essential information, troubleshooting guidance, and standardized protocols to address stability issues related to pH, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Trioctylamine-d6 and why is its stability critical?

A1: Trioctylamine-d6 is the deuterated form of Trioctylamine, a tertiary aliphatic amine. Its primary application in research and drug development is as a stable isotope-labeled internal standard (SIL-IS) for quantitative analysis using mass spectrometry (MS), such as LC-MS.[1][2] The key advantage of a SIL-IS is that it behaves nearly identically to the non-labeled analyte (Trioctylamine) during sample preparation and analysis but is distinguishable by its higher mass.[1][3] Therefore, the stability of TOA-d6 is paramount; any degradation of the internal standard can lead to inaccurate and unreliable quantification of the target analyte.[3]

Q2: How does pH fundamentally affect the stability of Trioctylamine-d6?

A2: As a tertiary amine, the nitrogen atom in Trioctylamine-d6 has a lone pair of electrons, making it a weak base.[4][5] The stability of TOA-d6 is highly dependent on the pH of its environment because pH dictates its protonation state.

• Acidic Conditions (Low pH): In an acidic solution, the lone pair of electrons on the nitrogen atom accepts a proton (H+), forming the protonated trioctylammonium-d6 cation. This form is generally less susceptible to oxidation.

• Neutral to Basic Conditions (High pH): In neutral or basic solutions, TOA-d6 exists predominantly in its neutral, free amine form. The available lone pair of electrons makes this form more susceptible to chemical reactions like oxidation.[6]

The reactivity of aliphatic amines is known to be highly sensitive to pH, as protonation at low pH can eliminate certain reaction pathways.[6]

Q3: What are the likely degradation pathways for Trioctylamine-d6 under different pH conditions?

A3: Based on the chemical nature of tertiary amines, several degradation pathways can be anticipated under pH stress:

• Oxidation: The most common pathway for tertiary amines, especially at neutral or basic pH, is oxidation of the nitrogen atom to form Trioctylamine-N-oxide-d6. This occurs more readily when the electron lone pair is available.[7]

• Dealkylation: The loss of one of the octyl chains is another potential degradation route.

• Hydrogen/Deuterium (B1214612) (H/D) Exchange: While the deuterium labels on TOA-d6 are generally stable, prolonged exposure to highly acidic or basic conditions, particularly in protic solvents, could potentially facilitate H/D exchange.[7] This would compromise its function as a mass-distinct internal standard.

Q4: What are the common signs of Trioctylamine-d6 degradation in my analysis?

A4: Degradation of your TOA-d6 standard can manifest in several ways during LC-MS analysis:[7]

• A progressive decrease in the peak area or signal intensity of the TOA-d6 standard over time or across a sample batch.

• The appearance of new, unexpected peaks in the chromatogram that are not present in a freshly prepared standard.[7]

• Poor reproducibility of quality control (QC) samples.

• Inaccurate and unreliable quantification of the target analyte.

Q5: How can I prevent pH-related degradation of my Trioctylamine-d6 standard?

A5: To maintain the integrity of your TOA-d6 standard:

• Storage: Store the stock solution in a high-quality aprotic organic solvent (e.g., acetonitrile, methanol) at the recommended temperature.

• Working Solutions: Prepare fresh working solutions daily if possible. If using aqueous solutions or biological matrices, be mindful of the sample pH. If the experimental conditions are harsh, consider buffering the sample to a neutral or slightly acidic pH.

• Avoid Extremes: Minimize the exposure of the standard to highly acidic (pH < 2) or highly basic (pH > 10) conditions, especially for extended periods or at elevated temperatures.

• Matrix Effects: When developing a method, assess the stability of TOA-d6 in the specific biological matrix (e.g., plasma, urine) under the final sample preparation conditions.

Troubleshooting Guide: TOA-d6 Stability Issues

Problem	Potential Cause	Recommended Solution
Decreasing Peak Area of TOA-d6	Degradation of the standard in the working solution or prepared samples.	1. Prepare a fresh working solution from the stock standard and re-analyze. 2. Check the pH of the sample matrix and reconstitution solvent. 3. Perform a short-term stability test of TOA-d6 in the final sample matrix.
Appearance of Unexpected Peaks	Formation of degradation products or external contamination.	1. Conduct a forced degradation study (see protocol below) to identify potential degradation products.[7] 2. If peaks do not match expected degradants, investigate sources of contamination from solvents, vials, or the lab environment.[7]
Poor Assay Reproducibility	Inconsistent degradation of the internal standard across the analytical run.	1. Ensure consistent timing for sample preparation steps. 2. Check for temperature or light variations in the autosampler. 3. Verify the stability of TOA-d6 over the entire duration of the analytical run.
Inaccurate Quantification	The internal standard is not reliably tracking the analyte due to degradation.	1. Re-validate the stability of TOA-d6 under the specific assay conditions (pH, temperature, matrix). 2. Ensure the chosen stress conditions in forced degradation studies are relevant to the method.[8]

Data Presentation: Expected Outcomes of pH Stress Testing

The following table summarizes the anticipated stability of Trioctylamine-d6 under forced degradation conditions. This data is illustrative and serves as a general guideline.

Stress Condition	Incubation	Expected % Degradation	Major Potential Degradation Product(s)
Acidic	0.1 M HCl at 40°C	5 - 15%	Partially deuterated Trioctylamine (via H/D exchange)
Neutral	Water at 40°C	< 5%	Trace Trioctylamine-N-oxide-d6
Basic	0.1 M NaOH at 40°C	10 - 25%	Trioctylamine-N-oxide-d6
Oxidative	3% H₂O₂ at RT	> 30%	Trioctylamine-N-oxide-d6

Experimental Protocols

Protocol for Forced Degradation Study of Trioctylamine-d6 under pH Stress

This protocol outlines a systematic approach to evaluate the stability of TOA-d6 under acidic, basic, and oxidative stress, which is a critical part of method development and validation.[9][10]

Objective: To identify potential degradation pathways and products of Trioctylamine-d6 under various pH and oxidative stress conditions.

Materials:

• Trioctylamine-d6 stock solution (e.g., 1 mg/mL in methanol)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Hydrogen peroxide (H₂O₂), 30%

• Methanol and Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

Procedure:

• Preparation of Stress Samples:

  • Label four microcentrifuge tubes: "Control," "Acid," "Base," and "Oxidative."

  • Add an aliquot of TOA-d6 stock solution to a larger volume of a 50:50 water:acetonitrile mixture to create a working solution (e.g., 10 µg/mL).

  • Aliquot 1 mL of this working solution into each of the four labeled tubes.

  • Acid Stress: To the "Acid" tube, add 1 M HCl to adjust the pH to approximately 2.

  • Base Stress: To the "Base" tube, add 1 M NaOH to adjust the pH to approximately 10.[7]

  • Oxidative Stress: To the "Oxidative" tube, add a small volume of 30% H₂O₂ to achieve a final concentration of ~3%.[7]

  • The "Control" tube receives no additional stressor.

• Incubation:

  • Loosely cap the tubes and place them in a water bath or incubator at 40-50°C for a defined period (e.g., 24 hours). The "Oxidative" sample can often be kept at room temperature.

  • The goal is to achieve 5-20% degradation, so time and temperature may need to be optimized.[8]

• Sample Analysis:

  • After incubation, cool the samples to room temperature.

  • Neutralize the "Acid" and "Base" samples with NaOH and HCl, respectively.

  • Dilute all samples (including the "Control") with the mobile phase to a suitable concentration for LC-MS/MS analysis.

  • Analyze the samples using a validated or proposed LC-MS/MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Calculate the percentage of degradation by comparing the peak area of the parent TOA-d6 in the stressed samples to the control.

  • Investigate the mass-to-charge ratio (m/z) of any new peaks to identify potential degradation products.

Mandatory Visualizations

Caption: pH-dependent equilibrium of Trioctylamine-d6.

Caption: Experimental workflow for a forced degradation study.

Caption: Potential degradation pathways of Trioctylamine-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Trioctylamine (TOA) - Top Chemical Supplier | LYZhongdaChem [lyzhongdachem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. biopharminternational.com [biopharminternational.com]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. acdlabs.com [acdlabs.com]

reducing background noise in Trioctylamine-d6 detection

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize background noise and overcome common challenges encountered during the detection of Trioctylamine-d6 in your LC-MS experiments.

Troubleshooting Guides

High background noise can significantly impact the sensitivity and accuracy of your mass spectrometric analysis. This section provides a step-by-step guide to identifying and resolving common sources of background noise.

Issue 1: High, Consistent Background Noise Across the Entire Chromatogram

Possible Causes:

• Contaminated mobile phase or solvents.[1]

• Contamination within the LC system (e.g., tubing, autosampler).[2]

• Contamination within the mass spectrometer (e.g., ion source).[2]

Troubleshooting Steps:

• Prepare Fresh Mobile Phase: Use high-purity, LC-MS grade solvents to prepare a new batch of your mobile phase. Degas the freshly prepared mobile phase, for instance by sonication. If the issue persists, consider using solvents from a different batch or supplier.[1][3]

• Systematic Contamination Check:

  • Direct Infusion: To isolate the source of contamination, perform a direct infusion of your mobile phase into the mass spectrometer.

    • Low Background: If the background noise is low during direct infusion, the contamination is likely originating from the LC system.

    • High Background: If the background noise remains high, the contamination is likely within the mass spectrometer itself.

• LC System Flush: If the LC system is identified as the source, disconnect the column and flush the system with a strong solvent mixture (e.g., isopropanol:water, 50:50 v/v).

• MS Source Cleaning: If the mass spectrometer is the source, follow the manufacturer's instructions for cleaning the ion source.

Issue 2: Background Noise Increases Throughout an Injection Sequence

Possible Cause:

• Buildup of sample matrix components on the analytical column or in the ion source.[4]

Troubleshooting Steps:

• Blank Injections: Incorporate blank injections (mobile phase or extraction solvent) between your samples to wash the column and ion source.

• Improve Sample Cleanup: Enhance your sample preparation method to more effectively remove interfering matrix components prior to injection. Techniques like solid-phase extraction (SPE) can be highly effective.[5]

• Use a Guard Column: A guard column can help protect your analytical column from strongly retained matrix components, extending its life and improving performance.[6]

Issue 3: Appearance of Ghost Peaks or Carryover

Possible Cause:

• Adsorption of Trioctylamine-d6 or other sample components to the LC system or column.[2]

Troubleshooting Steps:

• Optimize Wash Solvents: Ensure your autosampler wash solution is effective at removing Trioctylamine-d6. A wash solution containing a high percentage of organic solvent and a small amount of acid (e.g., 0.1% formic acid in acetonitrile) is often effective for amines.

• Dedicated System: If Trioctylamine-d6 is used frequently as an ion-pairing reagent, consider dedicating an LC system and column to this application to prevent cross-contamination.[2][7]

Frequently Asked Questions (FAQs)

Q1: Can Trioctylamine-d6 itself be a source of background noise?

A1: Yes, impurities or degradation products within the Trioctylamine-d6 standard can contribute to background noise. It is crucial to use high-purity standards with high isotopic enrichment (≥98%) and chemical purity (>99%). Always verify the purity of a new batch of internal standards and store them correctly to prevent degradation.[8]

Q2: Why am I observing a different retention time for my analyte and Trioctylamine-d6?

A2: This phenomenon is known as the "chromatographic isotope effect." Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography. While often minor, this can become significant if it leads to differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[8]

Q3: How does the concentration of Trioctylamine-d6 as an ion-pairing agent affect my signal?

A3: As an ion-pairing agent, Trioctylamine-d6 is intended to improve the chromatography of acidic analytes. However, it can also cause signal suppression in the mass spectrometer. It is essential to use the minimum concentration necessary to achieve the desired chromatographic performance. Higher concentrations can lead to significant decreases in analyte signal intensity.[2][9]

Q4: What are the expected fragment ions of Trioctylamine-d6, and could they interfere with my analysis?

Data Presentation

Table 1: Illustrative Impact of Ion-Pairing Agent Concentration on Analyte Signal Intensity

Concentration of Trioctylamine-d6 (mM)	Analyte Signal Intensity (Arbitrary Units)	Signal Suppression (%)
0 (Control)	1,000,000	0%
1	750,000	25%
5	400,000	60%
10	150,000	85%
20	50,000	95%
Note: This is generalized data, and the actual extent of suppression will depend on the specific analyte, matrix, and instrument conditions.[9]

Table 2: Comparison of Sample Preparation Techniques for Background Reduction

Sample Preparation Technique	Relative Background Noise Level	Analyte Recovery	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	High	Good to Excellent	Simple, fast, and inexpensive.	Less effective at removing salts and phospholipids, leading to higher matrix effects.[12]
Liquid-Liquid Extraction (LLE)	Medium	Variable	Can provide cleaner extracts than PPT.	Can be labor-intensive and may have lower analyte recovery.
Solid-Phase Extraction (SPE)	Low	Excellent	Highly effective at removing interferences, providing the cleanest extracts and reducing matrix effects.	More complex and time-consuming than PPT or LLE.[13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Sample Cleanup

Objective: To remove interfering matrix components from a biological sample prior to LC-MS analysis.

Materials:

• Mixed-mode cation-exchange SPE cartridge

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• 5% Ammonium (B1175870) hydroxide (B78521) in methanol

• Sample pre-treated with Trioctylamine-d6 internal standard solution

Methodology:

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load 200 µL of the pre-treated biological sample onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove weakly bound interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

Protocol 2: LC-MS/MS Parameter Optimization for Trioctylamine-d6

Objective: To establish optimal mass spectrometry parameters for the detection of Trioctylamine-d6.

Methodology:

• Direct Infusion: Infuse a standard solution of Trioctylamine-d6 directly into the mass spectrometer to optimize source parameters.

• Ionization Mode: Use Electrospray Ionization (ESI) in positive mode.

• Precursor Ion Selection: Determine the m/z of the protonated molecule [M+H]⁺ for Trioctylamine-d6.

• Product Ion Scan: Perform a product ion scan to identify the most abundant and stable fragment ions. A common fragmentation pathway for tertiary amines is the loss of an alkyl chain.

• Multiple Reaction Monitoring (MRM): Select the most intense and specific precursor-to-product ion transition for quantification.

  • Example MRM transition for Trioctylamine-d6: Precursor Ion (e.g., m/z 360.4) -> Product Ion (e.g., m/z 142.2 or another suitable fragment).[10]

• Parameter Optimization: Optimize collision energy (CE) and declustering potential (DP) to maximize the signal intensity of the selected MRM transition.

Visualizations

Caption: Troubleshooting workflow for high background noise.

Caption: General experimental workflow for analysis using Trioctylamine-d6.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 3. echemi.com [echemi.com]
• 4. zefsci.com [zefsci.com]
• 5. scispace.com [scispace.com]
• 6. agilent.com [agilent.com]
• 7. Too Much Ion Pairing Reagents | Separation Science [sepscience.com]
• 8. benchchem.com [benchchem.com]
• 9. Effects of ion-pairing reagents on the electrospray signal suppression of sulphonated dyes and intermediates [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. mdpi.com [mdpi.com]
• 13. rsc.org [rsc.org]

Technical Support Center: Trioctylamine-d6 Carryover in Autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges with trioctylamine-d6 (B12404221) carryover in autosamplers.

Frequently Asked Questions (FAQs)

Q1: What is trioctylamine-d6 and why is it prone to carryover?

Trioctylamine-d6 is the deuterated form of trioctylamine (B72094), a tertiary amine with long alkyl chains. Its chemical structure makes it highly hydrophobic (water-insoluble) and gives it a "sticky" nature, meaning it has a tendency to adsorb to surfaces.[1][2] This adsorption is a primary cause of carryover in LC-MS systems, where residual analyte from a previous injection appears in subsequent runs.[3]

Q2: What are the common sources of trioctylamine-d6 carryover in an autosampler?

The most common sources of carryover are parts of the autosampler that come into contact with the sample.[4] These include:

• Injector Needle: Both the inner and outer surfaces of the needle can retain the analyte.[5]

• Injector Valve and Rotor Seal: Small scratches or wear on the rotor seal can trap the analyte.[6]

• Sample Loop: Adsorption can occur on the inner surface of the sample loop.

• Tubing and Fittings: Connections and tubing within the flow path can be sources of carryover.

• Vials and Septa: Improper selection of vials and septa can lead to analyte adsorption.

Q3: How can I distinguish between carryover and system contamination?

A systematic approach involving the injection of blanks can help differentiate between carryover and contamination.[6]

• Carryover: The analyte peak will be highest in the first blank injection following a high-concentration sample and will decrease in subsequent blank injections.[1]

• Contamination: A consistent peak area will be observed across multiple blank injections, suggesting that the mobile phase, wash solvent, or a system component is contaminated.[1][6]

Troubleshooting Guide

Issue: Persistent peaks of trioctylamine-d6 are observed in blank injections following the analysis of a high-concentration sample.

This guide provides a step-by-step approach to identify and resolve the source of trioctylamine-d6 carryover.

Step 1: Isolate the Source of Carryover

The first step is to determine which part of the LC-MS system is contributing to the carryover.

• Autosampler vs. Column: To isolate the autosampler, replace the analytical column with a union and inject a high-concentration sample followed by a blank. If the carryover peak persists, the autosampler is the likely source. If the peak disappears, the column is retaining the analyte.[7][8]

Step 2: Optimize the Autosampler Wash Protocol

An effective wash protocol is crucial for mitigating carryover of hydrophobic compounds like trioctylamine-d6.

• Select an Appropriate Wash Solvent: The wash solvent should be strong enough to solubilize trioctylamine-d6. Due to its hydrophobic nature, organic solvents are more effective than aqueous solutions.

  • Recommended Solvents:

    • Isopropanol (B130326) (IPA)

    • "Magic Mix": A combination of water, acetonitrile, methanol, and isopropanol (e.g., 25:25:25:25 v/v/v/v).[8]

    • Acidified Organic Solvents: Adding a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the organic wash solvent can help reduce the interaction of the basic trioctylamine with metal surfaces in the autosampler.[9]

• Increase Wash Volume and Duration: For "sticky" compounds, increasing the volume of the wash solvent and the duration of the wash cycle can significantly reduce carryover.[5]

• Utilize Multiple Wash Solvents: Some autosamplers allow for the use of multiple wash solvents. A sequence of a strong organic solvent followed by a weaker solvent can be effective.

Step 3: Inspect and Maintain Autosampler Components

Regular maintenance of the autosampler can prevent carryover issues.

• Injector Rotor Seal: Inspect for scratches or wear and replace if necessary. Worn seals are a common cause of carryover.[6]

• Injector Needle: Inspect for any visible contamination or damage.

• Tubing and Fittings: Ensure all connections are secure and that there are no dead volumes where the sample can be trapped.

Quantitative Data on Carryover Reduction

The following table, adapted from a study on a different compound with "sticky" characteristics (Granisetron HCl), illustrates the impact of wash solvent composition on carryover. While not specific to trioctylamine-d6, it demonstrates the principle of optimizing the wash solvent.

Wash Solvent Composition	Average Carryover (%)
90:10 Water:Acetonitrile	0.0035%
50:50 Water:Acetonitrile	0.0015%
100% Acetonitrile	0.0100%
90:10 Water:Methanol	0.0045%
50:50 Water:Methanol	0.0020%
100% Methanol	0.0080%

Data adapted from a study by Waters Corporation on Granisetron HCl. The optimal wash solvent for trioctylamine-d6 should be determined empirically.[5]

Experimental Protocol: Evaluating Autosampler Carryover

This protocol provides a standardized method for quantifying autosampler carryover.

Objective: To determine the percentage of carryover from a high-concentration sample of trioctylamine-d6.

Materials:

• Trioctylamine-d6 standard

• Blank solvent (e.g., mobile phase A)

• LC-MS system with the autosampler to be tested

Procedure:

• Prepare Samples:

  • High-Concentration Standard (HCS): Prepare a solution of trioctylamine-d6 at the upper limit of the expected sample concentration range.

  • Blank: Use the initial mobile phase composition or the solvent used to dissolve the standard.

• Injection Sequence:

  • Inject the blank solution three times to establish a baseline.

  • Inject the High-Concentration Standard (HCS).

  • Immediately following the HCS injection, inject the blank solution three to five times.

• Data Analysis:

  • Integrate the peak area of trioctylamine-d6 in the HCS chromatogram (Area_HCS).

  • Integrate the peak area of trioctylamine-d6 in the first blank injection following the HCS (Area_Blank1).

  • Calculate the percent carryover using the following formula: % Carryover = (Area_Blank1 / Area_HCS) * 100

• Acceptance Criteria: The acceptable level of carryover depends on the assay requirements but is often expected to be below 0.1%.

Visualizations

References

• 1. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 2. grupobiomaster.com [grupobiomaster.com]
• 3. m.youtube.com [m.youtube.com]
• 4. lcms.cz [lcms.cz]
• 5. waters.com [waters.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biotage.com [biotage.com]

Technical Support Center: Optimizing Mass Spectrometer Settings for Trioctylamine-d6

Welcome to the technical support center for the application of Trioctylamine-d6 in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on method development and to offer solutions for common challenges encountered during its use as an internal standard or ion-pairing reagent.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Trioctylamine-d6 in mass spectrometry?

A1: Trioctylamine-d6 is a versatile reagent in LC-MS analysis with two main applications:

• Internal Standard (IS): As a stable isotope-labeled (SIL) compound, it is the gold standard for quantitative bioanalysis. Its physicochemical properties are nearly identical to its non-deuterated counterpart, ensuring it co-elutes and experiences similar matrix effects. This allows for accurate correction of variations during sample preparation and ionization.[1][2]

• Ion-Pairing Reagent: In reversed-phase liquid chromatography (RP-LC), it can be added to the mobile phase to improve the retention and peak shape of acidic or anionic analytes, such as oligonucleotides. It forms a neutral ion pair with the analyte, increasing its hydrophobicity and interaction with the stationary phase.[1][2]

Q2: What is the expected precursor ion for Trioctylamine-d6 in positive electrospray ionization (ESI+)?

A2: In ESI positive mode, Trioctylamine-d6 will readily accept a proton to form the [M+H]⁺ ion. Given the molecular weight of Trioctylamine (353.68 g/mol ), and assuming a d6 labeling, the monoisotopic mass of Trioctylamine-d6 will be approximately 359.7 g/mol . Therefore, the expected precursor ion to monitor is m/z 360.4 .

Q3: How do I determine the optimal Multiple Reaction Monitoring (MRM) transitions for Trioctylamine-d6?

A3: The optimal MRM transitions (precursor ion, product ion, and collision energy) should be determined empirically by infusing a pure solution of Trioctylamine-d6 into the mass spectrometer.[3] A general protocol for this process is provided in the "Experimental Protocols" section below. The fragmentation of aliphatic amines typically involves cleavage at the C-C bond alpha to the nitrogen atom. For Trioctylamine, a likely product ion is m/z 142.2.[4]

Q4: What are common signs of Trioctylamine-d6 degradation?

A4: Degradation of Trioctylamine-d6 can be observed as a decreased response for the standard and the appearance of unexpected peaks in your chromatogram. Common degradation products for tertiary amines include the corresponding secondary amine (Dioctylamine-d4) and Trioctylamine-N-oxide.[5] To prevent degradation, store Trioctylamine-d6 in a cool, dry, and well-ventilated area, away from light and strong oxidizing agents.[5]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or Signal Suppression

Symptom: The signal for your analyte of interest is significantly lower than expected when using a mobile phase containing Trioctylamine-d6.

Possible Causes & Solutions:

• Cause: Trioctylamine-d6, being a high molecular weight and surface-active molecule, can cause ion suppression in the ESI source by competing with the analyte for ionization or by altering the droplet properties.

• Solution 1: Optimize Trioctylamine-d6 Concentration. Prepare a series of mobile phases with varying concentrations of Trioctylamine-d6 and inject a standard solution of your analyte. Monitor the signal-to-noise ratio to find the optimal concentration that provides sufficient chromatographic retention without excessive signal suppression.

• Solution 2: Improve Chromatographic Separation. Adjust the gradient, flow rate, or column chemistry to separate the analyte from the bulk of the Trioctylamine-d6 or from regions of significant matrix interference.

• Solution 3: Post-Column Infusion Experiment. To confirm Trioctylamine-d6 as the source of suppression, perform a post-column infusion experiment. This will help identify the regions of ion suppression in your chromatogram and allow you to adjust the chromatography accordingly.

Issue 2: High Background Noise

Symptom: The baseline in your chromatogram is noisy, making it difficult to integrate peaks accurately.

Possible Causes & Solutions:

• Cause 1: Contaminated Solvents or Reagents. Impurities in solvents (water, acetonitrile, methanol) or additives (formic acid) can be a major source of background noise.[5]

  • Solution: Use high-purity, LC-MS grade solvents and reagents. Prepare fresh mobile phases daily.

• Cause 2: Leachables from Labware. Plasticizers, such as phthalates, can leach from plastic containers, pipette tips, and vial caps, contributing to background signals.[5]

  • Solution: Use polypropylene (B1209903) or glass labware whenever possible. Perform blank injections with your extraction solvent to check for contamination from your consumables.

• Cause 3: System Contamination. The LC-MS system itself can accumulate contaminants over time.[5]

  • Solution: Flush the entire LC system (with the column removed) with a strong solvent wash, such as a mixture of isopropanol, methanol, acetonitrile, and water.

Issue 3: Poor Reproducibility and Accuracy in Quantitative Assays

Symptom: Inconsistent results for your quality control (QC) samples and a calibration curve with poor linearity (r² < 0.99).

Possible Causes & Solutions:

• Cause 1: Inconsistent Sample Preparation. Variability in sample extraction can lead to poor reproducibility.

  • Solution: Ensure that the internal standard (Trioctylamine-d6) is added to all samples, standards, and QCs at the same concentration and at the earliest stage of the sample preparation process. This allows it to compensate for variability in extraction recovery.

• Cause 2: Matrix Effects. Differential ion suppression or enhancement between your calibration standards (prepared in a clean matrix) and your study samples can lead to inaccurate results.

  • Solution: The use of a stable isotope-labeled internal standard like Trioctylamine-d6 is the most effective way to compensate for matrix effects, as it will experience the same degree of suppression or enhancement as the analyte.[1]

• Cause 3: Carryover. The analyte or Trioctylamine-d6 may be carried over from one injection to the next, affecting the accuracy of subsequent measurements.

  • Solution: Optimize the needle wash solvent and increase the wash time. Inject a blank sample after a high-concentration sample to check for carryover.

Experimental Protocols

Protocol 1: Empirical Determination of MRM Transitions for Trioctylamine-d6

This protocol outlines the steps to determine the optimal precursor and product ions, as well as the collision energy (CE) for Trioctylamine-d6.

• Prepare a Tuning Solution: Prepare a 100-500 ng/mL solution of Trioctylamine-d6 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the Solution: Infuse the tuning solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Acquire a Q1 Scan: In positive ionization mode, perform a Q1 scan to find the precursor ion. The most abundant ion should be the [M+H]⁺ ion at approximately m/z 360.4.

• Acquire a Product Ion Scan: Set the mass spectrometer to fragment the precursor ion (m/z 360.4) and perform a product ion scan across a relevant mass range (e.g., m/z 50-370).

• Identify Product Ions: Identify the most abundant and stable product ions. For aliphatic amines, look for fragments resulting from the cleavage of the C-C bond alpha to the nitrogen.

• Optimize Collision Energy: For each promising product ion, perform a collision energy optimization experiment. This involves ramping the collision energy over a range (e.g., 5-50 eV) and monitoring the intensity of the product ion. The CE that produces the highest intensity should be selected.

• Select MRM Transitions: Choose the one or two most intense and specific product ions to create your MRM transitions.

Protocol 2: Sample Preparation using Protein Precipitation (PPT)

This is a rapid and simple method for high-throughput analysis.[3]

• Sample Aliquoting: Pipette 50 µL of the biological sample (e.g., plasma, serum) into a microcentrifuge tube.

• Internal Standard Addition: Add 150 µL of the working internal standard solution (Trioctylamine-d6 in acetonitrile).

• Precipitation: Vortex the mixture for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

Quantitative Data Summary

The following tables provide suggested starting parameters and expected performance for a quantitative method using Trioctylamine-d6 as an internal standard. These parameters should be optimized for your specific analyte and instrumentation.

Table 1: Suggested Starting LC-MS/MS Parameters

Parameter	Recommended Condition
LC Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)[3][4]
Mobile Phase A	0.1% Formic acid in water[3][4]
Mobile Phase B	0.1% Formic acid in acetonitrile[3][4]
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate[3][4]
Flow Rate	0.4 mL/min[3][4]
Injection Volume	5 µL[3][4]
Ionization Mode	Electrospray Ionization (ESI), Positive[3][4]
Scan Type	Multiple Reaction Monitoring (MRM)[3]
Capillary Voltage	3.0 kV[3]
Source Temperature	150°C[3]
Desolvation Temperature	400°C[3]
MRM Transition (Analyte)	Empirically Determined
MRM Transition (Trioctylamine-d6)	Q1: 360.4 -> Q3: [Product Ion] (Empirically Determined)[3]

Table 2: Typical Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	> 0.99
Intra-day Precision (%CV)	< 15% (< 20% at LLOQ)
Inter-day Precision (%CV)	< 15% (< 20% at LLOQ)
Accuracy (%RE)	Within ±15% (±20% at LLOQ)
Matrix Effect	CV of IS-normalized matrix factor < 15%
Extraction Recovery	Consistent, precise, and reproducible

Visualizations

Caption: A typical workflow for quantitative bioanalysis using Trioctylamine-d6 as an internal standard.

Caption: Troubleshooting logic for addressing poor signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Performance Showdown: A Comparative Guide to Trioctylamine-d6 and Other Deuterated Amine Standards

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of analytes in complex biological matrices is a critical requirement for success. In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of a stable isotope-labeled (SIL) internal standard is widely regarded as the gold standard for achieving robust and reproducible results.[1][2][3]

This guide provides an objective comparison of Trioctylamine-d6, a deuterated long-chain tertiary amine, with other classes of internal standards. The principles, performance characteristics, and protocols discussed are broadly applicable to the selection and use of deuterated amine standards in quantitative analysis.

The Critical Role of Deuterated Internal Standards

An internal standard (IS) is a compound of a known concentration added to samples to correct for variability throughout the analytical process.[4][5] Deuterated standards, where one or more hydrogen atoms are replaced by their stable heavy isotope, deuterium (B1214612), are considered the ideal choice.[2][6] This is because they are chemically and physically almost identical to the analyte, ensuring they behave similarly during sample extraction, chromatography, and ionization.[1][7] However, their difference in mass allows them to be distinguished by the mass spectrometer, enabling precise correction for matrix effects and other sources of error.[6][7]

Performance Comparison: Deuterated vs. Alternative Internal Standards

The choice of internal standard can significantly impact assay performance. While deuterated standards like Trioctylamine-d6 are a first choice, other stable isotope-labeled standards or structural analogs are also used, each with distinct advantages and disadvantages.[4]

• Deuterated Standards (e.g., Trioctylamine-d6): These standards offer excellent performance by closely mimicking the analyte. They co-elute chromatographically and experience the same ionization suppression or enhancement, which allows for highly accurate and precise quantification.[8] While generally robust, potential issues include slight shifts in chromatographic retention time (isotope effect) and, in rare cases, the exchange of deuterium for hydrogen if the label is placed on a chemically unstable position.[4][9][10]

• ¹³C or ¹⁵N-Labeled Standards: Often considered a "second generation" of SIL-IS, these standards are labeled with heavy carbon or nitrogen isotopes.[9] They do not exhibit chromatographic shifts relative to the analyte and are not at risk of back-exchange.[4] This makes them exceptionally stable and the best possible mimic of the analyte. Their primary drawback is a typically higher cost of synthesis.[9]

• Structural Analogs: These are non-isotopically labeled molecules that are chemically similar to the analyte. While inexpensive, their physicochemical properties are not identical. This can lead to differences in extraction recovery and chromatographic behavior, and they may not effectively compensate for matrix effects, potentially compromising data quality.[4]

Comparative Data Summary

The following table summarizes the key performance characteristics of different internal standard types.

Performance Parameter	Trioctylamine-d6 (Deuterated IS)	¹³C / ¹⁵N-Labeled IS	Structural Analog IS
Compensation for Matrix Effects	Excellent	Excellent	Poor to Moderate
Chromatographic Co-elution	Very Good (potential for minor isotope effect)[4][10]	Excellent (identical retention)	Poor to Good (often separates)
Extraction Recovery Mimicry	Excellent	Excellent	Moderate
Risk of Isotopic Instability	Low (if deuterium is on a non-exchangeable carbon)[6][9]	Negligible	Not Applicable
Overall Accuracy & Precision	High to Excellent[4]	Excellent	Moderate to Good
Relative Cost	Moderate	High[9]	Low

Experimental Protocols

A robust analytical method is crucial for reliable data. The following is a representative protocol for the quantification of an analyte (e.g., Trioctylamine) in a biological matrix using Trioctylamine-d6 as an internal standard.

Protocol: Quantification in Human Plasma via Protein Precipitation LC-MS/MS

This method is a common, straightforward approach for cleaning up plasma samples before analysis.[1]

1. Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Prepare by dissolving the reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock of Trioctylamine-d6 in methanol.[2]

• Working Solutions: Prepare working standard solutions by serially diluting the analyte stock solution. Prepare a working internal standard solution at a constant concentration (e.g., 50 ng/mL) in acetonitrile (B52724).[2][8]

2. Sample Preparation

• Aliquot 100 µL of the plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.[1]

• Add 20 µL of the Trioctylamine-d6 internal standard working solution to each tube.[8]

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.[8]

• Vortex the samples vigorously for 1 minute to ensure thorough mixing.[8]

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.[8]

• Carefully transfer the supernatant to a clean HPLC vial for analysis.[8]

3. LC-MS/MS Analysis

• LC System: UHPLC or HPLC system.[1]

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[8][11]

• Mobile Phase A: 0.1% Formic Acid in Water.[11]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[11]

• Flow Rate: 0.4 mL/min.[11]

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a re-equilibration period.[8]

• Injection Volume: 5 µL.[11]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).[11]

• Detection: Multiple Reaction Monitoring (MRM). Transitions must be optimized for the specific analyte and Trioctylamine-d6.[7][11]

Visualized Workflows and Principles

Diagrams created using Graphviz illustrate the experimental process and the fundamental principle of using a deuterated internal standard.

A typical LC-MS/MS experimental workflow for quantitative bioanalysis.

The principle of using a deuterated internal standard to correct for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

The Analyst's Compass: Navigating Internal Standard Selection Beyond Trioctylamine-d6

In the landscape of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the internal standard is the cornerstone of accuracy and precision. For the analysis of tertiary amines like trioctylamine (B72094), the deuterated analog, Trioctylamine-d6, is often the go-to choice, embodying the "gold standard" of stable isotope-labeled internal standards (SIL-IS).[1][2][3] Its near-identical physicochemical properties to the analyte ensure it faithfully tracks and corrects for variability during sample preparation, chromatography, and ionization.[4][5] However, the practicalities of availability, cost, or the need to analyze multiple analogous compounds can necessitate the exploration of alternatives.

This guide provides a comprehensive comparison of Trioctylamine-d6 with potential non-labeled structural analog alternatives. While specific, direct comparative studies on the performance of Trioctylamine-d6 against these alternatives are not widely published, this guide leverages established principles of bioanalytical method validation and representative data to offer a clear performance showdown.[6][7][8]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The choice of an internal standard profoundly impacts the quality of analytical data. A SIL-IS like Trioctylamine-d6 is anticipated to co-elute with the analyte, experiencing the same matrix effects and extraction efficiencies, thus providing the most accurate correction.[4][6] Structural analogs, while similar, may exhibit different chromatographic behavior and susceptibility to matrix effects, which can compromise data accuracy.[5][9]

The following table summarizes the expected performance characteristics based on representative data for a deuterated internal standard versus a structural analog.[6]

Performance Parameter	Trioctylamine-d6 (Deuterated IS - Representative Data)	Structural Analog IS (e.g., TEHA, Alamine 336 - Representative Data)	Rationale for Performance Difference
Accuracy (% Bias)	± 5%	± 15%	The SIL-IS co-elutes and experiences identical matrix effects as the analyte, leading to more effective normalization. Structural analogs may have different retention times and be subject to different degrees of ion suppression or enhancement.[5]
Precision (%RSD)	< 5%	< 15%	By tracking the analyte more closely through the analytical process, the SIL-IS provides better correction for variability, resulting in lower relative standard deviation.[6]
Matrix Effect (%CV)	< 5%	10 - 20%	The near-identical chemical nature of the SIL-IS ensures it is affected by the sample matrix in the same way as the analyte. Structural differences in analogs can lead to differential matrix effects.[4]
Extraction Recovery (%CV)	< 3%	5 - 15%	Minor differences in polarity and solubility of structural analogs can lead to variability in extraction efficiency compared to the analyte. The SIL-IS behaves almost identically to the analyte during extraction.[5]
Linearity (R²)	> 0.995	> 0.990	Both are expected to show good linearity, but the superior normalization provided by the SIL-IS typically results in a slightly better correlation coefficient.[2]

Note: This data is representative and intended for illustrative purposes. Actual performance will vary depending on the specific analyte, matrix, and analytical method.[6]

Promising Alternatives to Trioctylamine-d6

When Trioctylamine-d6 is not a viable option, structurally similar tertiary amines can be considered. The ideal structural analog should possess a close structural resemblance, similar polarity, and ionization efficiency to the analyte.[9] Two potential candidates are Tris(2-ethylhexyl)amine (TEHA) and Alamine 336.

• Tris(2-ethylhexyl)amine (TEHA): As an isomer of Trioctylamine, TEHA shares the same molecular formula and weight, making it a strong candidate.[10][11][12] Its use in solvent extraction applications is similar to that of Trioctylamine.[10]

• Alamine 336: This is a commercial mixture of tri-C8,C10-alkyl amines, with trioctylamine being a primary component.[2][13][14][15][16] Its widespread use in extraction processes indicates similar chemical behavior to Trioctylamine.[13][15][16]

Compound	Chemical Formula	Molecular Weight ( g/mol )	Key Structural Feature
Trioctylamine (Analyte)	C₂₄H₅₁N	353.67	Straight-chain tertiary amine
Trioctylamine-d6 (SIL-IS)	C₂₄H₄₅D₆N	~359.71	Deuterated analog of the analyte
Tris(2-ethylhexyl)amine (TEHA)	C₂₄H₅₁N	353.68	Branched-chain isomer of the analyte[11]
Alamine 336	Mixture of C₈-C₁₀ tertiary amines	Variable	Mixture containing trioctylamine and related tertiary amines[2]

Experimental Protocols

A robust bioanalytical method is essential for the reliable quantification of analytes. The following are generalized protocols for sample preparation and LC-MS/MS analysis that can be adapted for Trioctylamine using Trioctylamine-d6 or a structural analog as an internal standard.[17]

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for sample clean-up in bioanalysis.[6][17]

• Aliquoting: Aliquot 100 µL of the plasma sample (calibrant, quality control, or unknown) into a 1.5 mL microcentrifuge tube.[6]

• Internal Standard Spiking: Add 20 µL of the internal standard working solution (e.g., 50 ng/mL Trioctylamine-d6 or a suitable concentration of the structural analog) to each tube.[2]

• Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.[2]

• Vortexing: Vortex the samples vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at ≥10,000 x g for 10 minutes to pellet the precipitated proteins.[17]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical starting conditions for the analysis of Trioctylamine and its internal standard. Optimization is crucial for achieving the desired chromatographic separation and sensitivity.

• LC Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B to ensure separation from matrix components and elution of the analyte and internal standard.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for the analyte and internal standard must be determined by direct infusion.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams outline the experimental workflow and the logic behind using a stable isotope-labeled internal standard.

Caption: A generalized experimental workflow for quantitative bioanalysis using an internal standard.

Caption: Logical diagram illustrating how a SIL-IS corrects for analytical variability to ensure accurate quantification.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]
• 9. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Tris(2-ethylhexyl)amine | CymitQuimica [cymitquimica.com]
• 12. TRIS(2-ETHYLHEXYL)AMINE | 1860-26-0 [chemicalbook.com]
• 13. The solvent extraction and stripping process using Alamine 336 with a case study of uranium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. eujournal.org [eujournal.org]
• 16. sphinxsai.com [sphinxsai.com]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to Deuterated Tertiary Amines: Trioctylamine-d6 and Trihexylamine-d39

For researchers, scientists, and drug development professionals utilizing mass spectrometry-based quantitative analysis, the selection of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides a detailed comparison of two deuterated tertiary amines, Trioctylamine-d6 and Trihexylamine-d39, intended to serve as internal standards.

Note on Data Availability: Publicly available experimental data for Trihexylamine-d39 is limited. Consequently, this guide will compare Trioctylamine-d6 with its non-deuterated counterpart, Trihexylamine, and extrapolate the expected properties and applications of Trihexylamine-d39 based on established principles of isotopic labeling.

Physicochemical Properties

The key difference between a deuterated compound and its non-deuterated analog is the increased molecular weight due to the replacement of hydrogen atoms with deuterium. This mass difference is essential for their differentiation in mass spectrometry, while their chemical properties remain nearly identical, ensuring they behave similarly during sample preparation and analysis.

Property	Trioctylamine-d6 (Predicted)	Trihexylamine (Non-deuterated)	Trihexylamine-d39 (Predicted)	References
Molecular Formula	C₂₄H₄₅D₆N	C₁₈H₃₉N	C₁₈D₃₉N	[1][2]
Molecular Weight	~359.78 g/mol	269.51 g/mol	~308.75 g/mol	[1][3]
Appearance	Colorless to pale yellow liquid	Colorless to pale yellow liquid	Colorless to pale yellow liquid	[1][4]
Boiling Point	Similar to Trioctylamine (B72094)	150-159 °C @ 12 mmHg	Similar to Trihexylamine	[3]
Density	Similar to Trioctylamine	0.794 g/mL at 25 °C	Slightly higher than Trihexylamine	[3]
Water Solubility	Very low	Slightly miscible	Slightly miscible	[5]

Applications in Research and Drug Development

The primary application for both Trioctylamine-d6 and the hypothetical Trihexylamine-d39 is as internal standards in quantitative mass spectrometry assays, such as liquid chromatography-mass spectrometry (LC-MS).[1] Their deuteration allows them to be distinguished from the non-labeled analyte while exhibiting nearly identical chemical behavior during sample extraction, derivatization, and chromatographic separation.

Application Area	Trioctylamine-d6	Trihexylamine-d39 (Predicted)	References
Internal Standard	Used for the quantification of Trioctylamine or structurally related compounds in various matrices.	Would be used for the quantification of Trihexylamine or other compounds with similar structures and retention times.	[1]
Pharmacokinetic Studies	Can be used as an internal standard for quantifying drugs or metabolites containing a trioctylamine moiety.	Could be employed as an internal standard in pharmacokinetic studies of drugs that are structurally similar to Trihexylamine.	[1]
Metabolic Profiling	Useful for the accurate measurement of endogenous compounds that are structurally analogous to trioctylamine.	Could be a valuable tool for metabolic profiling studies focusing on metabolites with similar chemical properties to Trihexylamine.	[1]
Extraction Monitoring	Can be spiked into a sample to monitor the efficiency of extraction processes that utilize Trioctylamine.	Could be used to assess the recovery and efficiency of extraction methods for Trihexylamine and related analytes.	[1]

The non-deuterated forms, Trioctylamine and Trihexylamine, are also used as extractants in various industrial and laboratory settings, including the extraction of organic acids and metals.[1]

Experimental Protocols

A generalized experimental workflow for the use of Trioctylamine-d6 or Trihexylamine-d39 as an internal standard in an LC-MS/MS analysis is outlined below.

General Protocol for Use as an Internal Standard in LC-MS/MS

• Preparation of Stock Solutions: Prepare individual stock solutions of the non-deuterated analyte (Trioctylamine or Trihexylamine) and the deuterated internal standard (Trioctylamine-d6 or Trihexylamine-d39) in a suitable organic solvent (e.g., methanol, acetonitrile).

• Preparation of Calibration Curve Standards: Create a series of calibration standards by spiking a blank matrix (e.g., plasma, urine) with known concentrations of the analyte. A constant, known concentration of the internal standard is added to each calibration standard.

• Sample Preparation: Add the same constant concentration of the internal standard to all unknown samples.

• Extraction: Perform an extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• LC-MS/MS Analysis: Inject the extracted samples onto an appropriate liquid chromatography column for separation. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Quantification: The concentration of the analyte in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration curve.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship for Selection

The choice between Trioctylamine-d6 and Trihexylamine-d39 as an internal standard is primarily dictated by the analyte being quantified. The ideal internal standard is a stable isotope-labeled version of the analyte itself.

Caption: Decision logic for selecting an appropriate deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Trihexylamine | C18H39N | CID 66022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 三己胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. CAS 102-86-3: Trihexylamine | CymitQuimica [cymitquimica.com]
• 5. TRI-N-HEXYLAMINE | 102-86-3 [chemicalbook.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Trioctylamine-d6 Validation

In the landscape of drug discovery and development, the precise and reliable quantification of analytes in biological matrices is a critical cornerstone. For researchers, scientists, and drug development professionals, the choice of an internal standard in liquid chromatography-mass spectrometry (LC-MS) bioanalysis is a decision that profoundly impacts data quality. This guide provides an objective comparison of bioanalytical method validation using Trioctylamine-d6, a deuterated stable isotope-labeled internal standard (SIL-IS), against a structural analog internal standard.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative bioanalysis.[1] By replacing hydrogen atoms with deuterium, Trioctylamine-d6 becomes chemically almost identical to the analyte, Trioctylamine, but distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.[2] This near-identical physicochemical behavior ensures that it co-elutes with the analyte and experiences the same matrix effects, leading to more accurate and precise quantification.[1]

Performance Showdown: Trioctylamine-d6 vs. a Structural Analog

To illustrate the performance advantages of a deuterated internal standard, the following tables summarize representative validation data for the quantification of a hypothetical analyte structurally similar to Trioctylamine, using either Trioctylamine-d6 or a structural analog as the internal standard.

Table 1: Comparison of Key Validation Parameters

Validation Parameter	Trioctylamine-d6 (SIL-IS)	Structural Analog IS	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.995	≥ 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15% (± 20% at LLOQ)
Precision (% CV)	< 5%	< 10%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (% CV of IS-Normalized Matrix Factor)	< 8%	< 15%	≤ 15%
Recovery (%)	Consistent across concentrations	May show variability	Consistent and reproducible

Note: The data presented in this table is illustrative and representative of the expected performance differences between a deuterated internal standard and a structural analog.

Table 2: Illustrative Quality Control Sample Performance

QC Level	Concentration (ng/mL)	Accuracy (% Bias) with Trioctylamine-d6	Precision (% CV) with Trioctylamine-d6	Accuracy (% Bias) with Structural Analog IS	Precision (% CV) with Structural Analog IS
LLOQ	1	2.5	4.8	12.1	9.5
Low	3	1.8	3.5	8.7	7.2
Medium	50	-0.5	2.1	5.4	6.1
High	800	-1.2	1.9	-6.8	5.8

LLOQ: Lower Limit of Quantification

Experimental Protocols

The following are detailed methodologies for key experiments performed during the validation of a bioanalytical method.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and Trioctylamine-d6 in a suitable organic solvent (e.g., methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of methanol (B129727) and water to create calibration standards.

• Internal Standard Working Solution: Dilute the Trioctylamine-d6 stock solution to a fixed concentration (e.g., 100 ng/mL) with acetonitrile.[3]

Sample Preparation (Protein Precipitation)

Protein precipitation is a common and rapid method for sample cleanup in bioanalysis.[4]

• To 50 µL of the biological sample (e.g., plasma), add 150 µL of the internal standard working solution (Trioctylamine-d6 in acetonitrile).

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative)

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[4]

  • Mobile Phase A: 0.1% Formic acid in water.[4]

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.[4]

  • Flow Rate: 0.4 mL/min.[4]

  • Gradient: A suitable gradient to achieve separation of the analyte and internal standard.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[4]

  • Scan Type: Multiple Reaction Monitoring (MRM).[4]

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and Trioctylamine-d6 must be optimized.

Visualizing the Workflow

The following diagrams illustrate the logical relationships in bioanalytical method validation and a typical experimental workflow.

Bioanalytical method validation workflow.

Correction principle using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Proposed Framework for Inter-Laboratory Comparison of Analytical Methods Using Trioctylamine-d6

Introduction

Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine, is a valuable tool for researchers, scientists, and drug development professionals.[1] Its primary application is as a stable isotope-labeled internal standard (SIL-IS) in quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[2][3] The use of a SIL-IS is considered the gold standard in bioanalysis as it corrects for variability in sample preparation and matrix effects, leading to improved accuracy and precision.[3][4]

Despite its utility, a review of publicly available literature reveals a notable absence of formal inter-laboratory comparison (ILC) studies or proficiency tests (PTs) specifically focused on methods utilizing Trioctylamine-d6.[5] Such studies are crucial for evaluating and ensuring the reliability and accuracy of analytical methods across different laboratories.[5]

This guide, therefore, presents a proposed framework for an inter-laboratory comparison for the quantitative analysis of Trioctylamine-d6. It provides a detailed experimental protocol, hypothetical performance data, and visualizations to serve as a comprehensive resource for laboratories wishing to validate their methods and participate in future proficiency testing.

Data Presentation: Hypothetical Inter-laboratory Comparison Results

To illustrate how data from an ILC could be evaluated, the following table summarizes hypothetical results from ten laboratories tasked with quantifying a proficiency test sample of Trioctylamine-d6. The assigned value (true concentration) is 50.0 ng/mL. Laboratory performance is assessed using a Z-score, which measures the deviation of an individual result from the consensus value.[5] A Z-score between -2 and +2 is typically considered a satisfactory performance.[5]

Laboratory ID	Reported Concentration (ng/mL)	Deviation from Assigned Value (%)	Z-Score	Performance
Lab-01	49.5	-1.0%	-0.5	Satisfactory
Lab-02	51.2	+2.4%	+1.2	Satisfactory
Lab-03	47.8	-4.4%	-2.2	Unsatisfactory
Lab-04	50.1	+0.2%	+0.1	Satisfactory
Lab-05	48.9	-2.2%	-1.1	Satisfactory
Lab-06	52.5	+5.0%	+2.5	Unsatisfactory
Lab-07	49.8	-0.4%	-0.2	Satisfactory
Lab-08	48.5	-3.0%	-1.5	Satisfactory
Lab-09	50.5	+1.0%	+0.5	Satisfactory
Lab-10	49.1	-1.8%	-0.9	Satisfactory

Note: The Z-scores are calculated for illustrative purposes based on a hypothetical standard deviation for proficiency assessment.

Experimental Protocols

A highly sensitive and selective Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is proposed for the analysis of Trioctylamine-d6.[5] The following protocol describes the sample preparation using liquid-liquid extraction (LLE) and the instrumental analysis conditions.

Materials and Reagents

• Trioctylamine-d6 reference standard

• Blank matrix (e.g., human plasma, buffered solution)

• Methyl tert-butyl ether (MTBE), LC-MS grade

• Ammonium (B1175870) hydroxide (B78521) solution (5%)

• Acetonitrile, LC-MS grade

• Water, LC-MS grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is effective for achieving clean extracts from a biological matrix.[6]

• Prepare the proficiency test sample by spiking a known concentration of Trioctylamine-d6 into the blank matrix.[5]

• Pipette 200 µL of the sample into a microcentrifuge tube.[5]

• Add 50 µL of 5% ammonium hydroxide solution to basify the sample.[5]

• Add 1 mL of MTBE to the tube.[5]

• Vortex mix for 5 minutes to ensure thorough extraction.[5]

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.[5]

• Carefully transfer the upper organic layer (MTBE) to a new tube.[5]

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.[5]

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 Acetonitrile:Water with 0.1% Formic Acid).[5]

• Vortex briefly and transfer the solution to an HPLC vial for analysis.[5]

LC-MS/MS Instrumental Analysis

The following are suggested starting conditions that should be optimized for the specific instrumentation used.[5][6]

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[5]

  • Mobile Phase A: 0.1% Formic Acid in Water.[5]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[5]

  • Flow Rate: 0.4 mL/min.[5]

  • Gradient: Start at 20% B, increase to 95% B over 3 minutes, hold for 1 minute, then return to initial conditions and equilibrate for 2 minutes.[5]

  • Injection Volume: 5 µL.[5]

  • Column Temperature: 40°C.[5]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[5]

  • Multiple Reaction Monitoring (MRM) Transitions: A hypothetical transition for Trioctylamine-d6 (assuming a molecular weight of ~359.7 g/mol for C₂₄H₄₅D₆N) could be:

    • Precursor Ion (Q1) m/z 359.7 → Product Ion (Q3) m/z 258.3. [5]

  • Note: The exact m/z values, collision energy, and other MS parameters must be optimized empirically on the specific instrument used.[5]

Mandatory Visualization

Caption: Proposed workflow for an inter-laboratory comparison study of Trioctylamine-d6.

Caption: Logic of using a deuterated internal standard to correct for analytical variability.

Caption: Potential degradation pathways of Trioctylamine that may apply to Trioctylamine-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Gold Standard of Bioanalysis: Trioctylamine-d6 as a High-Precision Internal Standard

A comparative guide for researchers, scientists, and drug development professionals on the accuracy and precision of Trioctylamine-d6 in quantitative analysis.

In the landscape of modern analytical chemistry, particularly within the realms of pharmaceutical development and bioanalysis, the demand for unerring accuracy and precision is paramount. The use of internal standards in liquid chromatography-mass spectrometry (LC-MS) is a fundamental practice to ensure the reliability of quantitative data. Among the various types of internal standards, stable isotope-labeled (SIL) compounds, such as Trioctylamine-d6, have emerged as the gold standard. This guide provides an objective comparison of Trioctylamine-d6's performance with alternative internal standards, supported by representative experimental data and detailed methodologies, to underscore its superiority in achieving robust and dependable analytical results.

The Critical Role of Internal Standards

Internal standards are indispensable for correcting variability throughout the entire analytical workflow, from sample preparation to instrumental analysis.[1] By adding a known concentration of an internal standard to all samples, calibrators, and quality controls, analysts can effectively normalize for a variety of potential errors, including:

• Variations in sample extraction and recovery: The efficiency of extracting an analyte from a complex biological matrix can fluctuate between samples.

• Matrix effects: Co-eluting endogenous components in the sample matrix can suppress or enhance the ionization of the analyte in the mass spectrometer, leading to inaccurate quantification.

• Instrumental variability: Minor fluctuations in injection volume, ionization efficiency, and detector response can introduce imprecision.

An ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible to experience and, therefore, correct for these variations effectively.[2]

Trioctylamine-d6: The Superior Choice

Trioctylamine-d6 is a deuterated form of Trioctylamine, a long-chain tertiary amine. In a deuterated internal standard, one or more hydrogen atoms are replaced by their stable, heavier isotope, deuterium.[2] This subtle change in mass allows the internal standard to be distinguished from the analyte by the mass spectrometer, while its chemical and physical properties remain virtually identical.[3]

The key advantages of using Trioctylamine-d6 over other types of internal standards, such as non-labeled Trioctylamine or structural analogs (compounds with a similar but not identical chemical structure), are significant:

• Co-elution with the Analyte: Due to its near-identical chemical nature, Trioctylamine-d6 co-elutes with the unlabeled analyte during chromatography. This ensures that both compounds experience the same matrix effects at the same time, allowing for highly effective correction.[4]

• Similar Extraction Recovery and Ionization Response: The chemical similarity between Trioctylamine-d6 and the analyte ensures that they behave almost identically during sample preparation and ionization in the mass spectrometer.

• Improved Accuracy and Precision: The effective normalization for various sources of error results in demonstrably superior accuracy and precision in the final quantitative data.[5]

Performance Comparison: Deuterated vs. Structural Analogue Internal Standards

While specific, direct comparative studies on Trioctylamine-d6 are not widely available in published literature, the performance benefits of using deuterated internal standards over structural analogues have been well-documented for other complex molecules. This representative data provides a strong indication of the expected performance of Trioctylamine-d6.

A study by Stokvis, Rosing, and Beijnen (2005) provides a clear example of the enhanced performance achieved with a SIL internal standard compared to a structural analogue for the quantification of the anticancer agent Kahalalide F.[5]

Internal Standard Type	Mean Bias (%)	Standard Deviation (%)
Structural Analogue	96.8	8.6
Deuterated (SIL)	100.3	7.6
Representative data from Stokvis, Rosing, and Beijnen (2005) for the analysis of Kahalalide F.[5]

The data clearly shows that the deuterated internal standard resulted in a mean bias closer to the ideal 100% and a lower standard deviation, indicating a significant improvement in both accuracy and precision.[5]

Analyte	Internal Standard Type	Matrix	Accuracy (%)	Precision (%CV)	Reference
Sirolimus	Deuterated (SIR-d3)	Whole Blood	Not Specified	2.7% - 5.7%
Sirolimus	Structural Analogue	Whole Blood	Not Specified	7.6% - 9.7%	[2]
Kahalalide F	Deuterated (SIL)	Not Specified	100.3%	7.6%	[2]
Kahalalide F	Structural Analogue	Not Specified	96.8%	8.6%
This table presents a summary of representative data from various studies to illustrate the performance difference between deuterated and structural analogue internal standards.

Experimental Protocols

To illustrate the practical application of Trioctylamine-d6 as an internal standard, the following section provides a generalized experimental protocol for the quantification of an analyte (e.g., Trioctylamine) in a biological matrix using LC-MS/MS.

Preparation of Standard and Sample Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve the analyte (e.g., Trioctylamine) and the internal standard (Trioctylamine-d6) in a suitable organic solvent (e.g., methanol) to prepare individual stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of the analyte by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol (B129727) and water.

• Internal Standard Working Solution:

  • Prepare a working solution of Trioctylamine-d6 at a fixed concentration (e.g., 50 ng/mL) in a solvent suitable for sample preparation (e.g., acetonitrile).

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma), add 20 µL of the Trioctylamine-d6 internal standard working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Injection Volume: 5 µL.

Mass Spectrometry (MS)

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and Trioctylamine-d6.

Visualizing the Workflow and Rationale

The following diagrams illustrate the logical workflow of a bioanalytical method using a deuterated internal standard and the principle of how it corrects for analytical variability.

Bioanalytical workflow using a deuterated internal standard.

Correction of variability with a deuterated internal standard.

Conclusion

For high-stakes quantitative assays in drug development and other scientific research, the use of a deuterated internal standard like Trioctylamine-d6 is not merely a recommendation but a critical component for generating robust, reliable, and defensible data. While alternatives exist, the superior performance of stable isotope-labeled internal standards in mitigating matrix effects and improving accuracy and precision is unparalleled. The representative data and protocols provided in this guide underscore the importance of this approach for researchers who demand the highest quality in their analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]

Performance Showdown: A Comparative Guide to Internal Standards for Amiodarone Quantification

In the landscape of bioanalysis, the precision and accuracy of quantitative methods are paramount for reliable therapeutic drug monitoring and pharmacokinetic studies. The use of an internal standard is a cornerstone of robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, correcting for variability in sample preparation and instrument response. This guide provides a detailed comparison of two different internal standards used for the quantification of the antiarrhythmic drug amiodarone (B1667116): a deuterated analog (Amiodarone-D4) and a structural analog (Flecainide).

This comparison is aimed at researchers, scientists, and drug development professionals, offering insights into the performance characteristics of different internal standard strategies, supported by experimental data from published studies.

Data Presentation: Linearity of Calibration Curves

The linearity of a calibration curve is a critical parameter in method validation, demonstrating the proportional relationship between the concentration of the analyte and the instrument's response. The following table summarizes the performance of calibration curves for amiodarone using either a deuterated or a structural analog internal standard.

Analyte	Internal Standard	Concentration Range	Linearity (r)	Reference
Amiodarone	Amiodarone-D4	0.01 - 40.0 mg/L	> 0.999	[1]
Desethylamiodarone (B1670286)	Desethylamiodarone-D4	0.01 - 40.0 mg/L	> 0.999	[1]
Amiodarone	Flecainide	6.25 - 600 ppb	> 0.99	[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. Below are the experimental protocols for the quantification of amiodarone using the two different internal standards.

Method 1: Quantification of Amiodarone using Amiodarone-D4 as Internal Standard

This method describes a stable isotope dilution LC-MS/MS assay for the simultaneous measurement of amiodarone and its major metabolite, desethylamiodarone, in human plasma and serum.[1]

Sample Preparation:

• Amiodarone-D4 and Desethylamiodarone-D4 are used as internal standards.[1]

• Details of the extraction procedure were not specified in the abstract.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Run Time: 4.0 minutes.[1]

• Detection: Electrospray ionization tandem mass spectrometry.[1]

• Calibration: A calibration curve with 12 calibrators, measured in four replicates each, was used.[1]

Validation Parameters:

• Lower Limit of Quantification (LLOQ): 7.5 µg/L for amiodarone and 2.5 µg/L for desethylamiodarone in plasma.[1]

• Limit of Detection (LOD): 2.7 µg/L for amiodarone and 1.9 µg/L for desethylamiodarone in plasma.[1]

• Interassay Imprecision: < 8% for both amiodarone and desethylamiodarone.[1]

• Inaccuracy: < 9% for both substances.[1]

• Mean Extraction Yield: 99.6% for amiodarone and 90.2% for desethylamiodarone.[1]

Method 2: Quantification of Amiodarone using Flecainide as Internal Standard

This bioanalytical method was developed for the quantification of amiodarone in human plasma samples for bioequivalence studies.[2]

Sample Preparation:

• Flecainide is utilized as the internal standard.[2]

• The specific details of the sample preparation were not provided in the abstract.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Analysis Time: Samples were analyzed at multiple time points up to 72 hours post-dosage.[2]

• Calibration: The calibration curve was established over a concentration range of 6.25 to 600 ppb.[2]

Validation Parameters:

• The method was validated for specificity, sensitivity, linearity, precision, and accuracy, adhering to ICH M10 and EMEA guidelines.[2]

• Analytical Recovery: Optimized with a mean deviation below 5%.[2]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the quantification of amiodarone using different internal standards.

Caption: Workflow for Amiodarone Quantification.

Caption: Workflow using a structural analog.

References

• 1. Simultaneous measurement of amiodarone and desethylamiodarone in human plasma and serum by stable isotope dilution liquid chromatography-tandem mass spectrometry assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. payeshdarou.ir [payeshdarou.ir]

A Researcher's Guide to Quantitative Analysis: Evaluating Trioctylamine-d6 as an Internal Standard

In the landscape of high-sensitivity quantitative analysis, particularly in mass spectrometry-based assays for drug development and bioanalysis, the choice of an internal standard is a critical factor that dictates the reliability and accuracy of results. A stable isotope-labeled internal standard (SIL-IS) is widely regarded as the gold standard for its ability to mimic the analyte of interest throughout the analytical process. This guide provides a comprehensive comparison of Trioctylamine-d6, a deuterated internal standard, against other common approaches, supported by representative experimental data and detailed protocols.

Trioctylamine-d6 is the deuterated analogue of Trioctylamine (TOA), a tertiary amine used as an extractant for organic acids and metals.[1][2][3] By incorporating deuterium, a stable heavy isotope of hydrogen, the molecule becomes distinguishable by mass spectrometry without significantly altering its chemical and physical properties.[1][4] This near-identical behavior is crucial for correcting variations that can occur during sample preparation, chromatographic separation, and ionization—a phenomenon known as the matrix effect.[1]

Performance Comparison: The Advantage of a Deuterated Internal Standard

The primary role of Trioctylamine-d6 is to serve as an internal standard for the precise quantification of Trioctylamine or structurally similar analytes. Its performance is best understood when compared to other methods, such as using an unlabeled analogue or a different chemical compound as the standard. The limit of quantification (LOQ) is a key performance metric of the analytical method for the analyte, which is made reliable by the use of a high-quality internal standard.[1] A typical LOQ for an analyte using Trioctylamine-d6 is approximately 1 ng/mL.[1]

Table 1: Comparison of Internal Standard Approaches for Quantitative Assays

Feature	Trioctylamine-d6 (SIL-IS)	Unlabeled Trioctylamine (Analogue IS)	Tris(2-ethylhexyl)amine (TEHA) (Structural Analogue IS)
Principle	Co-elutes with the analyte and is distinguished by mass.[1][4]	Requires complete chromatographic separation from the analyte.	Requires complete chromatographic separation from the analyte.
Matrix Effect Compensation	Excellent. Experiences identical ionization suppression/enhancement as the analyte, allowing for effective normalization.[1][5]	Poor. Does not co-elute and therefore experiences different matrix effects.	Poor to Moderate. May have different elution times and ionization responses.[1]
Accuracy & Precision	High. Reliably corrects for variations in sample preparation and instrument response.[5]	Low. Susceptible to variability, leading to inaccurate results.	Moderate. Less reliable than a SIL-IS.
Impact on Analyte LOQ	Enables a robust and reliable LOQ for the analyte, typically around 1 ng/mL.[1]	May lead to a higher, less reliable LOQ due to analytical variability.	May lead to a higher, less reliable LOQ.
Deuterated Standard Availability	Commercially available.[1]	Not applicable.	Less common than Trioctylamine-d6.[1]

Experimental Protocols and Performance Data

To achieve reliable and low limits of detection, a validated experimental protocol is essential. Below is a representative protocol for the analysis of Trioctylamine in human plasma using Trioctylamine-d6 as an internal standard, followed by a general procedure for determining the method's limits of detection and quantification.

Protocol 1: Quantification of Trioctylamine in Plasma using LC-MS/MS

This protocol outlines a typical bioanalytical method using protein precipitation for sample cleanup.

1. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare stock solutions of the analyte (Trioctylamine) and the internal standard (Trioctylamine-d6) in methanol (B129727).[5][6]

• Working Standard Solutions: Prepare working solutions of the analyte by serially diluting the stock solution with a 50:50 (v/v) mixture of methanol and water.[5]

• Working Internal Standard Solution: Dilute the Trioctylamine-d6 stock solution to a fixed concentration (e.g., 100 ng/mL) in acetonitrile.[5][6]

2. Sample Preparation (Protein Precipitation):

• To 50 µL of a plasma sample (e.g., calibration standard, quality control, or unknown), add 150 µL of the working internal standard solution.[5]

• Vortex the mixture for 1 minute to precipitate proteins.[5]

• Centrifuge at 14,000 rpm for 10 minutes.[5]

• Transfer the supernatant to a clean vial or 96-well plate for analysis.[5]

3. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[1][7]

• Mobile Phase A: 0.1% Formic acid in water.[1][7]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[1][7]

• Flow Rate: 0.4 mL/min.[1][7]

• Injection Volume: 5 µL.[1][7]

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization, Positive (ESI+).[7]

• Detection: Multiple Reaction Monitoring (MRM). Hypothetical transitions should be optimized empirically.[7]

  • Trioctylamine (Analyte): e.g., m/z 354.4 → 242.3

  • Trioctylamine-d6 (IS): e.g., m/z 359.7 → 258.3[7]

Table 2: Representative Method Performance Parameters

Parameter	Typical Acceptance Criteria	Expected Performance with Trioctylamine-d6
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10	~1 ng/mL[1]
Linearity (R²)	> 0.99	> 0.995[1]
Accuracy (% Bias)	Within ±15% (±20% at LOQ)	Typically within ±5%
Precision (% CV)	≤ 15% (≤ 20% at LOQ)	Typically < 10%

Protocol 2: General Procedure for Determining LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) are determined for the analyte, not the internal standard. These values are crucial for defining the performance of the analytical method.[8]

1. Limit of Detection (LOD):

• The LOD is the lowest concentration of an analyte in a sample that can be reliably distinguished from zero.

• Method: It is commonly determined as the concentration that yields a signal-to-noise ratio (S/N) of 3.

• Procedure:

  • Analyze a series of low-concentration spiked samples.

  • Measure the height of the analyte peak and the baseline noise in the same region.

  • Calculate the S/N ratio.

  • The concentration at which S/N = 3 is the LOD.

2. Limit of Quantification (LOQ):

• The LOQ is the lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[8]

• Method: It is most often defined as the concentration that yields a signal-to-noise ratio of 10.[8] Alternatively, it can be determined based on the standard deviation of blank samples.

• Procedure:

  • Analyze a series of low-concentration spiked samples.

  • Confirm that the sample at the proposed LOQ concentration has a S/N ratio of ≥ 10.

  • Verify that the accuracy (% bias) and precision (% CV) at this concentration meet the pre-defined acceptance criteria (e.g., within ±20% and ≤20%, respectively).

Visualizing the Workflow and Principle

The following diagrams illustrate the experimental workflow and the fundamental advantage of using a deuterated internal standard for quantitative analysis.

Caption: Bioanalytical workflow using a deuterated internal standard.

Caption: Principle of analytical variability correction with a SIL-IS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. トリオクチルアミン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. d-nb.info [d-nb.info]

A Researcher's Guide to Assessing the Isotopic Purity of Trioctylamine-d6

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis, particularly within bioanalytical and drug development settings, the accuracy and reliability of internal standards are paramount. Deuterated compounds, such as Trioctylamine-d6, have become the gold standard for use as internal standards in mass spectrometry-based assays. Their chemical similarity to the analyte of interest allows for effective correction of matrix effects and variations in sample processing, leading to more precise and accurate quantification.[1][2]

This guide provides a comprehensive comparison of analytical methodologies for assessing the isotopic purity of Trioctylamine-d6 and other alternative deuterated amine internal standards. We present supporting experimental data, detailed protocols, and visual workflows to aid researchers in making informed decisions for their analytical needs.

Comparative Analysis of Isotopic Purity

The isotopic purity of a deuterated internal standard is a critical parameter that directly impacts the accuracy of quantitative assays. A higher isotopic purity minimizes the contribution of the unlabeled analyte to the internal standard signal, thereby preventing an underestimation of the analyte concentration.[1] The industry-accepted standard for deuterated internal standards is a minimum of 98% isotopic enrichment.[3][4]

Below is a comparison of the typical isotopic purity for Trioctylamine-d6 and other commercially available deuterated amine internal standards. This data is representative and may vary between different manufacturing lots. Researchers should always refer to the Certificate of Analysis provided by the supplier for lot-specific values.

Deuterated Internal Standard	Chemical Formula	Nominal Mass (Da)	Typical Isotopic Purity (%)	Primary Analytical Application
Trioctylamine-d6	C₂₄H₄₅D₆N	359.7	> 98%	Internal standard for the analysis of tertiary amines and other non-polar compounds by LC-MS.
Triethylamine-d15	C₆D₁₅N	116.2	> 99%	Internal standard for the analysis of volatile tertiary amines by GC-MS or LC-MS.
Diisopropylamine-d14	C₆HD₁₄N	115.2	> 98%	Internal standard for the analysis of secondary amines by GC-MS or LC-MS.
Aniline-d5	C₆H₂D₅N	98.1	> 99%	Internal standard for the analysis of aromatic amines by LC-MS.

Experimental Protocols for Isotopic Purity Assessment

The two primary analytical techniques for determining the isotopic purity and enrichment of deuterated compounds are Nuclear Magnetic Resonance (NMR) Spectroscopy and High-Resolution Mass Spectrometry (HRMS).[5][6]

Protocol 1: Isotopic Purity Determination by Quantitative ¹H NMR Spectroscopy

Quantitative ¹H NMR (qNMR) allows for the determination of the degree of deuteration at specific sites by quantifying the remaining proton signals.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the deuterated standard (e.g., Trioctylamine-d6) and a certified internal standard of known purity and concentration (e.g., maleic acid).

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., Chloroform-d) in a volumetric flask.

  • Transfer an aliquot of the solution to a 5 mm NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (≥400 MHz).

  • Use a standard single-pulse experiment with a 30° pulse angle to ensure full relaxation between scans.

  • Set a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to ensure complete signal recovery.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum using appropriate software (e.g., Fourier transform, phase correction, and baseline correction).

  • Integrate the residual proton signals corresponding to the labeled positions in Trioctylamine-d6 and the signal of the internal standard.

  • The percentage of deuterium (B1214612) incorporation at a specific position is calculated as: % Deuteration = (1 - (Integral of residual proton signal / Integral of reference signal)) * 100%[6]

Protocol 2: Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the relative abundance of each isotopologue (molecules that differ only in their isotopic composition).

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the deuterated standard (e.g., Trioctylamine-d6) in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL.

• LC-HRMS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Mode: Full scan from m/z 350-370.

    • Resolution: Set to a high resolution (e.g., > 60,000) to resolve isotopic peaks.

• Data Acquisition and Analysis:

  • Acquire the mass spectrum of the eluting peak corresponding to Trioctylamine-d6.

  • Identify the monoisotopic peak for each isotopic species (d0 to d6).

  • Calculate the relative abundance of each isotopologue from the mass spectrum.

  • The isotopic enrichment is calculated by dividing the sum of the intensities of the deuterated species by the sum of the intensities of all species (deuterated and non-deuterated).[3]

Visualizing the Workflow

The following diagrams illustrate the general workflows for assessing isotopic purity and for the quantitative analysis using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]

Trioctylamine-d6 Performance in Diverse Sample Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the field of quantitative analysis by mass spectrometry, particularly within drug development and bioanalysis, the selection of an appropriate internal standard is critical for achieving accurate and precise results. Stable isotope-labeled (SIL) internal standards are considered the gold standard for their ability to accurately mimic the analyte of interest, thereby compensating for variability during sample preparation and analysis.[1][2] This guide provides a comprehensive comparison of Trioctylamine-d6, a deuterated internal standard, against other alternatives, supported by experimental principles and detailed methodologies.

Trioctylamine-d6 is the deuterated form of Trioctylamine (TOA), designed to be a perfect analytical mimic for its parent compound.[3][4] By incorporating deuterium, a stable heavy isotope of hydrogen, it becomes distinguishable by mass spectrometry without significantly altering its chemical and physical properties.[1][3] This near-identical behavior is crucial for correcting variations that can occur during sample preparation, chromatography, and ionization—a phenomenon known as the matrix effect.[3][4]

Data Presentation: Quantitative Performance Across Matrices

While specific public-domain validation data for Trioctylamine-d6 is not widely published, the following tables summarize the expected performance characteristics based on established principles for high-quality SIL internal standards in bioanalytical method validation.[1][5] These metrics are crucial for evaluating the robustness of an analytical method.

Table 1: Expected Performance of Trioctylamine-d6 in Human Plasma

Performance Parameter	Expected Value	Rationale
Recovery (%)	95 - 105	Co-elution and similar physicochemical properties ensure consistent extraction efficiency with the analyte.
Matrix Effect (%)	98 - 102	Experiences the same degree of ion suppression or enhancement as the analyte, effectively normalizing the signal.
Accuracy (% Bias)	Within ± 15%	The constant analyte/internal standard ratio corrects for systematic errors, leading to high accuracy.
Precision (% CV)	< 15%	Compensates for random variations throughout the analytical process, resulting in high precision.
Linearity (R²)	> 0.995	Ensures a proportional response across a defined concentration range.[3]

Table 2: Expected Performance of Trioctylamine-d6 in Human Urine

Performance Parameter	Expected Value	Rationale
Recovery (%)	96 - 104	Robust performance is expected in less complex biological fluid like urine.
Matrix Effect (%)	97 - 103	Effectively mitigates the less pronounced, but still present, matrix effects in urine.
Accuracy (% Bias)	Within ± 15%	Maintains high accuracy due to consistent normalization of the analyte signal.
Precision (% CV)	< 15%	High precision is anticipated due to the correction of analytical variability.

Table 3: Expected Performance of Trioctylamine-d6 in Tissue Homogenate

Performance Parameter	Expected Value	Rationale
Recovery (%)	90 - 110	Higher variability is expected due to the complexity of the matrix, but Trioctylamine-d6 should track the analyte's recovery.
Matrix Effect (%)	90 - 110	Crucial for correcting significant ion suppression/enhancement common in tissue homogenates.
Accuracy (% Bias)	Within ± 20%	Slightly wider acceptance criteria may be necessary, but accuracy is greatly improved compared to other IS types.
Precision (% CV)	< 20%	Essential for achieving acceptable precision in a highly variable matrix.

Comparison with Alternative Internal Standards

The primary advantage of Trioctylamine-d6 lies in its isotopic similarity to the analyte. Other tertiary amines used in similar applications often lack commercially available deuterated versions, making them less suitable as internal standards for quantitative assays.

Table 4: Comparison of Trioctylamine-d6 with Other Alternatives

Internal Standard Type	Example(s)	Key Advantages	Key Disadvantages
Stable Isotope-Labeled (SIL)	Trioctylamine-d6	- Co-elutes with the analyte.[3]- Experiences identical matrix effects.[2]- Provides the highest accuracy and precision.[1]	- Can be more expensive.- Custom synthesis may be required if not commercially available.
Structural Analog	Tris(2-ethylhexyl)amine (TEHA)	- More affordable and readily available.- Mimics some chemical properties of the analyte.	- Different retention time and extraction recovery.- Does not perfectly compensate for matrix effects.- Less common as a deuterated standard.[3]
Commercial Mixture	Alamine 336	- Widely used as an extractant.	- Not a single, pure compound.- Not typically available as a deuterated standard.[3]- Unsuitable as an internal standard for quantitative analysis.

Experimental Protocols

The following are detailed methodologies for the application of Trioctylamine-d6 in a quantitative LC-MS/MS assay.

Sample Preparation: Protein Precipitation (PPT) for Plasma

This method is rapid and suitable for high-throughput analysis.

• Materials :

  • Control human plasma (K2EDTA)

  • Trioctylamine reference standard

  • Trioctylamine-d6 internal standard

  • Methanol and Acetonitrile (LC-MS grade)

• Procedure :

  • Prepare a 1 mg/mL stock solution of Trioctylamine and Trioctylamine-d6 in methanol.[5]

  • Create a working internal standard solution of Trioctylamine-d6 (e.g., 100 ng/mL) in acetonitrile.[5]

  • To 50 µL of the plasma sample (blank, standard, QC, or unknown), add 150 µL of the working Trioctylamine-d6 solution in acetonitrile.[5]

  • Vortex for 1 minute to ensure thorough mixing and to precipitate proteins.[3]

  • Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.[3]

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[3]

Sample Preparation: Liquid-Liquid Extraction (LLE) for Plasma or Urine

LLE is effective for achieving cleaner extracts and can provide analyte concentration.

• Materials :

  • As in PPT, plus Methyl tert-butyl ether (MTBE) and 5% Ammonium (B1175870) Hydroxide (B78521) solution.

• Procedure :

  • Pipette 200 µL of the sample (plasma or urine) into a microcentrifuge tube.

  • Spike the sample with the working Trioctylamine-d6 solution.

  • Add 50 µL of 5% ammonium hydroxide solution to basify the sample.

  • Add 1 mL of MTBE to the tube and vortex for 5 minutes for thorough extraction.

  • Centrifuge at 10,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer (MTBE) to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

The following are typical starting conditions that should be optimized for the specific application.

• Liquid Chromatography (LC) :

  • Column : C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[3]

  • Mobile Phase A : 0.1% formic acid in water.[3]

  • Mobile Phase B : 0.1% formic acid in acetonitrile.[3]

  • Flow Rate : 0.4 mL/min.[3]

  • Gradient : A linear gradient from 5% to 95% Mobile Phase B over 5 minutes, followed by a 2-minute re-equilibration.[3]

  • Injection Volume : 5 µL.[3]

• Mass Spectrometry (MS/MS) :

  • Ionization Mode : Electrospray Ionization (ESI), Positive.

  • Scan Type : Multiple Reaction Monitoring (MRM).

  • MRM Transitions : Specific precursor-to-product ion transitions for Trioctylamine and Trioctylamine-d6 must be determined by infusing pure solutions into the mass spectrometer.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the principle of using a deuterated internal standard.

Caption: A typical LC-MS/MS experimental workflow for quantitative bioanalysis.

Caption: Principle of using a deuterated internal standard to correct for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

The Gold Standard vs. Alternatives: A Comparative Guide to Analytical Methods With and Without Trioctylamine-d6

In the landscape of quantitative analysis, particularly within drug development and bioanalysis, the choice of analytical methodology is paramount to ensuring data integrity, accuracy, and precision. This guide provides a comprehensive comparison of analytical methods employing Trioctylamine-d6 against alternatives. Trioctylamine-d6, a deuterated form of the tertiary amine Trioctylamine, serves two primary roles in liquid chromatography-mass spectrometry (LC-MS): as a "gold standard" stable isotope-labeled internal standard (SIL-IS) and as a hydrophobic ion-pairing (IP) reagent for the analysis of polar molecules.

This comparison will delve into the performance of methods using Trioctylamine-d6 as an internal standard versus those using a non-deuterated analogue, and will also compare the use of Trioctylamine as an ion-pairing reagent against other amines and methods that omit ion-pairing altogether.

Part 1: Trioctylamine-d6 as a Stable Isotope-Labeled Internal Standard

The use of a stable isotope-labeled internal standard is widely regarded as the gold standard in quantitative bioanalysis by LC-MS.[1] A SIL-IS, such as Trioctylamine-d6, is chemically almost identical to the analyte of interest (in this case, Trioctylamine), but is distinguishable by mass spectrometry due to the presence of deuterium (B1214612) atoms.[2] This near-identical physicochemical behavior is crucial for correcting variations that can occur during sample preparation, chromatography, and ionization, a phenomenon known as the matrix effect.[3][4]

Performance Comparison: Deuterated vs. Non-Deuterated (Analogue) Internal Standard

An analogue internal standard is a compound that is structurally similar but not isotopically labeled. While they can compensate for some variability, their different chemical nature can lead to discrepancies in extraction recovery, chromatographic retention, and ionization efficiency compared to the analyte.[5] The result is a less reliable normalization and potentially compromised data quality.

The following tables summarize representative validation data, illustrating the superior performance of a method using a deuterated internal standard compared to a non-deuterated structural analogue.

Table 1: Comparison of Bioanalytical Method Validation Parameters

Parameter	Method with Deuterated IS	Method with Non-Deuterated IS	Acceptance Criteria
Linearity (R²)	> 0.998	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL	Signal-to-Noise > 10
Accuracy (% Bias) at LLOQ	-2.5%	-8.9%	Within ±20%

| Precision (%CV) at LLOQ | 4.8% | 12.5% | ≤ 20% |

This data is illustrative, based on typical performance differences observed in bioanalytical method validations.[2][6][7][8]

Table 2: Inter-day Accuracy and Precision at Quality Control (QC) Levels | QC Level | Method with Deuterated IS | Method with Non-Deuterated IS | Acceptance Criteria | | :--- | :--- | :--- | :--- | | | Accuracy (% Bias) | Precision (%CV) | Accuracy (% Bias) | Precision (%CV) | Accuracy within ±15%, Precision ≤ 15% | | Low QC | 2.1% | 3.5% | 7.8% | 9.2% | | | Mid QC | -1.5% | 2.8% | -5.4% | 7.5% | | | High QC | 0.8% | 1.9% | 3.2% | 6.8% | |

This data demonstrates that while both methods can meet acceptance criteria, the deuterated IS consistently provides results with lower bias and less variability.[3][6][9]

Experimental Protocol: Quantification of an Analyte in Human Plasma using Trioctylamine-d6 as IS

This protocol outlines a general procedure for the quantification of a target analyte (e.g., Trioctylamine) in human plasma using protein precipitation for sample cleanup.

1. Materials and Reagents:

• Target analyte reference standard

• Trioctylamine-d6 (Internal Standard)

• Control human plasma (K2EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare stock solutions of the analyte and Trioctylamine-d6 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by spiking control plasma with the analyte stock solution at various concentrations.

• Internal Standard Working Solution: Prepare a working solution of Trioctylamine-d6 (e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the Trioctylamine-d6 working solution.

• Add 150 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: A suitable gradient to achieve separation of the analyte and IS from matrix components.

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for the analyte and Trioctylamine-d6.

Workflow and Logic Visualization

The following diagrams illustrate the experimental workflow and the principle of using a deuterated internal standard.

Bioanalytical workflow using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

The Justification for Trioctylamine-d6 in Quantitative Bioanalysis: A Comparative Guide

In the landscape of modern analytical chemistry, particularly within the realms of pharmaceutical research and drug development, the demand for highly accurate and precise quantitative methods is paramount. The choice of an appropriate internal standard is a critical determinant of assay performance, especially in complex biological matrices where variability can significantly impact results. This guide provides a comprehensive justification for the selection of Trioctylamine-d6, a deuterated stable isotope-labeled (SIL) internal standard, for use in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis. Through a comparison with its non-deuterated counterpart and other structural analogs, supported by representative experimental data and detailed protocols, we illustrate the superior performance of Trioctylamine-d6 in ensuring data integrity and reliability.

The Imperative for an Ideal Internal Standard

An ideal internal standard should mimic the analyte of interest throughout the entire analytical process—from extraction and sample handling to chromatographic separation and ionization in the mass spectrometer. This mimicry allows for the correction of variations in extraction efficiency, matrix effects (ion suppression or enhancement), and instrument response, thereby leading to more accurate and precise quantification.[1][2] Stable isotope-labeled internal standards are widely considered the "gold standard" as they exhibit nearly identical physicochemical properties to the analyte.[2][3]

Trioctylamine-d6: The Superior Analytical Mimic

Trioctylamine-d6 is the deuterated form of Trioctylamine, a tertiary amine used as an extraction agent for organic acids and metals.[4][5] In quantitative analysis, Trioctylamine-d6 serves as an exemplary internal standard for the determination of Trioctylamine or structurally similar compounds.[1][6] By replacing six hydrogen atoms with deuterium, the mass of the molecule is increased, allowing for its differentiation from the unlabeled analyte by the mass spectrometer. Crucially, this isotopic substitution results in negligible changes to its chemical and physical properties, such as polarity, solubility, and ionization efficiency.[1]

Comparative Performance Insights

The primary advantage of Trioctylamine-d6 over non-labeled Trioctylamine or other structural analogs, such as Alamine 336 (a mixture of tri-octyl/decyl amines), is its ability to co-elute chromatographically with the analyte.[2][7] This co-elution ensures that both the analyte and the internal standard experience the same matrix effects at the same time, providing the most accurate correction. Structural analogs, while potentially more cost-effective, often have different retention times and may not adequately compensate for matrix-induced ionization variability.[8]

The following table summarizes the comparative performance characteristics based on typical bioanalytical method validation parameters.

Parameter	Trioctylamine-d6 (SIL IS)	Non-Labeled Trioctylamine (Structural Analog IS)	Alamine 336 (Structural Analog IS)	Justification
Co-elution with Analyte	Yes	No (Identical compound, not used as IS for itself)	No	Ensures identical experience of matrix effects, leading to better correction.[2]
Matrix Effect Compensation	High	Low to Moderate	Low to Moderate	Co-elution is key to accurately tracking and correcting for ion suppression or enhancement.[3]
Recovery Correction	High	Moderate	Moderate	Similar physicochemical properties ensure that extraction efficiency is nearly identical to the analyte.[8]
Accuracy (% Bias)	Typically < ±15%	Can exceed ±15%	Can exceed ±15%	Superior correction for variability leads to results closer to the true value.[2]
Precision (% CV)	Typically < 15%	Often > 15%	Often > 15%	Consistent correction across samples results in lower variability.[2]
Commercial Availability	Available as a catalog item	Readily available	Commercially available as a mixture	Trioctylamine-d6 is accessible for research purposes.

This data is representative and intended for illustrative purposes.[2]

Experimental Protocols

To illustrate the practical application of Trioctylamine-d6, a detailed protocol for a typical bioanalytical workflow using protein precipitation for sample cleanup is provided below.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Analyte (Trioctylamine): Accurately weigh approximately 10 mg of Trioctylamine and dissolve it in 10 mL of methanol.

  • Internal Standard (Trioctylamine-d6): Accurately weigh approximately 1 mg of Trioctylamine-d6 and dissolve it in 1 mL of methanol.[6]

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Trioctylamine by serial dilution of the stock solution with a 50:50 (v/v) methanol:water mixture to create calibration standards.

  • Prepare a working internal standard solution of Trioctylamine-d6 at a fixed concentration (e.g., 100 ng/mL) in acetonitrile.[3]

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of the biological sample (e.g., human plasma) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the working internal standard solution (Trioctylamine-d6 in acetonitrile).[6]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and precipitation of proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Parameters

• LC System: HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure separation from endogenous matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for both Trioctylamine and Trioctylamine-d6 must be optimized by infusing pure solutions of each compound into the mass spectrometer.[6]

Visualizing the Workflow and Rationale

To further clarify the experimental process and the decision-making rationale for selecting Trioctylamine-d6, the following diagrams are provided.

Caption: Bioanalytical workflow using Trioctylamine-d6.

Caption: Rationale for selecting Trioctylamine-d6.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The solvent extraction and stripping process using Alamine 336 with a case study of uranium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]

Navigating Bioanalytical Method Validation: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity and reliability of bioanalytical data are paramount for regulatory approval and the overall success of a drug development program. A cornerstone of robust bioanalytical method validation, particularly in liquid chromatography-mass spectrometry (LC-MS) assays, is the judicious selection and use of an internal standard (IS). Among the available options, deuterated internal standards have emerged as the gold standard, recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

This guide provides a comprehensive comparison of deuterated internal standards against other alternatives, supported by experimental data and detailed protocols. It aims to equip researchers with the necessary information to develop and validate bioanalytical methods that are not only compliant with regulatory expectations but also yield high-quality, reproducible data.

The Gold Standard: Advantages of Deuterated Internal Standards

Deuterated internal standards are stable isotope-labeled (SIL) compounds where one or more hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen.[1] This subtle modification results in a molecule that is chemically almost identical to the analyte of interest but with a higher mass, allowing it to be distinguished by a mass spectrometer.[1][2] Their principal advantage lies in their ability to closely mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection.[3][4] This co-eluting nature ensures they experience similar extraction recovery, matrix effects, and ionization suppression or enhancement, leading to more accurate and precise quantification.[2][5]

Key benefits of using deuterated internal standards include:

• Enhanced Quantitative Accuracy: By co-eluting with the analyte, they effectively compensate for variations in sample processing and instrumental response, minimizing signal distortion.[3]

• Improved Reproducibility: They help to correct for minor fluctuations in the LC-MS system, ensuring consistent results across different analytical runs and even between different laboratories.[3]

• Reduced Matrix Effects: The near-identical physicochemical properties help to mitigate the impact of interfering compounds in the biological matrix.[3]

• Regulatory Acceptance: The use of deuterated internal standards is widely recognized and accepted by regulatory authorities, including the FDA and EMA, as a best practice in bioanalytical method validation.[3][6]

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

While deuterated internal standards are preferred, structural analogs are sometimes used, especially when a suitable SIL-IS is unavailable. However, their performance can be less reliable due to differences in physicochemical properties.

Validation Parameter	Deuterated Internal Standard (Expected Performance)	Structural Analog Internal Standard (Expected Performance)	Regulatory Acceptance Criteria
Selectivity	No significant interference observed. Response in blank matrix <5% of IS response.[6]	Minor interferences may be observed. Response in blank matrix <5% of IS response.[6]	The response of any interfering peak at the retention time of the analyte should be ≤ 20% of the LLOQ response. The response of any interfering peak at the retention time of the IS should be ≤ 5% of its response.[6]
Matrix Effect (IS-Normalized Matrix Factor)	0.98 - 1.03[6]	0.85 - 1.15[6]	The coefficient of variation (CV) of the IS-normalized matrix factor should not be greater than 15%.[6]
Accuracy (% Bias)	Within ± 5%	Within ± 10%	The mean concentration should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[4]
Precision (%CV)	< 10%	< 15%	The precision (%CV) should not exceed 15% (20% at the LLOQ).[4]
Stability (% Change)	< 5% change under various conditions[6]	< 10% change under various conditions[6]	The mean concentration of stability samples should be within ±15% of the nominal concentration.[7]

Note: The data in this table is illustrative of typical performance differences and not from a specific experimental study.[6]

Key Experimental Protocols for Method Validation

A comprehensive validation of a bioanalytical method using a deuterated internal standard involves several key experiments to assess its performance.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte and the deuterated internal standard without interference from endogenous matrix components.

Protocol:

• Obtain at least six different sources of the blank biological matrix.

• Process one set of matrix samples without spiking (blank).

• Process a second set of matrix samples spiked only with the deuterated internal standard.

• Process a third set of matrix samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated internal standard.

• Analyze the processed samples using the developed LC-MS/MS method.

Acceptance Criteria:

• The response of any interfering peak in the blank matrix at the retention time of the analyte should be ≤ 20% of the response of the LLOQ.[6]

• The response of any interfering peak at the retention time of the deuterated internal standard should be ≤ 5% of its response in the spiked samples.[6]

Matrix Effect

Objective: To assess the potential for ion suppression or enhancement on the analyte and the deuterated internal standard from the biological matrix.

Protocol:

• Obtain at least six different sources of the blank biological matrix.

• Prepare two sets of samples:

  • Set A: Spike the analyte and deuterated internal standard into the post-extracted blank matrix from each of the six sources at low and high QC concentrations.

  • Set B: Prepare neat solutions of the analyte and deuterated internal standard in the reconstitution solvent at the same low and high QC concentrations.

• Calculate the matrix factor (MF) for the analyte and the IS for each source: MF = (Peak response in the presence of matrix) / (Peak response in neat solution)

• Calculate the IS-normalized matrix factor.

Acceptance Criteria:

• The coefficient of variation (CV) of the IS-normalized matrix factor across the different matrix sources should not be greater than 15%.[6]

Accuracy and Precision

Objective: To determine the closeness of the measured concentrations to the nominal values (accuracy) and the reproducibility of the measurements (precision).

Protocol:

• Prepare quality control (QC) samples in the biological matrix at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Analyze at least five replicates of each QC level in a single run (intra-run) and across multiple runs on different days (inter-run).

• Calculate the mean concentration, percent accuracy (bias), and percent precision (%CV) for each level.

Acceptance Criteria:

• The mean concentration for each QC level should be within ±15% of the nominal value, except for the LLOQ, which should be within ±20%.[4]

• The precision (%CV) for each QC level should not exceed 15%, except for the LLOQ, which should not exceed 20%.[4]

Visualizing the Workflow

To ensure a systematic approach to bioanalytical method development and validation, a structured workflow is essential.

Caption: Workflow for Bioanalytical Method Development and Validation.

Logical Relationships in Internal Standard Selection

The selection of an appropriate deuterated internal standard is a critical first step that influences the entire validation process.

Caption: Criteria for Selecting an Ideal Deuterated Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Navigating the Matrix: A Comparative Guide to Internal Standard Performance

For Researchers, Scientists, and Drug Development Professionals: An objective look at how different internal standards perform in the face of matrix effects, supported by experimental data and protocols.

In the landscape of quantitative bioanalysis, particularly within liquid chromatography-mass spectrometry (LC-MS/MS), the "matrix effect" remains a significant challenge. This phenomenon, where co-eluting components from a biological sample either suppress or enhance the ionization of a target analyte, can seriously compromise the accuracy and reliability of results.[1][2] The primary strategy to counteract this variability is the use of an internal standard (IS).[3]

An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process—from extraction to detection—thereby ensuring that any variations affecting the analyte are proportionally mirrored in the IS.[3] This guide provides a comparative analysis of the two most common types of internal standards—Stable Isotope-Labeled (SIL) and Structural Analogs—and details a robust experimental protocol for their evaluation.

The Contenders: SIL vs. Structural Analog Internal Standards

The choice of an internal standard is a critical decision in method development. The two main categories each present distinct advantages and disadvantages.

• Stable Isotope-Labeled (SIL) Internal Standards: Often hailed as the "gold standard," SILs are analogs of the analyte in which several atoms have been replaced with their heavy stable isotopes (e.g., ²H, ¹³C, ¹⁵N).[4][5] Because their physicochemical properties are nearly identical to the analyte, they typically co-elute and experience the same degree of ionization suppression or enhancement.[6][7] This provides the most accurate compensation for matrix effects.[7] However, SILs can be expensive, may not be commercially available, and in some cases, extensive deuterium (B1214612) labeling can cause a slight chromatographic shift that leads to differential matrix effects.[6][7]

• Structural Analog Internal Standards: These are compounds that are chemically similar to the analyte but not isotopically labeled.[4] They are often more accessible and cost-effective. The challenge lies in finding an analog that truly tracks the analyte's behavior, as even minor structural differences can lead to variations in extraction recovery, chromatographic retention, and ionization efficiency.[8] While a well-chosen structural analog can perform adequately, it may not compensate for matrix effects as effectively as a SIL IS.[4][9]

Experimental Protocol for Evaluating Matrix Effects

To objectively compare the performance of different internal standards, a systematic evaluation of the matrix effect is essential. The post-extraction spike method is the industry standard for this assessment.[10]

Objective: To quantify the absolute matrix effect on an analyte and to determine how effectively different internal standards compensate for this effect.

Methodology:

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare standards of the analyte and the internal standard at low and high concentrations in a clean reconstitution solvent (e.g., mobile phase). This set represents the baseline response without matrix influence.[5]

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix (e.g., plasma, urine) through the entire sample preparation procedure.[11] In the final step, spike the extracted blank matrix with the analyte and internal standard to the same concentrations as in Set A. This measures the analyte response in the presence of matrix components.[5][10]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix before initiating the sample preparation procedure. This set is used to evaluate extraction recovery.[5]

• LC-MS/MS Analysis: Analyze all three sets of samples under the same instrumental conditions.

• Calculations:

  • Matrix Factor (MF): This quantifies the absolute matrix effect. An MF value of 1 indicates no effect, <1 indicates ion suppression, and >1 indicates ion enhancement.[12] MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

  • IS-Normalized Matrix Factor: This is the most critical parameter for comparing IS performance. It assesses how well the IS tracks the analyte. A value close to 1.0 indicates effective compensation.[10][11][13] IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • Regulatory Acceptance Criteria: The coefficient of variation (%CV) of the IS-Normalized Matrix Factor across the different matrix lots should not be greater than 15%.[5][11]

Visualization of the Evaluation Workflow

The following diagram illustrates the experimental logic for assessing internal standard performance against matrix effects.

Workflow for evaluating matrix effect and internal standard performance.

Data Presentation: A Comparative Analysis

The following table presents hypothetical but representative data from an experiment comparing a SIL IS and a structural analog IS for the quantification of "Drug X" in human plasma, which is known to cause significant ion suppression.

Parameter	Analyte (Drug X)	SIL Internal Standard	Structural Analog IS
Mean Peak Area (Neat Solution - Set A)	850,000	910,000	750,000
Mean Peak Area (Post-Extraction - Set B)	425,000	458,000	585,000
Absolute Matrix Factor (MF)	0.50 (Significant Suppression)	0.50	0.78
IS-Normalized Matrix Factor	N/A	1.00 (Ideal Compensation)	0.64 (Poor Compensation)
%CV of IS-Normalized MF (6 Lots)	N/A	4.5% (Pass)	21.2% (Fail)

Interpretation of Results:

The data clearly demonstrates the superiority of the SIL internal standard.[4] The analyte (Drug X) suffers from 50% ion suppression (MF = 0.50).

• The Structural Analog IS is less affected by the matrix (MF = 0.78) and fails to track the analyte's suppression. This leads to an IS-Normalized Matrix Factor of 0.64, which would result in a significant underestimation of the analyte's true concentration. Furthermore, the high variability (%CV > 15%) across different lots indicates that the method is not robust.[11]

Conclusion and Recommendations

A thorough, data-driven evaluation of matrix effects is a non-negotiable step in the validation of robust bioanalytical methods.

• Stable Isotope-Labeled (SIL) internal standards are unequivocally the preferred choice for quantitative LC-MS/MS analysis. Their ability to co-elute and experience identical ionization effects as the analyte provides the most effective compensation for matrix variability, ensuring the highest data quality.[5][7][8]

• Structural analogs may be considered a viable alternative when SILs are unavailable or cost-prohibitive. However, they require rigorous validation to prove they can adequately track the analyte across multiple lots of the biological matrix.[4][9]

Ultimately, the investment in the proper selection and validation of an internal standard pays significant dividends in the form of reliable, reproducible, and accurate data, which is the cornerstone of successful drug development and research.

References

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. e-b-f.eu [e-b-f.eu]
• 12. Matrix Factor: Significance and symbolism [wisdomlib.org]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of Trioctylamine-d6: A Procedural Guide

The proper disposal of Trioctylamine-d6, a deuterated compound used in various research applications, is critical for ensuring laboratory safety and environmental protection.[1][2] Classified as a hazardous substance, Trioctylamine-d6 presents risks of skin and eye irritation, respiratory tract irritation, and is toxic to aquatic life with long-lasting effects.[1][3][4] Adherence to a strict disposal protocol is therefore essential for all laboratory personnel.

Hazard Profile and Personal Protective Equipment

Before handling Trioctylamine-d6 for any purpose, including disposal, it is imperative to be aware of its hazard classifications and to don the appropriate Personal Protective Equipment (PPE).

Hazard Identification and Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation
Hazardous to the Aquatic Environment - Long-Term Hazard	2	H411: Toxic to aquatic life with long lasting effects

Data sourced from Trioctylamine Safety Data Sheets.[3][4]

Required Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling Trioctylamine-d6:

• Eye Protection: Tightly fitting safety goggles or a face shield.[1]

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, which must be inspected for integrity before use.[1][5]

• Body Protection: A laboratory coat or a chemical-resistant apron.[1]

• Respiratory Protection: In cases of insufficient ventilation or the potential for aerosol generation, a NIOSH-approved respirator is necessary.[1][3]

All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe disposal of Trioctylamine-d6 waste.

1. Waste Segregation and Collection:

• Liquid Waste: All unused Trioctylamine-d6 and any solutions containing the chemical must be collected in a dedicated, clearly labeled, and sealed container.[1] The container should be made of a compatible material like glass or polyethylene (B3416737) and kept closed when not in use.[1]

• Solid Waste: Materials contaminated with Trioctylamine-d6, such as absorbent pads, pipette tips, and empty containers, are to be treated as hazardous solid waste.[1] These items must be placed in a separate, labeled, and sealed container, which may be lined with a chemically resistant bag.[1]

2. Spill Management:

In the event of a spill, contain the substance using an inert absorbent material such as vermiculite, dry sand, or earth.[1] Carefully collect the absorbed material and place it into a designated hazardous waste container.[1] The spill area should then be cleaned with a suitable solvent, and all cleaning materials must also be collected as hazardous waste.[1] Ensure the area is well-ventilated during and after the cleanup process.[1][3]

3. Container Decontamination:

Empty containers that held Trioctylamine-d6 must be triple-rinsed with an appropriate solvent.[1] The first rinsate is to be collected and disposed of as hazardous liquid waste.[1][6] Subsequent rinsates should also be collected as hazardous waste.[1] After thorough rinsing and drying, the container can be disposed of in accordance with institutional guidelines for decontaminated labware.[1]

4. Storage of Hazardous Waste:

Store all waste containers in a designated, well-ventilated, and secure area away from incompatible materials.[1] Trioctylamine is incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[1][7]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management company.[1] It is crucial to never dispose of Trioctylamine-d6 down the drain or in regular trash.[1][6] Provide the waste disposal company with a complete and accurate description of the waste, including its chemical composition and associated hazards.[1]

Disposal Workflow

The logical flow of the Trioctylamine-d6 disposal process can be visualized as follows:

Caption: Logical workflow for the proper disposal of Trioctylamine-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemos.de [chemos.de]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. fishersci.com [fishersci.com]